10-Oxo-11(E)-octadecenoic acid

Core Science & Biosynthesis

The Discovery of 10-Oxo-11(E)-octadecenoic Acid: A Bacterial Metabolite with Therapeutic Potential

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is an oxo-fatty acid derived from the metabolism of linoleic acid by the gut bacterium Lactobacillus plantarum.[1] This metabolite has garnered significant scientific interest due to its diverse biological activities, including cytoprotective effects against oxidative stress and potent anti-inflammatory properties. This technical guide provides an in-depth overview of the discovery of 10-Oxo-11(E)-octadecenoic acid, detailing its biosynthetic origins, experimental characterization, and the signaling pathways through which it exerts its beneficial effects.

Discovery and Biosynthesis

The discovery of 10-Oxo-11(E)-octadecenoic acid is intrinsically linked to the study of linoleic acid metabolism by the probiotic bacterium Lactobacillus plantarum. Research into the enzymatic machinery of this bacterium revealed a sophisticated pathway for the biotransformation of polyunsaturated fatty acids.[2]

The Enzymatic Cascade in Lactobacillus plantarum

Lactobacillus plantarum possesses a multi-enzyme system that converts linoleic acid into a series of hydroxy and oxo fatty acids. The key enzymes involved in this pathway are a hydratase (CLA-HY), a dehydrogenase (CLA-DH), a decarboxylase (CLA-DC), and an enone reductase (CLA-ER).[2] The production of 10-Oxo-11(E)-octadecenoic acid is a specific step in this metabolic cascade.

The conversion process begins with the hydration of linoleic acid to 10-hydroxy-cis-12-octadecenoic acid by CLA-HY. This intermediate is then oxidized by CLA-DH to form 10-oxo-cis-12-octadecenoic acid. Subsequently, CLA-DC catalyzes the isomerization of 10-oxo-cis-12-octadecenoic acid to yield 10-Oxo-11(E)-octadecenoic acid (KetoC).[2]

Experimental Protocols

Preparation of 10-Oxo-11(E)-octadecenoic Acid

Enzymatic Synthesis:

A common method for the preparation of 10-Oxo-11(E)-octadecenoic acid involves the use of the conversion enzymes isolated from Lactobacillus plantarum AKU1009.[3]

• Substrate Preparation: Linoleic acid is used as the initial substrate.

• Enzymatic Reaction: The conversion is carried out using a combination of purified enzymes from L. plantarum, specifically CLA-HY, CLA-DH, and CLA-DC.

• Intermediate Steps: The reaction proceeds through the formation of 10-hydroxy-cis-12-octadecenoic acid and 10-oxo-cis-12-octadecenoic acid.[2]

• Final Conversion: 10-oxo-cis-12-octadecenoic acid is converted to 10-Oxo-11(E)-octadecenoic acid by CLA-DC.[2]

Note: For detailed enzyme purification and reaction conditions, refer to the supplementary materials of Kishino et al., 2013.

Characterization of 10-Oxo-11(E)-octadecenoic Acid

The structural elucidation of 10-Oxo-11(E)-octadecenoic acid is typically achieved through a combination of spectroscopic techniques.

Technique	Data
Mass Spectrometry (MS)	Provides the molecular weight and fragmentation pattern to confirm the chemical formula (C18H32O3).[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H and ¹³C NMR spectra are used to determine the precise arrangement of atoms, including the position of the oxo group and the stereochemistry of the double bond.

Specific spectral data should be referenced from primary literature reporting the synthesis or isolation of the compound.

Biological Activity and Signaling Pathways

10-Oxo-11(E)-octadecenoic acid exhibits significant biological effects, primarily through the modulation of key cellular signaling pathways involved in oxidative stress and inflammation.

Cytoprotection via the Nrf2-ARE Pathway

10-Oxo-11(E)-octadecenoic acid has been shown to protect cells from oxidative stress-induced cytotoxicity.[1] This protective effect is mediated by the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway.[1][5]

Mechanism of Action:

• Nrf2 Activation: KetoC treatment leads to a significant increase in the cellular levels of Nrf2 protein.[1]

• ARE-Dependent Transcription: Activated Nrf2 translocates to the nucleus and binds to the ARE in the promoter regions of antioxidant genes.[5]

• Upregulation of Antioxidant Enzymes: This binding initiates the transcription of several cytoprotective enzymes, including heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and the glutamate-cysteine ligase modifier subunit (GCLM).[1][5]

The upregulation of these enzymes enhances the cellular antioxidant capacity, thereby protecting cells from damage induced by reactive oxygen species (ROS).

References

• 1. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 3. The gut lactic acid bacteria metabolite, 10-oxo-cis-6,trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 10-Oxo-trans-11-octadecenoic acid | C18H32O3 | CID 10308378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Activation of the Nrf2 Signaling Pathway as a Therapeutic Strategy Against Periodontal Disease: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

Endogenous Synthesis of 10-Oxo-11(E)-octadecenoic Acid: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid (10-oxo-ODE), also known as KetoC, is an oxidized metabolite of linoleic acid that has emerged as a significant bioactive lipid mediator. This molecule is implicated in a range of physiological and pathological processes, including the regulation of metabolism, inflammation, and cellular stress responses. Notably, 10-oxo-ODE has been identified as a potent agonist of the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key nuclear receptor in lipid metabolism, and modulates signaling through the G-protein coupled receptor 120 (GPR120) and the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Its endogenous production, primarily by gut microbiota, and its subsequent systemic effects, position 10-oxo-ODE as a molecule of interest for therapeutic development in metabolic and inflammatory diseases. This technical guide provides a comprehensive overview of the endogenous synthesis of 10-oxo-ODE, its signaling pathways, and detailed experimental protocols for its analysis.

Endogenous Synthesis of 10-Oxo-11(E)-octadecenoic Acid

The primary route for the endogenous synthesis of 10-oxo-ODE in mammals involves the metabolic activity of gut microbiota, particularly strains of Lactobacillus plantarum. These bacteria possess the enzymatic machinery to convert dietary linoleic acid into a series of metabolites, including 10-oxo-ODE.

The proposed biosynthetic pathway within these microorganisms involves a multi-step enzymatic cascade:

• Hydration: Linoleic acid is first hydrated to 10-hydroxy-cis-12-octadecenoic acid (HYA) by the enzyme linoleate (B1235992) hydratase (CLA-HY).

• Dehydrogenation: The hydroxy fatty acid is then oxidized to 10-oxo-cis-12-octadecenoic acid by a 10-hydroxy-fatty acid dehydrogenase (CLA-DH).

• Isomerization: A double bond migration is catalyzed by a conjugated linoleic acid isomerase (CLA-DC), converting 10-oxo-cis-12-octadecenoic acid to 10-oxo-trans-11-octadecenoic acid (10-oxo-ODE).

• Reduction (alternative pathway): The keto group can be further reduced, or the double bond saturated by other bacterial enzymes like enone reductase (CLA-ER), leading to a variety of other linoleic acid metabolites.[1][2]

While the gut microbiota is the principal source, endogenous mammalian enzymes such as lipoxygenases (LOX) and cyclooxygenases (COX) can also metabolize linoleic acid to various hydroxy and subsequently keto derivatives, although the specific production of 10-oxo-ODE via these pathways is less well-defined.[3][4]

Quantitative Data Presentation

The concentration of 10-oxo-ODE and related oxidized linoleic acid metabolites (OXLAMs) can be quantified in various biological matrices. The following table summarizes representative concentrations found in rat plasma.

Metabolite	Mean Concentration (nmol/L) in Rat Plasma	Limit of Quantitation (nmol/L)
9-oxo-ODE	218.1 ± 53.7	9.7 - 35.9
13-oxo-ODE	57.8 ± 19.2	9.7 - 35.9
9-HODE	57.8 ± 18.7	9.7 - 35.9
13-HODE	123.2 ± 31.1	9.7 - 35.9
Total OXLAMs	456.9 ± 76.4	N/A

Table 1: Concentrations of 10-oxo-ODE and related metabolites in rat plasma, as determined by Q-TOFMS. Data are presented as mean ± standard deviation.[5][6]

Signaling Pathways

10-Oxo-11(E)-octadecenoic acid exerts its biological effects through the modulation of several key signaling pathways.

PPARα Signaling Pathway

10-oxo-ODE is a potent agonist of PPARα, a nuclear receptor that plays a critical role in the regulation of lipid metabolism.[7] Upon activation by 10-oxo-ODE, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, leading to their transcription.[8] This signaling cascade results in an increased expression of genes involved in fatty acid uptake, transport, and oxidation.

Key PPARα Target Genes Involved in Fatty Acid Oxidation:

• Carnitine palmitoyltransferase 1A (CPT1A): Facilitates the transport of long-chain fatty acids into the mitochondria for β-oxidation.[9][10]

• Acyl-CoA oxidase 1 (ACOX1): The first and rate-limiting enzyme of the peroxisomal β-oxidation pathway.[9][10]

• Acyl-CoA dehydrogenase, very long chain (ACADVL): Involved in the initial step of mitochondrial β-oxidation of very-long-chain fatty acids.[10][11]

• 3-ketoacyl-CoA thiolase (Acaa1a): Catalyzes the final step of β-oxidation in both mitochondria and peroxisomes.[9][10]

Figure 1: PPARα signaling pathway activated by 10-oxo-ODE.

GPR120/NF-κB Signaling Pathway

10-oxo-ODE has been shown to exert anti-inflammatory effects through its interaction with G protein-coupled receptor 120 (GPR120), also known as free fatty acid receptor 4 (FFAR4).[12] Activation of GPR120 by 10-oxo-ODE leads to the recruitment of β-arrestin-2. The GPR120/β-arrestin-2 complex then internalizes and interacts with TAB1, preventing its association with TAK1. This, in turn, inhibits the activation of the downstream NF-κB and JNK signaling pathways, which are critical for the expression of pro-inflammatory cytokines.[3][13]

Downstream Effects of GPR120-mediated NF-κB Inhibition:

• Reduced production of pro-inflammatory cytokines: such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).

References

• 1. researchgate.net [researchgate.net]
• 2. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 3. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 5. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 6. Nitroalkene fatty acids mediate activation of Nrf2/ARE-dependent and PPARγ-dependent transcription by distinct signaling pathways and with significantly different potencies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pnas.org [pnas.org]
• 9. mdpi.com [mdpi.com]
• 10. Integrated physiology and systems biology of PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Co-option of PPARα in the regulation of lipogenesis and fatty acid oxidation in CLA-induced hepatic steatosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A novel fatty acid analogue triggers CD36–GPR120 interaction and exerts anti-inflammatory action in endotoxemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]

10-Oxo-11(E)-octadecenoic acid as a linoleic acid metabolite

An In-depth Technical Guide to 10-Oxo-11(E)-octadecenoic acid (KetoC) as a Linoleic Acid Metabolite

Introduction

10-Oxo-11(E)-octadecenoic acid, commonly referred to as KetoC, is an oxidized metabolite derived from the essential polyunsaturated fatty acid, linoleic acid (LA). As a member of the octadecanoid class of oxylipins, KetoC is gaining significant attention within the scientific community for its diverse and potent biological activities.[1] Notably, this molecule is generated by gut microbiota, such as Lactobacillus plantarum, positioning it as a key mediator in the host-microbiome interaction.[2] Its activities span anti-inflammatory, antioxidant, and metabolic regulatory functions, making it a promising candidate for therapeutic development. This guide provides a comprehensive overview of the biosynthesis, signaling pathways, and experimental methodologies related to KetoC, tailored for researchers and drug development professionals.

Biosynthesis of 10-Oxo-11(E)-octadecenoic acid

KetoC is not a primary metabolite in mammals but is produced through the enzymatic action of certain gut bacteria on dietary linoleic acid. The biosynthesis involves a multi-step process that typically includes hydration and oxidation of the parent fatty acid. While the precise enzymatic cascade can vary between bacterial species, a general pathway involves the conversion of linoleic acid to a hydroxy fatty acid intermediate, which is then oxidized to the corresponding keto fatty acid.[3] For example, bacteria like Lactobacillus plantarum can convert linoleic acid into 10-hydroxy-12(Z)-octadecenoic acid (10-HOME), which can be further metabolized.[3]

Caption: Biosynthesis of KetoC from dietary linoleic acid by gut microbiota.

Key Signaling Pathways and Mechanisms of Action

KetoC exerts its biological effects through modulation of several key signaling pathways. Its α,β-unsaturated carbonyl moiety is believed to be crucial for some of its activities.[2]

Anti-Inflammatory Effects via GPR120 and NF-κB Inhibition

KetoC demonstrates significant anti-inflammatory properties, particularly in the context of immune cell activation. It has been shown to bind to G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[4][5] This interaction initiates a signaling cascade that leads to the suppression of the nuclear factor-kappa B (NF-κB) pathway. By inhibiting the nuclear translocation of the NF-κB p65 subunit, KetoC effectively downregulates the expression of major pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1beta (IL-1β).[4][5]

Caption: KetoC anti-inflammatory signaling via GPR120 and NF-κB inhibition.

Antioxidant Response via Nrf2-ARE Pathway Activation

KetoC provides cytoprotection against oxidative stress by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[2] Upon exposure to KetoC, Nrf2 protein levels increase in the cell. Nrf2 then translocates to the nucleus and binds to the ARE in the promoter regions of various antioxidant genes. This leads to the enhanced transcription and expression of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), bolstering the cell's defense against oxidative damage.[2]

Caption: KetoC-mediated activation of the Nrf2-ARE antioxidant pathway.

Metabolic Regulation via PPAR Activation

While KetoC itself is a known PPARα agonist, its isomers and related oxo-fatty acids are potent activators of Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARγ.[1] For instance, the related compound 9-oxo-10(E),12(E)-octadecadienoic acid (9-oxo-ODA), found in tomatoes, is a strong PPARα agonist that enhances the expression of genes involved in fatty acid oxidation and reduces triglyceride accumulation in hepatocytes.[6][7] The isomer 10-oxo-12(Z)-octadecenoic acid (KetoA) potently activates PPARγ and also enhances energy metabolism through the activation of TRPV1.[8][9] These findings suggest that KetoC and its related metabolites play a significant role in regulating lipid and energy homeostasis, making them relevant for metabolic diseases.

Quantitative Data Summary

The biological activities of KetoC and related oxo-derivatives of linoleic acid have been quantified in various in vitro and in vivo models.

Compound	Model System	Bioactivity	Effective Concentration	Reference
10-Oxo-11(E)-octadecenoic acid (KetoC)	RAW 264.7 Macrophages	Inhibition of TNFα and IL-6 expression	5 µmol/L	[4]
10-Oxo-11(E)-octadecenoic acid (KetoC)	HepG2 Cells	Activation of Nrf2-ARE pathway	Not specified	[2]
9-Oxo-10(E),12(E)-octadecadienoic acid	Mouse Primary Hepatocytes	PPARα activation, increased fatty acid oxidation	10-20 µM	[6][10]
13-Oxo-9,11-octadecadienoic acid	CV-1 Cells	PPARα activation (~4-fold vs control)	10 µM	[10][11]
10-Oxo-12(Z)-octadecenoic acid (KetoA)	3T3-L1 Adipocytes	Potent PPARγ activation	Not specified	[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate investigation of KetoC's biological functions.

In Vitro Anti-Inflammatory Activity Assay

This protocol is adapted from studies investigating the effect of KetoC on lipopolysaccharide (LPS)-stimulated macrophages.[4][5]

Caption: Experimental workflow for assessing the anti-inflammatory effects of KetoC.

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator. Cells are seeded into appropriate plates (e.g., 24-well for ELISA, 6-well for Western blot/qPCR) and allowed to adhere overnight.

• Treatment: Cells are pre-treated with KetoC at the desired concentration (e.g., 5 µM) or a vehicle control for 1-2 hours. To investigate receptor involvement, specific antagonists for GPR120 or GPR40 can be added prior to KetoC treatment.[4]

• Inflammatory Challenge: Cells are then stimulated with a pro-inflammatory agent, such as lipopolysaccharide (LPS) from Porphyromonas gingivalis (1 µg/mL), for a specified duration (e.g., 6 hours for qPCR, 24 hours for ELISA).

• Quantification of Cytokines:

  • ELISA: Cell culture supernatants are collected, and the concentrations of TNF-α and IL-6 are measured using commercially available ELISA kits according to the manufacturer’s instructions.[5]

  • Real-Time qPCR: Total RNA is extracted from the cell lysates using a suitable kit. cDNA is synthesized, and real-time qPCR is performed using specific primers for Tnf, Il6, Il1b, and a housekeeping gene (e.g., Gapdh) for normalization. Relative gene expression is calculated using the ΔΔCt method.[10]

• Western Blot Analysis for NF-κB:

  • Nuclear and cytosolic protein fractions are separated using a nuclear extraction kit.

  • Protein concentrations are determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against NF-κB p65 and appropriate loading controls (e.g., Lamin B1 for nuclear, β-actin for cytosolic).

  • The membrane is then incubated with a corresponding HRP-conjugated secondary antibody, and bands are visualized using an ECL detection system.[4]

Synthesis of 10-Oxo-11(E)-octadecenoic acid

Chemical synthesis is required to obtain pure KetoC for research. A common method involves the oxidation of the corresponding hydroxy fatty acid.[3]

• Starting Material: 10-hydroxy-11(E)-octadecenoic acid.

• Oxidation: The hydroxy fatty acid is dissolved in a suitable solvent like dichloromethane (B109758) at 0°C.

• Reagent: Dess–Martin periodinane is added to the solution to serve as the oxidizing agent. The reaction proceeds to convert the secondary alcohol group to a ketone.

• Purification: The resulting KetoC is purified from the reaction mixture using chromatographic techniques, such as silica (B1680970) gel column chromatography, to yield the pure compound. Product identity and purity can be confirmed by LC/MS and NMR analysis.[6]

Conclusion and Future Directions

10-Oxo-11(E)-octadecenoic acid is a functionally versatile linoleic acid metabolite with significant therapeutic potential. Its ability to concurrently suppress inflammation via GPR120/NF-κB signaling and mitigate oxidative stress through Nrf2 activation highlights its role as a multi-target regulatory molecule. The activities of its isomers in activating PPARs further underscore the importance of this class of compounds in metabolic health.

For drug development professionals, KetoC and its structural analogs present an attractive starting point for designing novel therapeutics for inflammatory and metabolic disorders. Future research should focus on:

• Elucidating the complete biosynthetic pathway in various gut microbial species.

• Conducting comprehensive in vivo studies in animal models of inflammatory diseases (e.g., IBD, periodontitis) and metabolic syndrome.

• Investigating the structure-activity relationship of KetoC and its isomers to optimize receptor binding and biological efficacy.

• Assessing the pharmacokinetic and safety profiles of KetoC to determine its suitability for clinical development.

References

• 1. The octadecanoids: an emerging class of lipid mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholar.ui.ac.id [scholar.ui.ac.id]
• 6. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 10-oxo-12(Z)-octadecenoic acid, a linoleic acid metabolite produced by gut lactic acid bacteria, enhances energy metabolism by activation of TRPV1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Gut Microbiota Production of 10-Oxo-11(E)-octadecenoic Acid: From Biosynthesis to Host Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The gut microbiome plays a pivotal role in host health and disease, in part through the production of a diverse array of bioactive metabolites. Among these are oxidized fatty acids, a class of molecules with potent signaling activities. This technical guide focuses on 10-Oxo-11(E)-octadecenoic acid, an oxo-fatty acid produced from linoleic acid by specific members of the gut microbiota. This document provides an in-depth overview of its biosynthesis, detailed experimental protocols for its study, and a summary of its known interactions with host signaling pathways. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals in the fields of microbiology, immunology, and drug development.

Biosynthesis of 10-Oxo-11(E)-octadecenoic Acid by Gut Microbiota

The production of 10-Oxo-11(E)-octadecenoic acid from linoleic acid is a multi-step enzymatic process primarily carried out by certain strains of lactic acid bacteria, most notably Lactobacillus plantarum.[1][2][3] The biosynthetic pathway involves a series of hydration, oxidation, and isomerization reactions.

Key Bacterial Species and Precursors:

• Producing Bacterium: Lactobacillus plantarum is a key species known to metabolize polyunsaturated fatty acids into various bioactive lipids.[1][2][3] Specific strains, such as Lactobacillus plantarum AKU 1009a, have been studied for their ability to perform these conversions.

• Precursor Molecule: The primary substrate for the synthesis of 10-Oxo-11(E)-octadecenoic acid is linoleic acid, an essential omega-6 polyunsaturated fatty acid abundant in many dietary sources.

Enzymatic Pathway:

The conversion of linoleic acid to 10-Oxo-11(E)-octadecenoic acid is catalyzed by a cascade of enzymes. While the complete pathway for this specific isomer is still under investigation, a proposed pathway for a related compound in Lactobacillus plantarum YW11 involves the following enzymatic activities:

• Hydration: A linoleate (B1235992) hydratase introduces a hydroxyl group into the linoleic acid molecule.

• Oxidation: A dehydrogenase then oxidizes the hydroxyl group to a ketone.

• Isomerization: Finally, an isomerase or a similar enzyme is thought to be responsible for the formation of the α,β-unsaturated carbonyl moiety characteristic of 10-Oxo-11(E)-octadecenoic acid.

Biosynthesis of 10-Oxo-11(E)-octadecenoic acid.

Experimental Protocols

This section provides detailed methodologies for the cultivation of Lactobacillus plantarum, extraction of 10-Oxo-11(E)-octadecenoic acid, and its quantification.

Bacterial Cultivation for Production

Objective: To cultivate Lactobacillus plantarum under conditions that promote the conversion of linoleic acid to 10-Oxo-11(E)-octadecenoic acid.

Materials:

• Lactobacillus plantarum strain (e.g., AKU 1009a)

• MRS broth medium

• Linoleic acid solution (sterile)

• Anaerobic chamber or gas pack system

• Incubator

Protocol:

• Prepare MRS broth according to the manufacturer's instructions and sterilize by autoclaving.

• Aseptically supplement the cooled MRS broth with a sterile solution of linoleic acid to a final concentration of 0.1-1 mg/mL. The optimal concentration may need to be determined empirically for the specific strain.

• Inoculate the medium with a fresh overnight culture of Lactobacillus plantarum.

• Incubate the culture under anaerobic conditions at 37°C for 24-72 hours. The optimal incubation time for maximal production should be determined through a time-course experiment.

Extraction of 10-Oxo-11(E)-octadecenoic Acid

Objective: To extract the lipid metabolites, including 10-Oxo-11(E)-octadecenoic acid, from the bacterial culture.

Materials:

• Bacterial culture

• Ethyl acetate

• Anhydrous sodium sulfate

• Centrifuge

• Rotary evaporator

Protocol:

• Centrifuge the bacterial culture at 10,000 x g for 15 minutes at 4°C to pellet the cells.

• Collect the supernatant and acidify to pH 3.0 with 6N HCl.

• Extract the acidified supernatant three times with an equal volume of ethyl acetate.

• Pool the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Resuspend the dried lipid extract in a small volume of methanol (B129727) or mobile phase for analysis.

Quantification by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the concentration of 10-Oxo-11(E)-octadecenoic acid in the lipid extract.

Materials:

• HPLC system with a UV or mass spectrometry (MS) detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile with 0.1% formic acid

• 10-Oxo-11(E)-octadecenoic acid standard

Protocol:

• Equilibrate the C18 column with the initial mobile phase conditions.

• Inject the resuspended lipid extract onto the column.

• Elute the compounds using a gradient of mobile phase B. A suggested gradient is: 0-5 min, 30% B; 5-25 min, 30-100% B; 25-30 min, 100% B; 30-35 min, 100-30% B; 35-40 min, 30% B.

• Monitor the elution at a wavelength of 278 nm for the α,β-unsaturated ketone chromophore. For higher specificity and sensitivity, use an MS detector in selected ion monitoring (SIM) mode for the m/z of 10-Oxo-11(E)-octadecenoic acid.

• Prepare a standard curve using a serial dilution of the 10-Oxo-11(E)-octadecenoic acid standard to quantify the concentration in the samples.

Experimental workflow for 10-oxo-11(E)-octadecenoic acid.

Host Signaling Pathways Modulated by 10-Oxo-11(E)-octadecenoic Acid

10-Oxo-11(E)-octadecenoic acid and structurally similar oxo-fatty acids are known to modulate several key signaling pathways in the host, primarily involved in inflammation and metabolic regulation.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of antioxidant and cytoprotective genes. 10-Oxo-trans-11-octadecenoic acid has been shown to be a potent activator of the Nrf2-antioxidant response element (ARE) pathway.[4]

Mechanism of Activation:

Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its ubiquitination and proteasomal degradation. Electrophilic compounds like 10-Oxo-11(E)-octadecenoic acid can react with specific cysteine residues on Keap1, leading to a conformational change that prevents Nrf2 degradation. This allows Nrf2 to translocate to the nucleus, bind to the ARE, and initiate the transcription of target genes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).

Nrf2 signaling pathway activation.

G-Protein Coupled Receptor (GPCR) Signaling

Oxo-fatty acids have been identified as ligands for G-protein coupled receptors, particularly GPR40 and GPR120, which are involved in metabolic and inflammatory signaling.

• GPR40 (FFAR1): Primarily expressed in pancreatic β-cells, GPR40 activation by fatty acids potentiates glucose-stimulated insulin (B600854) secretion.

• GPR120 (FFAR4): Expressed in various tissues including adipocytes and macrophages, GPR120 activation is associated with anti-inflammatory effects and improved insulin sensitivity.

Mechanism of Action:

Binding of 10-Oxo-11(E)-octadecenoic acid or similar ligands to GPR40 and GPR120 is proposed to activate downstream signaling cascades involving Gαq/11, leading to an increase in intracellular calcium and activation of protein kinase C (PKC) and mitogen-activated protein kinase (MAPK) pathways.

GPCR signaling by 10-Oxo-11(E)-octadecenoic acid.

Quantitative Data Summary

The following tables summarize the available quantitative data related to the production and bioactivity of 10-Oxo-11(E)-octadecenoic acid and related compounds.

Table 1: Production of Oxo-Fatty Acids by Lactobacillus plantarum

Strain	Substrate	Product	Concentration (µg/mL)	Reference
L. plantarum lp15	Linoleic Acid	Total Conjugated Linoleic Acids	48.7	[4]
L. plantarum AKU1009a	Linoleic Acid	10-hydroxy-cis-12-octadecenoic acid	>280,000	[1]

Note: Data for the specific concentration of 10-Oxo-11(E)-octadecenoic acid is limited in the current literature.

Table 2: Bioactivity of Oxo-Fatty Acids on Host Signaling Pathways

Compound	Target Pathway/Receptor	Cell Type	Effect	Quantitative Data	Reference
10-Oxo-trans-11-octadecenoic acid (KetoC)	Nrf2-ARE	HepG2 cells	Increased Nrf2 protein levels and ARE-dependent transcription	Data not specified	[4]
10-Oxo-trans-11-octadecenoic acid (KetoC)	Nrf2-ARE	Mouse organs	Increased Nrf2 and HO-1 protein levels	Data not specified	[4]
ω-3 Fatty Acids (DHA, EPA)	GPR120	RAW 264.7 cells	SRE-luc reporter activation	EC50 of 1–10 μM	[5]

Conclusion

10-Oxo-11(E)-octadecenoic acid is a promising bioactive lipid metabolite produced by the gut microbiota. Its ability to modulate key host signaling pathways involved in inflammation and metabolism makes it a molecule of significant interest for the development of novel therapeutics. This technical guide provides a foundational understanding of its biosynthesis and biological activities, along with practical experimental protocols. Further research is warranted to fully elucidate the specific concentrations of this and other oxo-fatty acids in the gut, their precise mechanisms of action, and their therapeutic potential in various disease models.

References

• 1. Efficient enzymatic production of hydroxy fatty acids by linoleic acid Δ9 hydratase from Lactobacillus plantarum AKU 1009a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Linoleic acid isomerase in Lactobacillus plantarum AKU1009a proved to be a multi-component enzyme system requiring oxidoreduction cofactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to 10-Oxo-11(E)-octadecenoic Acid: Chemical Structure, Properties, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

10-Oxo-11(E)-octadecenoic acid, a keto-derivative of linoleic acid, is an emerging bioactive lipid with significant potential in therapeutic applications. Produced by gut microbiota, specifically Lactobacillus plantarum, this compound exhibits a range of biological activities, including anti-inflammatory, antioxidant, and metabolic regulatory effects. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and known biological functions. Detailed experimental protocols for its biosynthesis and analysis, along with visualizations of its key signaling pathways, are presented to facilitate further research and drug development efforts.

Chemical Structure and Identification

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is an 18-carbon fatty acid characterized by a ketone group at the 10th position and a trans double bond between carbons 11 and 12.

Table 1: Chemical Identifiers for 10-Oxo-11(E)-octadecenoic acid

Identifier	Value
IUPAC Name	(E)-10-oxooctadec-11-enoic acid[1]
Synonyms	10-Keto-11(E)-octadecenoic acid, KetoC, 10-oxo-trans-11-octadecenoic acid
Molecular Formula	C₁₈H₃₂O₃[1]
Molecular Weight	296.44 g/mol [2][3]
InChI	InChI=1S/C18H32O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h11,14H,2-10,12-13,15-16H2,1H3,(H,20,21)/b14-11+[1]
InChIKey	SBQFPIFSENQOQP-SDNWHVSQSA-N[1]
SMILES	CCCCCC/C=C/C(=O)CCCCCCCCC(=O)O[4]
CAS Number	501121-00-2[2]

Physicochemical Properties

The physicochemical properties of 10-Oxo-11(E)-octadecenoic acid are crucial for understanding its behavior in biological systems and for the development of analytical methods.

Table 2: Physicochemical Properties of 10-Oxo-11(E)-octadecenoic acid

Property	Value	Source
XlogP3	5.7	Computed by XLogP3 3.0[1]
Polar Surface Area	54.4 Ų	Computed by Cactvs 3.4.6.11[1]
Hydrogen Bond Donor Count	1	Computed by Cactvs 3.4.6.11[1]
Hydrogen Bond Acceptor Count	3	Computed by Cactvs 3.4.6.11[1]
Rotatable Bond Count	14	Computed by Cactvs 3.4.6.11[1]
Monoisotopic Mass	296.235145 g/mol	Computed by PubChem 2.1[1]
Predicted Collision Cross Section ([M-H]⁻)	176.4 Ų	Calculated using CCSbase[5]

Biological Activity and Signaling Pathways

10-Oxo-11(E)-octadecenoic acid is a bioactive lipid that modulates several key signaling pathways, positioning it as a molecule of interest for therapeutic intervention in inflammatory and metabolic diseases.

Anti-inflammatory Effects via GPR120 and NF-κB

KetoC has been shown to exert anti-inflammatory effects by suppressing the production of proinflammatory cytokines such as TNFα, IL-6, and IL-1β. This action is mediated through its binding to G protein-coupled receptor 120 (GPR120), which subsequently leads to the downregulation of the nuclear factor-kappa B (NF-κB) p65 subunit.[6]

Figure 1. Anti-inflammatory signaling of 10-Oxo-11(E)-octadecenoic acid.

Antioxidant Response via the Nrf2-ARE Pathway

This keto-fatty acid is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway.[3] Activation of this pathway leads to the upregulation of several antioxidant enzymes, including heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), thereby protecting cells from oxidative stress.[3]

Figure 2. Activation of the Nrf2-ARE antioxidant pathway.

Metabolic Regulation through PPARα Activation

10-Oxo-11(E)-octadecenoic acid acts as an agonist for the peroxisome proliferator-activated receptor alpha (PPAR-α).[2] PPAR-α is a key regulator of lipid metabolism, and its activation by this fatty acid can lead to an increase in the expression of genes involved in fatty acid oxidation.

Experimental Protocols

Biosynthesis from Linoleic Acid using Lactobacillus plantarum

This protocol describes the enzymatic conversion of linoleic acid to 10-Oxo-11(E)-octadecenoic acid.

Materials:

• Lactobacillus plantarum strain (e.g., AKU1009a)

• MRS broth

• Linoleic acid

• Tween 80

• Necessary cofactors (FAD, NAD+, NADH)

• HPLC system for purification

Procedure:

• Cultivation of L. plantarum: Inoculate L. plantarum in MRS broth and incubate at 37°C for 24 hours.

• Enzyme Preparation: Harvest the cells by centrifugation, wash with a suitable buffer, and prepare a cell-free extract containing the necessary enzymes (CLA-HY, CLA-DH, CLA-DC).

• Enzymatic Reaction:

  • The conversion of linoleic acid to 10-oxo-cis-12-octadecenoic acid is catalyzed by CLA-HY and CLA-DH in the presence of NAD+.

  • 10-oxo-cis-12-octadecenoic acid is then isomerized to 10-oxo-trans-11-octadecenoic acid by CLA-DC.[7]

• Purification: The final product can be purified from the reaction mixture using reverse-phase HPLC.

Figure 3. Workflow for the biosynthesis and purification.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

• Derivatization: Convert the fatty acid to its methyl ester (FAME) by reaction with methanolic HCl or BF₃-methanol.

• GC Separation: Use a suitable capillary column (e.g., DB-23) with a temperature gradient to separate the FAMEs.

• MS Detection: Analyze the eluting compounds using electron impact (EI) mass spectrometry to obtain characteristic fragmentation patterns for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve the purified compound in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR: Acquire a proton NMR spectrum to identify the chemical shifts and coupling constants of the protons, particularly those associated with the double bond and the α- and β-protons to the carbonyl and carboxyl groups.

• ¹³C NMR: Obtain a carbon NMR spectrum to determine the chemical shifts of the carbon atoms, confirming the positions of the carbonyl group, the double bond, and the carboxylic acid.

• 2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to establish the connectivity between protons and carbons, confirming the overall structure.

Potential Applications in Drug Development

The unique biological activities of 10-Oxo-11(E)-octadecenoic acid make it a promising candidate for drug development in several areas:

• Anti-inflammatory Therapeutics: Its ability to suppress pro-inflammatory cytokine production suggests its potential in treating inflammatory conditions such as inflammatory bowel disease and periodontitis.[6]

• Metabolic Disorders: As a PPAR-α agonist, it could be explored for the management of dyslipidemia and other metabolic syndromes.[2]

• Diseases Associated with Oxidative Stress: By activating the Nrf2-ARE pathway, it may offer therapeutic benefits in neurodegenerative diseases and other conditions where oxidative stress plays a key pathogenic role.[3]

Conclusion

10-Oxo-11(E)-octadecenoic acid is a gut microbiota-derived metabolite with significant and diverse biological activities. Its anti-inflammatory, antioxidant, and metabolic regulatory properties, mediated through well-defined signaling pathways, highlight its therapeutic potential. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the pharmacological applications of this promising bioactive lipid. Further in-vivo studies are warranted to fully elucidate its efficacy and safety profile for clinical translation.

References

• 1. researchgate.net [researchgate.net]
• 2. Production of Conjugated Linoleic Acid (CLA) by Lactiplantibacillus plantarum: A Review with Emphasis on Fermented Foods | MDPI [mdpi.com]
• 3. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 10-Oxo-trans-11-octadecenoic acid | C18H32O3 | CID 10308378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scientiairanica.sharif.edu [scientiairanica.sharif.edu]
• 7. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]

A Technical Guide to the Physiological Roles of 10-Oxo-11(E)-octadecenoic Acid

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is a bioactive keto fatty acid derived from the metabolism of linoleic acid by gut microbiota, particularly Lactobacillus plantarum.[1] This molecule has emerged as a significant signaling entity with potent physiological effects, primarily centered on anti-inflammatory and cytoprotective pathways. Research has demonstrated that 10-Oxo-11(E)-octadecenoic acid exerts its anti-inflammatory effects by activating the G protein-coupled receptor 120 (GPR120), leading to the suppression of the NF-κB signaling cascade.[2] Furthermore, it provides cellular protection against oxidative stress by activating the Nrf2-ARE pathway, which upregulates the expression of crucial antioxidant enzymes.[1] This technical guide provides an in-depth review of the core physiological roles of 10-Oxo-11(E)-octadecenoic acid, detailed experimental protocols for its study, and quantitative data on its biological activities, positioning it as a molecule of interest for therapeutic development in inflammatory and oxidative stress-related diseases.

Introduction

Keto fatty acids (oxo fatty acids) are a class of lipid molecules characterized by a ketone group along their aliphatic chain.[3] While relatively rare, they exhibit diverse and potent biological activities. 10-Oxo-11(E)-octadecenoic acid (KetoC) is a notable example, identified as a metabolite produced by gut lactic acid bacteria from dietary linoleic acid.[1] Its α,β-unsaturated carbonyl moiety is believed to be key to its bioactivity.[1] This guide focuses on the specific physiological roles of the 10-Oxo-11(E) isomer, distinguishing it from other related oxo-octadecenoic acid isomers, such as 9-oxo-ODA and 13-oxo-ODA, which are potent activators of Peroxisome Proliferator-Activated Receptor alpha (PPARα).[4][5][6] The primary known functions of 10-Oxo-11(E)-octadecenoic acid are its anti-inflammatory and cytoprotective actions, which are mediated by distinct signaling pathways.

Core Physiological Roles and Signaling Pathways

Anti-inflammatory Effects via GPR120 Signaling

10-Oxo-11(E)-octadecenoic acid has been identified as a significant anti-inflammatory agent.[2] Its mechanism of action involves binding to and activating G protein-coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[2] GPR120 is recognized as a receptor for long-chain fatty acids and plays a crucial role in mediating their anti-inflammatory effects.[7][8]

Activation of GPR120 by 10-Oxo-11(E)-octadecenoic acid suppresses the nuclear factor-κB (NF-κB) pathway. Specifically, it inhibits the translocation of the NF-κB p65 subunit to the nucleus, a critical step in the activation of pro-inflammatory gene transcription.[2] This leads to a significant reduction in the expression and production of key pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNFα), Interleukin-6 (IL-6), and Interleukin-1beta (IL-1β).[2]

Caption: GPR120 signaling pathway activated by 10-Oxo-11(E)-octadecenoic acid. (Max Width: 760px)

Table 1: Quantitative Anti-inflammatory Effects of 10-Oxo-11(E)-octadecenoic acid (KetoC) Data from experiments on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide (LPS).[2]

Parameter	Condition	Concentration of KetoC	Result
Cell Viability	Unstimulated	5 µmol/L	Non-toxic to RAW 264.7 cells
TNFα mRNA Expression	LPS-stimulated	5 µmol/L	Significantly reduced
IL-6 mRNA Expression	LPS-stimulated	5 µmol/L	Significantly reduced
IL-1β mRNA Expression	LPS-stimulated	5 µmol/L	Significantly reduced
TNFα Protein Production	LPS-stimulated	5 µmol/L	Significantly reduced
IL-6 Protein Production	LPS-stimulated	5 µmol/L	Significantly reduced
Nuclear NF-κB p65 Protein	LPS-stimulated	5 µmol/L	Trended towards downregulation

Cytoprotective Effects via Nrf2-ARE Pathway

10-Oxo-11(E)-octadecenoic acid demonstrates significant cytoprotective activity against oxidative stress.[1] This effect is mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway, a primary cellular defense mechanism against oxidative damage.

The molecule increases cellular levels of the Nrf2 protein. Under basal conditions, Nrf2 is targeted for degradation. In the presence of activators like 10-Oxo-11(E)-octadecenoic acid, Nrf2 is stabilized and translocates to the nucleus. There, it binds to the ARE in the promoter regions of various antioxidant genes, initiating their transcription.[1] This leads to the enhanced expression of critical antioxidative enzymes such as heme oxygenase-1 (HO-1), glutamate-cysteine ligase modifier subunit (GCLM), and NAD(P)H: quinone oxidoreductase 1 (NQO1), bolstering the cell's capacity to neutralize reactive oxygen species.[1]

Caption: Nrf2-ARE signaling pathway activated by 10-Oxo-11(E)-octadecenoic acid. (Max Width: 760px)

Table 2: Quantitative Effects of 10-Oxo-11(E)-octadecenoic acid (KetoC) on Nrf2-ARE Pathway Data from experiments on HepG2 cells and in vivo mouse models.[1]

Assay Type	Model System	Parameter Measured	Result
In Vitro	HepG2 Cells	Cellular Nrf2 protein levels	Significantly increased
HepG2 Cells	ARE-dependent transcription	Significantly increased
HepG2 Cells	HO-1 gene expression	Significantly increased
HepG2 Cells	GCLM gene expression	Significantly increased
HepG2 Cells	NQO1 gene expression	Significantly increased
In Vivo	Mouse (single oral dose)	Nrf2 protein levels in organs	Increased
Mouse (single oral dose)	HO-1 protein levels in organs	Increased
Mouse (single oral dose)	Antioxidative gene expression in organs	Increased

Experimental Protocols

Protocol for Assessing Anti-inflammatory Activity

This protocol details the methodology used to determine the anti-inflammatory effects of 10-Oxo-11(E)-octadecenoic acid on macrophage cells.[2]

Caption: Experimental workflow for analyzing the anti-inflammatory effects of KetoC. (Max Width: 760px)

Methodology:

• Cell Culture: RAW 264.7 macrophage cells are cultured in appropriate media (e.g., DMEM with 10% FBS) until they reach a suitable confluency.

• Pre-treatment: Cells are pre-treated for a specified duration (e.g., 1 hour) with either:

  • Vehicle control (e.g., ethanol).

  • 10-Oxo-11(E)-octadecenoic acid at the desired concentration (e.g., 5 µmol/L).

  • Specific G protein-coupled receptor antagonists (for GPR120 or GPR40) followed by the addition of 10-Oxo-11(E)-octadecenoic acid to elucidate receptor involvement.

• Stimulation: Cells are then stimulated with a pro-inflammatory agent, such as lipopolysaccharide (LPS) from Porphyromonas gingivalis (e.g., 1 µg/mL), for a period sufficient to induce an inflammatory response (e.g., 24 hours).

• Sample Collection: After incubation, both the cell culture supernatant and the cells are collected separately.

• Cytokine Protein Quantification (ELISA): The collected supernatant is analyzed using Enzyme-Linked Immunosorbent Assay (ELISA) kits specific for TNFα and IL-6 to quantify the amount of secreted protein.

• Gene Expression Analysis (RT-qPCR): Total RNA is extracted from the collected cells. This RNA is then reverse-transcribed into cDNA. Real-time quantitative PCR (RT-qPCR) is performed using primers specific for Tnfα, Il-6, Il-1β, and a housekeeping gene (e.g., Gapdh) for normalization. Relative gene expression is calculated using the ΔΔCt method.

• NF-κB Translocation Analysis (Western Blot): Nuclear and cytosolic protein fractions are isolated from the cells. Western blotting is performed on these fractions using an antibody specific for the NF-κB p65 subunit to determine its relative abundance in the nucleus versus the cytoplasm.

Protocol for Assessing Cytoprotective (Nrf2-ARE) Activity

This protocol outlines the methodology to determine the ability of 10-Oxo-11(E)-octadecenoic acid to protect cells from oxidative stress via the Nrf2-ARE pathway.[1]

Methodology:

• Cell Culture: HepG2 cells (or another suitable cell line) are cultured to the desired confluency.

• Treatment: Cells are treated with 10-Oxo-11(E)-octadecenoic acid for a specified time (e.g., 6-24 hours).

• Induction of Oxidative Stress (for protection assays): Cells are exposed to an oxidative agent like hydrogen peroxide (H₂O₂) to induce cytotoxicity. Cell viability is then measured (e.g., using an MTT assay) to assess the protective effect of the pre-treatment.

• Nrf2 Protein Level Analysis (Western Blot): Total cell lysates are prepared from treated cells. Western blotting is performed using an antibody against Nrf2 to measure changes in its total protein level.

• ARE-Luciferase Reporter Assay: Cells are transiently transfected with a plasmid containing a luciferase reporter gene under the control of an ARE promoter. Following transfection, cells are treated with 10-Oxo-11(E)-octadecenoic acid, and luciferase activity is measured to quantify ARE-dependent transcriptional activation.

• Antioxidant Gene Expression Analysis (RT-qPCR): RNA is extracted from treated cells, converted to cDNA, and analyzed by RT-qPCR using primers for Nrf2 target genes (HO-1, GCLM, NQO1) to measure changes in their mRNA expression levels.

• In Vivo Analysis: A single oral dose of 10-Oxo-11(E)-octadecenoic acid is administered to mice. After a specified time, organs (e.g., liver, small intestine) are harvested, and protein or RNA is extracted to analyze the expression of Nrf2 and its target genes as described above.

Conclusion and Future Directions

10-Oxo-11(E)-octadecenoic acid is a gut microbiota-derived metabolite with well-defined physiological roles as an anti-inflammatory and cytoprotective agent. Its ability to potently suppress pro-inflammatory cytokine production via the GPR120-NF-κB axis and to enhance cellular antioxidant defenses through the Nrf2-ARE pathway makes it a compelling candidate for further investigation and therapeutic development.

For drug development professionals, the dual action of this molecule presents an attractive profile for treating complex diseases where both inflammation and oxidative stress are key pathological components, such as inflammatory bowel disease, periodontal disease, and potentially neurodegenerative disorders.[2][9] Future research should focus on its pharmacokinetic and pharmacodynamic properties in preclinical models of these diseases, its long-term safety profile, and the optimization of delivery methods to target specific tissues. Elucidating the full range of its receptor interactions and downstream signaling effects will further clarify its therapeutic potential.

References

• 1. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Keto FA | Cyberlipid [cyberlipid.gerli.com]
• 4. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The gut lactic acid bacteria metabolite, 10-oxo- cis-6, trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

The Orchestration of Cellular Responses by 10-Oxo-11(E)-octadecenoic Acid: A Technical Guide to Its Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is an oxidized linoleic acid metabolite produced by gut microbiota, notably Lactobacillus plantarum.[1] Emerging as a significant lipid mediator, this molecule orchestrates a range of physiological responses by activating distinct signaling pathways. Its bioactivity extends from potent anti-inflammatory and antioxidant effects to the regulation of metabolic processes. This technical guide provides an in-depth exploration of the core signaling pathways modulated by 10-Oxo-11(E)-octadecenoic acid, presenting detailed molecular mechanisms, quantitative data, experimental protocols, and visual pathway representations to facilitate further research and drug development.

Core Signaling Pathways

10-Oxo-11(E)-octadecenoic acid exerts its biological functions primarily through three key signaling pathways:

• G-Protein Coupled Receptor 120 (GPR120/FFAR4): Activation of this receptor on immune cells, such as macrophages, initiates a potent anti-inflammatory cascade.

• Nuclear Factor Erythroid 2-Related Factor 2 (Nrf2)-Antioxidant Response Element (ARE) Pathway: This pathway is central to the cellular antioxidant and cytoprotective response triggered by 10-Oxo-11(E)-octadecenoic acid.

• Peroxisome Proliferator-Activated Receptor Alpha (PPARα): While direct activation by 10-Oxo-11(E)-octadecenoic acid is not strongly documented, its isomers are potent PPARα agonists, suggesting a potential, albeit less characterized, role in lipid metabolism.

Biosynthesis of 10-Oxo-11(E)-octadecenoic Acid

The primary route for the production of 10-Oxo-11(E)-octadecenoic acid involves the enzymatic conversion of linoleic acid by gut bacteria. The process in Lactobacillus plantarum is understood to be a multi-step enzymatic pathway.[2][3]

References

• 1. researchgate.net [researchgate.net]
• 2. TNF-alpha and IL-6 synergistically inhibit ketogenesis from fatty acids and alpha-ketoisocaproate in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. elifesciences.org [elifesciences.org]

A Technical Guide to the Anti-inflammatory Effects of 10-Oxo-11(E)-octadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid, a derivative of linoleic acid, has emerged as a molecule of significant interest due to its potential anti-inflammatory properties. This technical guide provides a comprehensive overview of the current understanding of its mechanisms of action, supported by quantitative data and detailed experimental protocols. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the fields of immunology, pharmacology, and drug development who are investigating novel anti-inflammatory therapeutics.

Core Mechanism of Action: GPR120-Mediated NF-κB Inhibition

The primary anti-inflammatory mechanism of 10-Oxo-11(E)-octadecenoic acid (also referred to as KetoC) is mediated through its interaction with G protein-coupled receptor 120 (GPR120). This interaction initiates a signaling cascade that ultimately leads to the suppression of the pro-inflammatory Nuclear Factor-kappa B (NF-κB) pathway.

In a key study, KetoC was shown to significantly reduce the expression of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β), in macrophage-like RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide (LPS)[1][2][3]. The binding of KetoC to GPR120 leads to a downregulation of the nuclear translocation of the NF-κB p65 subunit, a critical step in the activation of pro-inflammatory gene transcription[1][3]. The involvement of GPR120 was further confirmed through the use of a specific antagonist, AH-7614, which counteracted the anti-inflammatory effects of KetoC. Conversely, a GPR40 antagonist, GW1100, did not inhibit the action of KetoC, indicating specificity for the GPR120 receptor[1].

Quantitative Data Summary

The following tables summarize the quantitative data on the anti-inflammatory effects of 10-Oxo-11(E)-octadecenoic acid from in vitro studies.

Table 1: Effect of 10-Oxo-11(E)-octadecenoic acid on Pro-inflammatory Cytokine mRNA Expression in LPS-Stimulated RAW 264.7 Cells [1][3]

Treatment	Concentration (µmol/L)	TNF-α mRNA Expression (Fold Change vs. LPS)	IL-6 mRNA Expression (Fold Change vs. LPS)	IL-1β mRNA Expression (Fold Change vs. LPS)
Control	-	Undetectable	Undetectable	Undetectable
LPS	1 µg/mL	1.0	1.0	1.0
LPS + KetoC	5	Significantly Reduced	Significantly Reduced	Significantly Reduced

Note: Specific percentage reductions were not available in the abstract.

Table 2: Effect of 10-Oxo-11(E)-octadecenoic acid on Pro-inflammatory Cytokine Protein Production in LPS-Stimulated RAW 264.7 Cells [1][3]

Treatment	Concentration (µmol/L)	TNF-α Protein Level (pg/mL)	IL-6 Protein Level (pg/mL)	IL-1β Protein Level (pg/mL)
Control	-	Undetectable	Undetectable	Undetectable
LPS	1 µg/mL	Increased	Increased	No Production Observed
LPS + KetoC	5	Significantly Reduced	Significantly Reduced	No Production Observed

Note: Specific quantitative values for protein levels were not available in the abstract.

Table 3: Effect of GPR120 and GPR40 Antagonists on the Anti-inflammatory Action of 10-Oxo-11(E)-octadecenoic acid [1][3]

Treatment	Effect on KetoC-mediated Inhibition of Pro-inflammatory Cytokines
KetoC + GPR120 Antagonist (AH-7614)	Action of KetoC was diminished
KetoC + GPR40 Antagonist (GW1100)	Action of KetoC was not affected

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the investigation of the anti-inflammatory effects of 10-Oxo-11(E)-octadecenoic acid.

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line[1].

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Subculture: Cells are passaged upon reaching 80-90% confluency by scraping.

• Treatment Protocol:

  • RAW 264.7 cells are seeded in appropriate culture plates and allowed to adhere overnight.

  • Cells are pre-treated with 10-Oxo-11(E)-octadecenoic acid (KetoC) at the desired concentration (e.g., 5 µmol/L) for a specified period[1][3].

  • Following pre-treatment, cells are stimulated with Porphyromonas gingivalis lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response[1][3].

  • For receptor antagonist studies, cells are pre-incubated with a GPR120 antagonist (AH-7614) or a GPR40 antagonist (GW1100) before the addition of KetoC[1][4].

Cell Viability Assay (MTT Assay)

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate.

  • Treat cells with various concentrations of KetoC for 24 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilizing agent (e.g., DMSO or Sorenson's glycine (B1666218) buffer) to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Quantitative Real-Time PCR (qPCR) for Cytokine mRNA Expression

• Principle: To quantify the relative expression levels of target genes (TNF-α, IL-6, IL-1β).

• Protocol:

  • RNA Extraction: Following treatment, total RNA is extracted from RAW 264.7 cells using a suitable RNA isolation kit (e.g., TRIzol reagent).

  • cDNA Synthesis: First-strand complementary DNA (cDNA) is synthesized from the total RNA using a reverse transcription kit.

  • qPCR: The qPCR reaction is performed using a real-time PCR system with SYBR Green or TaqMan probes. The reaction mixture typically contains cDNA template, forward and reverse primers for the target genes and a housekeeping gene (e.g., GAPDH or β-actin), and a qPCR master mix.

  • Data Analysis: The relative gene expression is calculated using the 2-ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Protein Production

• Principle: To quantify the concentration of secreted cytokines (TNF-α, IL-6) in the cell culture supernatant.

• Protocol:

  • Collect the cell culture supernatant after the treatment period.

  • Use commercially available ELISA kits for mouse TNF-α and IL-6, following the manufacturer's instructions.

  • Briefly, the supernatant is added to wells of a microplate pre-coated with a capture antibody specific for the target cytokine.

  • After incubation and washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • A substrate solution is then added, which reacts with the enzyme to produce a colored product.

  • The absorbance is measured at a specific wavelength using a microplate reader.

  • The concentration of the cytokine in the samples is determined by comparing the absorbance to a standard curve generated with known concentrations of the recombinant cytokine.

Western Blotting for NF-κB p65 Nuclear Translocation

• Principle: To detect and quantify the amount of the NF-κB p65 subunit in the nuclear and cytosolic fractions of the cell lysates.

• Protocol:

  • Cell Lysis and Fractionation: After treatment, cells are harvested, and nuclear and cytosolic extracts are prepared using a nuclear extraction kit.

  • Protein Quantification: The protein concentration of each fraction is determined using a protein assay (e.g., BCA assay).

  • SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Immunoblotting:

    • The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

    • The membrane is then incubated with a primary antibody specific for NF-κB p65. Antibodies for loading controls for the nuclear (e.g., Lamin B1) and cytosolic (e.g., GAPDH or β-actin) fractions are also used.

    • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and imaged.

  • Densitometry Analysis: The intensity of the protein bands is quantified using image analysis software, and the levels of nuclear and cytosolic p65 are normalized to their respective loading controls.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathway of 10-Oxo-11(E)-octadecenoic acid's anti-inflammatory effect.

Caption: Experimental workflow for assessing anti-inflammatory effects.

Conclusion

10-Oxo-11(E)-octadecenoic acid demonstrates significant anti-inflammatory properties in vitro by acting as a GPR120 agonist and subsequently inhibiting the NF-κB signaling pathway. This leads to a reduction in the production of key pro-inflammatory cytokines. The detailed protocols and quantitative data presented in this guide provide a solid foundation for further research into the therapeutic potential of this and related oxo-fatty acids for the treatment of inflammatory diseases. Future studies should focus on in vivo models to validate these findings and explore the pharmacokinetic and pharmacodynamic properties of this promising anti-inflammatory agent.

References

• 1. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scholar.ui.ac.id [scholar.ui.ac.id]
• 3. Porphyromonas gingivalis lipopolysaccharides act exclusively through TLR4 with a resilience between mouse and human - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Cytoprotective Potential of 10-Oxo-11(E)-octadecenoic Acid Against Oxidative Stress: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the ability of biological systems to detoxify these reactive intermediates, is a key etiological factor in a host of human pathologies, including neurodegenerative diseases, cardiovascular disorders, and cancer. Consequently, the identification and characterization of novel cytoprotective agents that can mitigate oxidative damage is an area of intense research. 10-Oxo-11(E)-octadecenoic acid, a keto-derivative of the essential fatty acid linoleic acid, has emerged as a promising candidate in this arena. This technical guide provides a comprehensive overview of the cytoprotective effects of this molecule, with a focus on its mechanisms of action against oxidative stress.

Mechanism of Action: A Two-Pronged Approach

The cytoprotective effects of 10-Oxo-11(E)-octadecenoic acid, also known as KetoC, appear to be mediated through at least two distinct, yet potentially interconnected, signaling pathways: the activation of the G-protein coupled receptor 120 (GPR120) and the induction of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway. While direct evidence for Nrf2 activation by 10-Oxo-11(E)-octadecenoic acid is still emerging, studies on closely related isomers strongly support this mechanism.

GPR120-Mediated Anti-Inflammatory Signaling

10-Oxo-11(E)-octadecenoic acid has been identified as an agonist for GPR120, a receptor predominantly expressed on macrophages and adipocytes.[1] Activation of GPR120 by KetoC initiates a signaling cascade that leads to the suppression of pro-inflammatory gene expression, a critical aspect of cytoprotection as inflammation and oxidative stress are intimately linked. The binding of KetoC to GPR120 has been shown to downregulate the nuclear translocation of the NF-κB p65 subunit, a key transcription factor for pro-inflammatory cytokines such as TNF-α and IL-6.[1]

Caption: GPR120-mediated anti-inflammatory signaling cascade initiated by 10-Oxo-11(E)-octadecenoic acid.

Nrf2-Mediated Antioxidant Response

A closely related isomer, 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE), has been demonstrated to be a potent activator of the Nrf2-ARE signaling pathway.[2] This pathway is a master regulator of the cellular antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for degradation. Electrophilic compounds like EKODE can modify cysteine residues on Keap1, leading to the release of Nrf2.[2] Nrf2 then translocates to the nucleus, binds to the ARE in the promoter region of numerous antioxidant genes, and initiates their transcription. This results in the increased synthesis of cytoprotective proteins, such as NAD(P)H:quinone oxidoreductase 1 (NQO1) and heme oxygenase-1 (HO-1).[2][3] Given the structural similarities, it is highly probable that 10-Oxo-11(E)-octadecenoic acid also engages this critical cytoprotective pathway.

Caption: Proposed Nrf2-mediated antioxidant response activated by 10-Oxo-11(E)-octadecenoic acid.

Quantitative Data Summary

The following tables summarize the quantitative data from studies on 10-Oxo-11(E)-octadecenoic acid (KetoC) and its closely related isomer, EKODE.

Table 1: Anti-Inflammatory Effects of 10-Oxo-11(E)-octadecenoic acid (KetoC) [1]

Parameter	Cell Line	Treatment	Concentration	Result
TNF-α mRNA Expression	RAW 264.7	KetoC + P. gingivalis LPS	5 µmol/L	Significant reduction
IL-6 mRNA Expression	RAW 264.7	KetoC + P. gingivalis LPS	5 µmol/L	Significant reduction
IL-1β mRNA Expression	RAW 264.7	KetoC + P. gingivalis LPS	5 µmol/L	Significant reduction
TNF-α Protein Level	RAW 264.7	KetoC + P. gingivalis LPS	5 µmol/L	Significant reduction
IL-6 Protein Level	RAW 264.7	KetoC + P. gingivalis LPS	5 µmol/L	Significant reduction
Nuclear NF-κB p65	RAW 264.7	KetoC + P. gingivalis LPS	5 µmol/L	Trend towards downregulation

Table 2: Nrf2/ARE Pathway Activation by 12,13-epoxy-9-keto-10(trans)-octadecenoic acid (EKODE) [2]

Parameter	Cell Line	Treatment	Concentration	Result (Fold Induction)
ARE-Luciferase Activity	IMR-32	EKODE	10 µM	~20-45
ARE-Luciferase Activity	IMR-32	EKODE	32 µM	~110
NQO1 mRNA Expression	IMR-32	EKODE	1 µM	Minor increase
NQO1 mRNA Expression	IMR-32	EKODE	10 µM	15.1
NQO1 Protein Level	IMR-32	EKODE	1 µM	No significant change
NQO1 Protein Level	IMR-32	EKODE	10 µM	Significant increase

Experimental Protocols

Cell Culture and Treatment for Anti-Inflammatory Assays[1]

• Cell Line: RAW 264.7 murine macrophage-like cells.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Cells are seeded in appropriate culture plates and allowed to adhere overnight.

  • Cells are pre-treated with 10-Oxo-11(E)-octadecenoic acid (5 µmol/L) for 1 hour.

  • Following pre-treatment, cells are stimulated with Porphyromonas gingivalis lipopolysaccharide (LPS) for a specified duration (e.g., 24 hours for cytokine protein analysis).

  • Control groups include untreated cells, cells treated with KetoC alone, and cells treated with LPS alone.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis[1]

• RNA Extraction: Total RNA is extracted from treated and control cells using a suitable RNA isolation kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the total RNA using a reverse transcription kit.

• qPCR: qPCR is performed using a real-time PCR system with specific primers for target genes (e.g., TNF-α, IL-6, IL-1β) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: The relative gene expression is calculated using the 2-ΔΔCt method.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification[1]

• Sample Collection: Cell culture supernatants are collected after the treatment period.

• ELISA Procedure: The concentrations of secreted cytokines (e.g., TNF-α, IL-6) in the supernatants are measured using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: A standard curve is generated using recombinant cytokines, and the concentrations in the samples are determined by interpolation.

Western Blotting for NF-κB and NQO1 Analysis[1][2]

• Protein Extraction:

  • For total protein (e.g., NQO1), cells are lysed in a radioimmunoprecipitation assay (RIPA) buffer.

  • For nuclear and cytosolic fractions (e.g., NF-κB p65), a nuclear/cytoplasmic extraction kit is used.

• Protein Quantification: Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • The membrane is incubated with primary antibodies against the target proteins (e.g., NQO1, NF-κB p65, β-actin, Lamin B) overnight at 4°C.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Antioxidant Response Element (ARE) Luciferase Reporter Assay[2]

• Cell Transfection: IMR-32 neuroblastoma cells are co-transfected with an ARE-luciferase reporter plasmid and a control plasmid (e.g., β-galactosidase) for normalization.

• Treatment: After a recovery period, cells are treated with the test compound (e.g., EKODE) for a specified time (e.g., 24 hours).

• Luciferase Assay: Cells are lysed, and the luciferase activity is measured using a luminometer. β-galactosidase activity is also measured for normalization.

• Data Analysis: The fold induction of ARE activity is calculated by dividing the normalized luciferase activity of treated cells by that of vehicle-treated control cells.

Caption: General experimental workflow for assessing the cytoprotective effects of 10-Oxo-11(E)-octadecenoic acid.

Conclusion and Future Directions

10-Oxo-11(E)-octadecenoic acid demonstrates significant potential as a cytoprotective agent against conditions involving oxidative stress and inflammation. Its ability to engage the GPR120 and, likely, the Nrf2-ARE pathways positions it as a multi-target therapeutic candidate. Future research should focus on directly elucidating the Nrf2-activating potential of 10-Oxo-11(E)-octadecenoic acid and its efficacy in in vivo models of oxidative stress-related diseases. A deeper understanding of the interplay between the GPR120 and Nrf2 pathways in mediating its cytoprotective effects will be crucial for its development as a novel therapeutic.

References

• 1. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]

10-Oxo-11(E)-octadecenoic Acid: A Potent Modulator of Lipid Metabolism Through PPARα Activation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Peroxisome Proliferator-Activated Receptor Alpha (PPARα) is a ligand-activated transcription factor and a pivotal member of the nuclear hormone receptor superfamily.[1][2][3] Primarily expressed in tissues with high fatty acid catabolism rates, such as the liver, heart, and skeletal muscle, PPARα is a master regulator of lipid and lipoprotein metabolism.[1][2][4][5] Its activation triggers the transcription of a suite of genes involved in fatty acid uptake, transport, and oxidation, thereby playing a crucial role in maintaining energy homeostasis.[5][6]

Recent research has identified specific oxidized derivatives of fatty acids as potent endogenous or food-derived ligands for PPARα. Among these, oxo-derivatives of octadecenoic acid have emerged as significant agonists. While the specific isomer 10-Oxo-11(E)-octadecenoic acid is part of this class, much of the detailed functional characterization has focused on its closely related isomers, such as 9-oxo-10(E),12(E)-octadecadienoic acid (9-oxo-ODA) and 13-oxo-9,11-octadecadienoic acid (13-oxo-ODA), which are found in natural sources like tomatoes.[7][8][9][10] These compounds have been shown to potently activate PPARα, leading to beneficial effects on lipid profiles, including the reduction of triglyceride accumulation.[7][9] This guide provides a comprehensive overview of the role of this class of molecules as PPARα agonists, focusing on the underlying signaling pathways, quantitative activation data, and the detailed experimental protocols used for their characterization.

Mechanism of Action: The PPARα Signaling Pathway

The activation of PPARα by an agonist like an oxo-octadecenoic acid derivative initiates a cascade of molecular events that culminates in the altered expression of target genes critical for lipid metabolism.[8]

• Ligand Binding: The agonist, a lipophilic molecule, enters the cell and binds to the Ligand Binding Domain (LBD) of the PPARα protein located in the nucleus.[1][2]

• Heterodimerization: Upon ligand binding, PPARα undergoes a conformational change that promotes its heterodimerization with the Retinoid X Receptor (RXR), another nuclear receptor.[2][5][6][11]

• PPRE Binding: This newly formed PPARα-RXR heterodimer binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) located in the promoter regions of target genes.[2][6][11]

• Transcriptional Activation: The binding of the heterodimer to the PPRE facilitates the recruitment of a complex of co-activator proteins. This complex initiates the transcription of downstream target genes involved in various aspects of lipid metabolism.[11] Key target genes include those responsible for fatty acid transport into cells (e.g., Fatty Acid Translocase - FAT/CD36), mitochondrial fatty acid uptake (Carnitine Palmitoyltransferase 1a - CPT1a), peroxisomal β-oxidation (Acyl-CoA Oxidase - ACOX), and lipoprotein metabolism (Lipoprotein Lipase - LPL).[2][10][12][13]

References

• 1. PPAR Signaling Pathway - Creative Biolabs [creativebiolabs.net]
• 2. Frontiers | PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases [frontiersin.org]
• 3. Experimental approaches to study PPAR gamma agonists as antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PPAR signaling pathway - Endocrine system - Immunoway [immunoway.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Natural product agonists of peroxisome proliferator-activated receptor gamma (PPARγ): a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Potent PPARα Activator Derived from Tomato Juice, 13-oxo-9,11-Octadecadienoic Acid, Decreases Plasma and Hepatic Triglyceride in Obese Diabetic Mice | PLOS One [journals.plos.org]

A Technical Guide to the Natural Sources of 10-Oxo-11(E)-octadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is an oxidized metabolite of linoleic acid. As an α,β-unsaturated ketone, it possesses electrophilic properties that enable it to interact with cellular nucleophiles, thereby modulating various signaling pathways. Notably, this compound has demonstrated cytoprotective effects against oxidative stress through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway[1]. This technical guide provides an in-depth overview of the primary natural source of 10-Oxo-11(E)-octadecenoic acid, details its biosynthesis, presents quantitative data for its precursor, and outlines experimental protocols for its production and analysis. Furthermore, it elucidates the key signaling pathway through which it exerts its biological effects.

Natural Sources and Biosynthesis

The principal natural source of 10-Oxo-11(E)-octadecenoic acid is the metabolic activity of the gut lactic acid bacterium, Lactobacillus plantarum, on dietary linoleic acid[1]. This bacterium, commonly found in the human gastrointestinal tract and fermented foods, possesses a specific enzymatic pathway that converts linoleic acid into a series of hydroxylated and oxidized fatty acids.

The biosynthesis of 10-Oxo-11(E)-octadecenoic acid from linoleic acid in L. plantarum is a multi-step enzymatic process. The initial and rate-limiting step is the hydration of linoleic acid to 10-hydroxy-cis-12-octadecenoic acid (10-HOE) by the enzyme 10-linoleic acid hydratase (10-LHT)[2]. Subsequently, 10-HOE is oxidized to 10-oxo-cis-12-octadecenoic acid, which is then isomerized to 10-Oxo-11(E)-octadecenoic acid[3][4].

Quantitative Data

Direct quantitative data on the concentration of 10-Oxo-11(E)-octadecenoic acid in L. plantarum cultures is limited in the current scientific literature. However, the production of its immediate precursor, 10-hydroxy-cis-12-octadecenoic acid (10-HOE), has been quantified. This data serves as a valuable proxy for estimating the potential yield of 10-Oxo-11(E)-octadecenoic acid.

Precursor Molecule	Producing Organism	Substrate	Fermentation Time (h)	Concentration (g/L)	Conversion Yield (%)	Reference
10-hydroxy-cis-12-octadecenoic acid (10-HOE)	Lactiplantibacillus plantarum ZS2058 (recombinant 10-LHT)	Linoleic Acid (5 g/L)	48	2.4 ± 0.1	47.8 ± 1.5	[2]
(S)-10-hydoxy-cis-12-octadecenoic acid (HYA)	Escherichia coli (overexpressing L. plantarum 10-LHT)	Linoleic Acid (280 g/L)	Not Specified	289	97	[5]

Biosynthesis Pathway of 10-Oxo-11(E)-octadecenoic acid in Lactobacillus plantarum

Caption: Enzymatic conversion of linoleic acid to 10-Oxo-11(E)-octadecenoic acid by L. plantarum.

Experimental Protocols

Production of 10-Oxo-11(E)-octadecenoic Acid in Lactobacillus plantarum

This protocol is adapted from methodologies for culturing L. plantarum for the production of fatty acid metabolites[6][7].

• Strain Activation: Lactobacillus plantarum is activated from a frozen stock by at least two consecutive transfers in MRS broth at 37°C for 24 hours.

• Seed Culture: A single colony is used to inoculate 5 mL of MRS broth and incubated overnight at 37°C with shaking.

• Production Culture: The seed culture is used to inoculate a larger volume of modified MRS medium supplemented with linoleic acid. A typical starting concentration of linoleic acid is 1-5 g/L, solubilized with a non-ionic surfactant like Tween 80 (e.g., 1 g/L)[2][6].

• Incubation: The culture is incubated at 30-37°C for 48-72 hours. The pH can be maintained at around 6.5 to optimize enzyme activity and cell growth[2][6].

• Harvesting: After incubation, the bacterial cells are separated from the culture medium by centrifugation. The supernatant, containing the secreted fatty acid metabolites, is collected for extraction.

Extraction and Analysis of 10-Oxo-11(E)-octadecenoic Acid

The following is a general workflow for the extraction and analysis of oxo-fatty acids from the bacterial culture supernatant.

Caption: General workflow for the extraction and analysis of 10-Oxo-11(E)-octadecenoic acid.

Detailed Methodologies:

1. Lipid Extraction:

• Acidify the collected supernatant to a pH of approximately 3-4 with HCl to protonate the carboxylic acid group.

• Perform a liquid-liquid extraction using a non-polar solvent such as ethyl acetate or hexane. Repeat the extraction three times to ensure complete recovery of the fatty acids.

• Pool the organic layers and wash with brine to remove any remaining aqueous phase.

• Dry the organic extract over anhydrous sodium sulfate (B86663) and evaporate the solvent under a stream of nitrogen or using a rotary evaporator.

2. Derivatization for GC-MS Analysis:

Due to the low volatility of oxo-fatty acids, derivatization is necessary for GC-MS analysis.

• Esterification (Methylation): To the dried lipid extract, add a solution of 14% boron trifluoride in methanol. Heat the mixture at 60°C for 30 minutes to convert the carboxylic acid to a fatty acid methyl ester (FAME). After cooling, add water and extract the FAMEs with hexane.

• Silylation: Alternatively, the ketone group can be protected and the carboxylic acid converted to a silyl (B83357) ester. First, perform methoximation by adding methoxyamine hydrochloride in pyridine (B92270) and incubating at 60°C for 30 minutes. Then, add a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and heat at 60°C for another 30 minutes.

3. Instrumental Analysis:

• GC-MS: Analyze the derivatized sample on a gas chromatograph coupled to a mass spectrometer. A non-polar capillary column (e.g., HP-5MS) is suitable for separating the FAMEs. The mass spectrometer can be operated in either full scan mode for identification or selected ion monitoring (SIM) mode for quantification against a standard curve of a synthesized 10-Oxo-11(E)-octadecenoic acid standard.

• LC-MS/MS: For direct analysis without derivatization, dissolve the dried lipid extract in a suitable mobile phase (e.g., acetonitrile/methanol). Use a reversed-phase column (e.g., C18) for separation. The mass spectrometer, operated in negative ion mode with multiple reaction monitoring (MRM), can provide high sensitivity and specificity for quantification[8][9].

Signaling Pathway: Nrf2-ARE Activation

10-Oxo-11(E)-octadecenoic acid is an electrophilic molecule that can activate the Nrf2-ARE signaling pathway, a key cellular defense mechanism against oxidative and electrophilic stress[1].

Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor protein, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation[10][11]. Electrophiles like 10-Oxo-11(E)-octadecenoic acid can covalently modify specific cysteine residues on Keap1[12][13]. This modification leads to a conformational change in Keap1, disrupting the Keap1-Nrf2 interaction and inhibiting Nrf2 degradation[14].

The stabilized Nrf2 then translocates to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes[15][16]. This leads to the transcription of a battery of cytoprotective genes, including those encoding for antioxidant enzymes like heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1), and enzymes involved in glutathione (B108866) synthesis[17][18].

Caption: Activation of the Nrf2-ARE signaling pathway by 10-Oxo-11(E)-octadecenoic acid.

References

• 1. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of a recombinant 10-linoleic acid hydratase from Lactiplantibacillus plantarum ZS2058 and biosynthesis of 10- hydroxy-cis-12-octadecenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 4. A Gut Microbial Metabolite of Linoleic Acid, 10-Hydroxy-cis-12-octadecenoic Acid, Ameliorates Intestinal Epithelial Barrier Impairment Partially via GPR40-MEK-ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient enzymatic production of hydroxy fatty acids by linoleic acid Δ9 hydratase from Lactobacillus plantarum AKU 1009a - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimization of Medium Composition for Biomass Production of Lactobacillus plantarum 200655 Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. lipidmaps.org [lipidmaps.org]
• 9. mdpi.com [mdpi.com]
• 10. Structural basis of Keap1 interactions with Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Nrf2/Keap1/ARE signaling: Towards specific regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Electrophiles against (Skin) Diseases: More Than Nrf2 [mdpi.com]
• 14. Nrf2 activation through the inhibition of Keap1-Nrf2 protein-protein interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Nrf2 signaling pathway: current status and potential therapeutic targetable role in human cancers [frontiersin.org]
• 17. Targeting NRF2 and Its Downstream Processes: Opportunities and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. NRF2 activates growth factor genes and downstream AKT signaling to induce mouse and human hepatomegaly - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocols for the Analytical Determination of 10-Oxo-11(E)-octadecenoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid is an oxidized metabolite of linoleic acid, belonging to the class of signaling molecules known as oxidized linoleic acid metabolites (OXLAMs). These molecules are implicated in a variety of physiological and pathological processes. Notably, similar oxo-octadecenoic acids have been identified as potent agonists of Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid metabolism, and as activators of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, which is involved in pain and temperature sensation.[1][2] This activity suggests a potential role for 10-Oxo-11(E)-octadecenoic acid in metabolic diseases and sensory nerve function, making it a molecule of interest for therapeutic development.

Accurate and robust analytical methods are essential for quantifying 10-Oxo-11(E)-octadecenoic acid in biological matrices to understand its biosynthesis, mechanism of action, and potential as a biomarker or therapeutic agent. This document provides detailed protocols for the analysis of 10-Oxo-11(E)-octadecenoic acid using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Biological Significance and Signaling Pathways

While direct evidence for the specific signaling pathways of 10-Oxo-11(E)-octadecenoic acid is still emerging, the activities of structurally similar isomers provide strong indications of its potential biological roles.

PPARα Activation: 9-oxo-octadecadienoic acid (9-oxo-ODA), a close structural analog, is a known agonist of PPARα.[1] Activation of PPARα leads to the transcription of genes involved in fatty acid oxidation, thereby regulating lipid homeostasis.[3] It is plausible that 10-Oxo-11(E)-octadecenoic acid shares this ability to activate PPARα.

TRPV1 Channel Activation: The isomer 10-oxo-12(Z)-octadecenoic acid has been shown to be a potent activator of the TRPV1 channel.[2] Activation of TRPV1 is involved in a range of physiological processes, including the sensation of heat and pain, and the regulation of energy metabolism.[4]

Below are diagrams illustrating these potential signaling pathways for 10-Oxo-11(E)-octadecenoic acid.

Caption: Potential PPARα signaling pathway activation by 10-Oxo-11(E)-octadecenoic acid.

Caption: Potential TRPV1 channel activation by 10-Oxo-11(E)-octadecenoic acid.

Quantitative Data Summary

The following tables summarize typical performance characteristics for the analytical methods described. These values are provided for guidance and should be determined for each specific assay and instrument.

Table 1: LC-MS/MS Method Performance (Example)

Parameter	Value
Limit of Detection (LOD)	0.5 - 5 ng/mL
Limit of Quantitation (LOQ)	1 - 10 ng/mL
Linearity (R²)	> 0.99
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Table 2: GC-MS Method Performance (Example)

Parameter	Value
Limit of Detection (LOD)	1 - 10 ng/mL
Limit of Quantitation (LOQ)	5 - 20 ng/mL
Linearity (R²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 20%

Experimental Protocols

Protocol 1: Quantification of 10-Oxo-11(E)-octadecenoic acid in Plasma by LC-MS/MS

This protocol describes the extraction and analysis of 10-Oxo-11(E)-octadecenoic acid from plasma samples.

Materials:

• Plasma samples

• Internal Standard (e.g., 10-Oxo-11(E)-octadecenoic acid-d4)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Hexane

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• LC-MS/MS system with ESI source

Experimental Workflow:

Caption: Workflow for LC-MS/MS analysis of 10-Oxo-11(E)-octadecenoic acid.

Procedure:

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of internal standard solution.

  • Add 300 µL of ice-cold methanol to precipitate proteins.

  • Vortex for 30 seconds and incubate at -20°C for 20 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 10% methanol in water.

  • Elute the analyte with 1 mL of methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC Conditions (Example):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start with 50% B, increase to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • MS/MS Conditions (Example):

    • Ionization Mode: Negative Electrospray Ionization (ESI-).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • Precursor Ion (m/z): 295.2 (for [M-H]⁻).

    • Product Ions (m/z): To be determined by infusion of a standard. Likely fragments would result from cleavage adjacent to the keto group and loss of water.

Protocol 2: Quantification of 10-Oxo-11(E)-octadecenoic acid in Tissues by GC-MS

This protocol involves lipid extraction, derivatization, and subsequent GC-MS analysis. Derivatization is crucial for keto acids to improve their volatility and thermal stability.[5]

Materials:

• Tissue samples

• Internal Standard (e.g., heptadecanoic acid)

• Chloroform

• Methanol

• Methoxyamine hydrochloride in pyridine (B92270)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Hexane

• Anhydrous sodium sulfate

• Homogenizer

• Centrifuge

• Heating block

• GC-MS system

Experimental Workflow:

Caption: Workflow for GC-MS analysis of 10-Oxo-11(E)-octadecenoic acid.

Procedure:

• Lipid Extraction (Folch Method):

  • Homogenize approximately 100 mg of tissue in 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

  • Add 0.4 mL of 0.9% NaCl solution and vortex thoroughly.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase.

  • Evaporate the solvent to dryness under nitrogen.

• Derivatization:

  • Methoximation: Add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried lipid extract. Incubate at 60°C for 30 minutes. This step protects the ketone group.

  • Silylation: Add 50 µL of BSTFA with 1% TMCS. Incubate at 60°C for 30 minutes. This step derivatizes the carboxylic acid group to a trimethylsilyl (B98337) (TMS) ester.

• Sample Clean-up and Reconstitution:

  • Evaporate the derivatization reagents under nitrogen.

  • Reconstitute the sample in 100 µL of hexane.

• GC-MS Analysis:

  • GC Conditions (Example):

    • Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

    • Inlet Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Oven Temperature Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 10 minutes.

  • MS Conditions (Example):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Mode: Selected Ion Monitoring (SIM) or full scan.

    • Ions to Monitor: The molecular ion and characteristic fragment ions of the derivatized 10-Oxo-11(E)-octadecenoic acid should be determined from a standard.

Conclusion

The analytical methods detailed in this application note provide robust and sensitive approaches for the quantification of 10-Oxo-11(E)-octadecenoic acid in biological samples. The choice between LC-MS/MS and GC-MS will depend on the specific research question, sample matrix, and available instrumentation. The provided protocols and diagrams serve as a comprehensive guide for researchers and professionals in the field of lipidomics and drug development, facilitating further investigation into the biological roles of this and other oxidized fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. 10-oxo-12(Z)-octadecenoic acid, a linoleic acid metabolite produced by gut lactic acid bacteria, enhances energy metabolism by activation of TRPV1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of peroxisome proliferator-activated receptor-alpha stimulates both differentiation and fatty acid oxidation in adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]

Application Note and Protocol: Quantification of 10-Oxo-11(E)-octadecenoic acid by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid (10-Keto-C) is an oxidized metabolite of linoleic acid produced by gut microbiota, such as Lactobacillus plantarum.[1] This keto-fatty acid has garnered significant interest due to its biological activities, including cytoprotective effects against oxidative stress through the activation of the Nrf2-antioxidant response element (ARE) pathway.[1][2] Additionally, it has demonstrated anti-inflammatory properties.[3] Given its potential therapeutic implications, accurate and precise quantification of 10-Oxo-11(E)-octadecenoic acid in various biological matrices is crucial for pharmacokinetic, pharmacodynamic, and biomarker studies. This document provides a detailed protocol for the quantification of 10-Oxo-11(E)-octadecenoic acid using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Biological Significance and Signaling Pathway

10-Oxo-11(E)-octadecenoic acid is formed from the bacterial transformation of linoleic acid in the gut. Its protective effects are largely attributed to its ability to modulate cellular stress response pathways. A key mechanism is the activation of the Nrf2-ARE pathway. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. Upon exposure to electrophiles like 10-Oxo-11(E)-octadecenoic acid, Keap1 is modified, leading to the release and nuclear translocation of Nrf2. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, upregulating their expression. This leads to an enhanced cellular defense against oxidative stress.[1][2]

Caption: Signaling pathway of 10-Oxo-11(E)-octadecenoic acid (KetoC).

Experimental Protocols

This section provides a detailed methodology for the quantification of 10-Oxo-11(E)-octadecenoic acid in biological matrices such as plasma.

Sample Preparation (Solid-Phase Extraction - SPE)

Solid-phase extraction is a common and effective method for extracting oxylipins from biological samples, as it reduces interference from highly abundant lipids like phospholipids.[4]

Materials:

• Biological sample (e.g., plasma, serum)

• Internal Standard (IS) solution (e.g., d4-9-HODE or a commercially available deuterated analog of 10-Oxo-11(E)-octadecenoic acid)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid

• Water (LC-MS grade)

• 25% Acetonitrile in water

• 1% Formic acid in Acetonitrile

• Oasis MAX SPE Cartridges or equivalent mixed-mode solid-phase extraction cartridges

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw biological samples on ice.

• To 100 µL of the sample, add 10 µL of the internal standard solution.

• Add 300 µL of cold methanol to precipitate proteins.

• Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Dilute the supernatant with 25% acetonitrile in water to a total volume of 3 mL.

• Condition the SPE cartridge with 3 mL of acetonitrile, followed by 3 mL of 25% acetonitrile in water.

• Load the entire diluted sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 25% acetonitrile in water, followed by 3 mL of acetonitrile.

• Elute the analytes with 1.3 mL of 1% formic acid in acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.04% acetic acid).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Instrumentation:

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is suitable.

• Mobile Phase A: 0.1% Acetic acid in water.[5]

• Mobile Phase B: Acetonitrile/Methanol (4:1, v/v).[5]

• Gradient: A typical gradient would be:

  • 0-5 min: 27% B

  • 5-15 min: 27-70% B

  • 15-25 min: 70-80% B

  • 25-33 min: 80% B

  • 33-35 min: 80-100% B

  • 35-45 min: 100% B

  • 45-50 min: Re-equilibration at 27% B[5]

• Flow Rate: 50 µL/min (can be adjusted based on the column dimensions and system).[5]

• Injection Volume: 5-10 µL.

• Column Temperature: 40°C.

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Ion Source Temperature: 120°C.[6]

• Capillary Voltage: 30 V.[6]

• Cone Voltage: 30 V.[6]

• MRM Transitions: The precursor ion for 10-Oxo-11(E)-octadecenoic acid (C18H32O3, MW: 296.4 g/mol ) will be [M-H]⁻ at m/z 295.2. Product ions should be determined by infusing a standard solution and optimizing fragmentation. Likely product ions would result from neutral losses of H₂O or CO₂ and cleavages alpha to the keto group.

Quantitative Data Summary

The following tables present hypothetical quantitative data for illustrative purposes. Actual values must be determined experimentally.

Table 1: LC-MS/MS Parameters for 10-Oxo-11(E)-octadecenoic acid Quantification

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
10-Oxo-11(E)-octadecenoic acid	295.2	To be determined	100	To be determined
Internal Standard (e.g., d4-9-HODE)	299.2	To be determined	100	To be determined

Table 2: Calibration Curve for 10-Oxo-11(E)-octadecenoic acid

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.05
5	0.24
10	0.51
50	2.55
100	5.02
500	25.10
Linearity (R²)	>0.99

Table 3: Precision and Accuracy

QC Level	Concentration (ng/mL)	Measured Conc. (ng/mL) (Mean ± SD, n=5)	Accuracy (%)	Precision (%CV)
LLOQ	1	0.95 ± 0.12	95.0	12.6
Low	3	2.89 ± 0.25	96.3	8.7
Medium	30	31.5 ± 2.1	105.0	6.7
High	300	295.8 ± 15.3	98.6	5.2

Experimental Workflow

The overall experimental workflow for the quantification of 10-Oxo-11(E)-octadecenoic acid is summarized in the diagram below.

Caption: Experimental workflow for 10-Oxo-11(E)-octadecenoic acid quantification.

Conclusion

This application note provides a comprehensive framework for the development and implementation of a robust LC-MS/MS method for the quantification of 10-Oxo-11(E)-octadecenoic acid in biological samples. The detailed protocols for sample preparation and instrumental analysis, along with the contextual biological information, will aid researchers in accurately measuring this important bioactive lipid. The provided methodologies can be adapted and optimized for specific laboratory instrumentation and sample matrices to support further research into the therapeutic potential of 10-Oxo-11(E)-octadecenoic acid.

References

• 1. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zenodo.org [zenodo.org]
• 5. jsbms.jp [jsbms.jp]
• 6. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - ProQuest [proquest.com]

Application Notes and Protocols for the Quantification of 10-Oxo-11(E)-octadecenoic Acid in Plasma

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid is an oxidized lipid metabolite derived from linoleic acid. As a member of the oxylipin family, it is of increasing interest in biomedical research due to its potential involvement in various physiological and pathological processes, including inflammation and metabolic signaling. Accurate and reliable quantification of this keto-fatty acid in biological matrices such as plasma is crucial for understanding its biological role and exploring its potential as a biomarker or therapeutic target.

This document provides detailed application notes and experimental protocols for the quantification of 10-Oxo-11(E)-octadecenoic acid in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Signaling Pathways and Experimental Workflow

The general pathway for the formation of 10-Oxo-11(E)-octadecenoic acid and the analytical workflow for its quantification are outlined below.

Caption: Formation of 10-Oxo-11(E)-octadecenoic acid.

Caption: Experimental workflow for quantification.

Quantitative Data

Analyte	Mean Concentration (nmol/L)	Standard Deviation (nmol/L)	Coefficient of Variation (%)
9-oxo-ODE	218.1	53.7	24.6
13-oxo-ODE	57.8	19.2	33.2
Data from a study on oxidized linoleic acid metabolites in rat plasma.[1]

Experimental Protocols

The following protocols are adapted from established methods for the analysis of related oxylipins in plasma and are intended to serve as a comprehensive guide.[1][2]

Protocol 1: Sample Preparation

Materials:

• Plasma (collected in EDTA tubes and stored at -80°C)

• Internal Standard (IS): A stable isotope-labeled 10-Oxo-11(E)-octadecenoic acid is ideal. If unavailable, 13-HODE-d4 can be used as a surrogate.

• Antioxidant solution: 50 mM Butylated hydroxytoluene (BHT) and 200 mM Diethylenetriaminepentaacetic acid (DTPA) in methanol (B129727).

• Potassium hydroxide (B78521) (KOH), 0.2 M in methanol

• Hydrochloric acid (HCl), 0.5 N

• Hexane (B92381), HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade

• Acetic acid, glacial

• Nitrogen gas, high purity

Procedure:

• Thaw frozen plasma samples on ice.

• In a glass tube, add 50 µL of plasma.

• Add 10 µL of the antioxidant solution.

• Add a known amount of the internal standard.

• To hydrolyze esterified lipids, add methanol and 0.2 M KOH to a final concentration of 0.2 M KOH in the sample mixture.[1]

• Vortex the mixture, flush with nitrogen, cap tightly, and incubate at 60°C for 30 minutes.[2]

• Cool the tubes on ice.

• Acidify the mixture to approximately pH 3 with 0.5 N HCl.[2]

• Perform liquid-liquid extraction by adding 3 mL of hexane. Vortex for 1 minute.

• Centrifuge at 3000 rpm for 10 minutes at 4°C.[2]

• Transfer the upper organic (hexane) layer to a clean tube.

• Repeat the extraction once more and combine the organic layers.

• Evaporate the combined hexane extracts to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

LC Parameters (example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Methanol (e.g., 4:1, v/v)[3]

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-8 min: 95% B

  • 8.1-10 min: 30% B (re-equilibration)

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Parameters (to be optimized):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • The precursor ion ([M-H]⁻) for 10-Oxo-11(E)-octadecenoic acid is m/z 295.2.

  • Product ions need to be determined by infusing a standard solution of the analyte into the mass spectrometer and performing a product ion scan. Characteristic fragments would be expected from cleavage adjacent to the keto group.

• Collision Energy (CE) and other source parameters: These must be optimized for the specific instrument and analyte to achieve maximum sensitivity.

Example MRM transitions for related compounds:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
9-HODE	295.2	171.1
13-HODE	295.2	195.1
HODE: Hydroxyoctadecadienoic acid

Data Analysis:

• Quantification is performed by integrating the peak areas of the analyte and the internal standard from the extracted ion chromatograms of their respective MRM transitions.

• A calibration curve is constructed by analyzing a series of standard solutions of known concentrations.

• The concentration of the analyte in the plasma samples is then calculated from the calibration curve.

Logical Relationships in Method Development

Caption: Logic diagram for analytical method development.

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. jsbms.jp [jsbms.jp]

Application Notes and Protocols for the Extraction of 10-Oxo-11(E)-octadecenoic Acid from Biological Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid is an oxidized lipid metabolite of linoleic acid, belonging to the class of signaling molecules known as oxylipins. These molecules are implicated in a variety of physiological and pathological processes, including inflammation and metabolic regulation. As an agonist for Peroxisome Proliferator-Activated Receptor alpha (PPARα) and G-protein coupled receptor 120 (GPR120), 10-Oxo-11(E)-octadecenoic acid is a molecule of significant interest in metabolic research and drug development.[1][2] Accurate and reliable methods for its extraction and quantification from biological tissues are crucial for elucidating its biological functions and exploring its therapeutic potential.

These application notes provide detailed protocols for the extraction of 10-Oxo-11(E)-octadecenoic acid from plasma, liver, and muscle tissues, followed by quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes the reported concentrations of 10-oxo-octadecenoic acid (10-oxo-ODE) isomers in various biological tissues. It is important to note that data for the specific 10-Oxo-11(E)-octadecenoic acid isomer is limited, and therefore, data for closely related isomers (9-oxo-ODE and 13-oxo-ODE) are included for comparative purposes.

Analyte	Biological Matrix	Species	Concentration	Reference
9-oxo-ODE	Rat Plasma	Rat	218.1 nmol/L	[3]
13-oxo-ODE	Rat Plasma	Rat	57.8 nmol/L	[3]
13-oxo-ODE	Mouse Liver (12-month-old)	Mouse	Increased vs. 2.5-month-old	[4]

Experimental Protocols

General Precautions for Oxylipin Analysis

Oxylipins are susceptible to auto-oxidation and degradation. To ensure accurate quantification, the following precautions should be taken:

• Antioxidants: Add antioxidants, such as a butylated hydroxytoluene (BHT) and triphenylphosphine (B44618) (TPP) solution, to all solvents and during sample homogenization to prevent artificial oxidation.

• Temperature: Keep samples on ice or at 4°C during all extraction steps. Store extracted samples at -80°C.

• Light: Protect samples from light to prevent photodegradation.

• Plastics: Use polypropylene (B1209903) or glass tubes and avoid polystyrene, as oxylipins can adsorb to its surface.

Extraction of 10-Oxo-11(E)-octadecenoic Acid from Plasma

This protocol is adapted from established methods for oxylipin extraction from plasma.[3]

Materials:

• Plasma sample

• Internal Standard (IS) solution (e.g., 13-HODE-d4)

• Antioxidant solution (e.g., 0.2 mg/mL BHT/EDTA in methanol (B129727)/water)

• Methanol (MeOH), HPLC grade

• Hexane, HPLC grade

• 2-Propanol, HPLC grade

• Acetic Acid

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

Procedure:

• To 200 µL of plasma in a glass tube, add 10 µL of the internal standard solution and 10 µL of the antioxidant solution.

• Add 1.0 mL of a water/2-propanol/hexane solution (2/20/30, v/v/v) containing 10% (v/v) acetic acid.

• Vortex the mixture for 1 minute.

• Add 2.0 mL of hexane, vortex for another 2 minutes.

• Centrifuge at 2000 x g for 5 minutes at 4°C to separate the phases.

• Carefully transfer the upper organic layer to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

Extraction of 10-Oxo-11(E)-octadecenoic Acid from Liver and Muscle Tissue

This protocol is a general procedure for solid tissue and should be optimized for specific tissue types.

Materials:

• Tissue sample (liver or muscle)

• Phosphate-buffered saline (PBS), ice-cold

• Internal Standard (IS) solution (e.g., 13-HODE-d4)

• Antioxidant solution (e.g., 0.2 mg/mL BHT/EDTA in methanol/water)

• Homogenizer (e.g., bead beater or Potter-Elvehjem)

• Methanol (MeOH) containing 0.1% acetic acid, ice-cold

• Chloroform, HPLC grade

• Water, HPLC grade

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

Procedure:

• Weigh approximately 50-100 mg of frozen tissue.

• Add 1 mL of ice-cold PBS and homogenize the tissue on ice.

• To the homogenate, add 10 µL of the internal standard solution and 10 µL of the antioxidant solution.

• Add 2 mL of ice-cold methanol containing 0.1% acetic acid and vortex thoroughly.

• Add 1 mL of chloroform, vortex for 1 minute.

• Add 1 mL of water, vortex for 1 minute.

• Centrifuge at 2000 x g for 10 minutes at 4°C to induce phase separation.

• Carefully collect the lower organic phase into a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase for LC-MS/MS analysis.

Quantification by LC-MS/MS

The analysis should be performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Methanol (80:20, v/v)

• Gradient: A suitable gradient to separate the analyte from other matrix components.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

MS/MS Conditions (Example for a related oxo-ODE):

• Ionization Mode: Negative ESI

• MRM Transitions:

  • 9-oxo-ODE: m/z 293.2 -> 185.1 (quantifier), 293.2 -> 125.1 (qualifier)[3]

  • 13-oxo-ODE: m/z 293.2 -> 113.1 (quantifier), 293.2 -> 249.2 (qualifier)[3]

  • 13-HODE-d4 (IS): m/z 299.2 -> 199.1

• Collision energy and other MS parameters should be optimized for the specific instrument and analyte.

Experimental Workflow and Signaling Pathways

Fig. 1: Experimental workflow for the extraction and quantification of 10-Oxo-11(E)-octadecenoic acid.

Fig. 2: Signaling pathway of 10-Oxo-11(E)-octadecenoic acid via GPR120 and PPARα.

Discussion

The provided protocols offer a robust framework for the extraction and quantification of 10-Oxo-11(E)-octadecenoic acid from various biological tissues. The liquid-liquid extraction method is a widely used and effective technique for isolating oxylipins. For more complex matrices or to achieve lower detection limits, solid-phase extraction (SPE) can be incorporated as an additional clean-up step after the initial liquid-liquid extraction.

The signaling of 10-Oxo-11(E)-octadecenoic acid and its isomers through PPARα and GPR120 highlights its potential role in regulating lipid metabolism and inflammation.[1][2][5] The activation of PPARα leads to the upregulation of genes involved in fatty acid β-oxidation, suggesting a role in lipid homeostasis.[5] The interaction with GPR120 and subsequent inhibition of the NF-κB pathway points to its anti-inflammatory properties.[2]

Further research is warranted to establish the precise concentrations of 10-Oxo-11(E)-octadecenoic acid in various tissues under different physiological and pathological conditions. This will be crucial for understanding its full biological significance and for the development of potential therapeutic interventions targeting its signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Senescence-associated 13-HODE production promotes age-related liver steatosis by directly inhibiting catalase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assays of 10-Oxo-11(E)-octadecenoic acid (KetoC) Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is an oxidized linoleic acid metabolite that has garnered significant interest for its diverse biological activities. This document provides detailed application notes and protocols for a range of in vitro assays to characterize the activity of KetoC. The primary activities of KetoC that will be discussed are its anti-inflammatory effects, Peroxisome Proliferator-Activated Receptor (PPAR) agonism, and activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) antioxidant response pathway.

These protocols are intended to provide a framework for researchers to investigate the mechanisms of action of KetoC and similar bioactive lipids.

Data Presentation: Quantitative Analysis of Oxo-octadecenoic Acid Isomer Activity

Quantitative data for 10-Oxo-11(E)-octadecenoic acid is limited in the current scientific literature. The following table summarizes available quantitative data for KetoC and its structurally related isomers to provide a comparative overview.

Compound	Assay	Cell Line	Target	Parameter	Value	Reference
10-Oxo-11(E)-octadecenoic acid (KetoC)	Cytokine Expression (TNFα, IL-6, IL-1β)	RAW 264.7	GPR120/NF-κB	Effective Concentration	5 µM	[1]
9-Oxo-10(E),12(E)-octadecadienoic acid (9-oxo-ODA)	PPARα Luciferase Reporter Assay	COS-7	PPARα	EC50	Potent agonist	[2]
13-Oxo-9(Z),11(E)-octadecadienoic acid (13-KODE)	Nitric Oxide Production Inhibition	RAW 264.7	NF-κB	IC50	~50-100 µM	[3]
Perfluorooctanesulfonate (PFOS)	PPARα Luciferase Reporter Assay	COS-1	PPARα	EC50	13-15 µM	[4]

Experimental Protocols

Anti-inflammatory Activity Assessment in Macrophages

This protocol details the investigation of the anti-inflammatory effects of KetoC on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. The primary readouts are the expression of pro-inflammatory cytokines and the activation of the NF-κB pathway.

GPR120-mediated inhibition of the NF-κB pathway by KetoC.

References

• 1. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation | MDPI [mdpi.com]
• 4. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 10-Oxo-11(E)-octadecenoic Acid in Animal Models of Inflammation

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid, a derivative of linoleic acid, is an emerging lipid mediator with potential anti-inflammatory properties. While in vitro studies have demonstrated its effects on macrophage cell lines, comprehensive in vivo data in animal models of inflammation remains limited. This document provides an overview of the current understanding of a closely related compound, 10-oxo-cis-6,trans-11-octadecenoic acid (γKetoC), in a preclinical model of colitis, and outlines detailed protocols for inducing and evaluating inflammation in animal models. These protocols can be adapted for the investigation of 10-Oxo-11(E)-octadecenoic acid.

Quantitative Data Summary

In a key study investigating the effects of a structurally similar compound, 10-oxo-cis-6,trans-11-octadecadienoic acid (γKetoC), in a dextran (B179266) sodium sulfate (B86663) (DSS)-induced colitis mouse model, oral administration led to significant amelioration of inflammatory symptoms.[1][2] The findings are summarized below.

Parameter	Model	Treatment Group	Result	Reference
Body Weight Loss	DSS-induced colitis in C57BL/6J mice	γKetoC (oral administration)	Significantly reduced body weight loss compared to the DSS-only group.	[1][2]
Disease Activity Index (DAI) Score	DSS-induced colitis in C57BL/6J mice	γKetoC (oral administration)	Alleviated the increase in DAI score.	[1]
Colon Atrophy	DSS-induced colitis in C57BL/6J mice	γKetoC (oral administration)	Significantly reduced fibrosis-mediated atrophy of the colon.	[1]

Signaling Pathways

In vitro studies utilizing 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 macrophage cells stimulated with Porphyromonas gingivalis lipopolysaccharide (LPS) have elucidated a potential anti-inflammatory signaling pathway. KetoC was found to suppress the expression of pro-inflammatory cytokines TNFα, IL-6, and IL-1β by inhibiting the nuclear translocation of NF-κB p65.[3][4] This action is believed to be mediated through its binding to the G protein-coupled receptor GPR120.[3][4]

Furthermore, investigations into the closely related γKetoC in the context of colitis suggest the involvement of the NRF2 pathway and G protein-coupled receptors (GPCRs) in its anti-inflammatory effects.[1][2] The oral administration of γKetoC showed protective effects in wild-type and Nrf2+/- mice with colitis, while the pathology was exacerbated in Nrf2-/- mice, indicating a crucial role for the NRF2 pathway.[2]

Proposed anti-inflammatory signaling pathway of 10-Oxo-11(E)-octadecenoic acid.

Experimental Protocols

Dextran Sodium Sulfate (DSS)-Induced Colitis Model

This protocol is adapted from studies on γKetoC and can be used to evaluate the efficacy of 10-Oxo-11(E)-octadecenoic acid in a model of inflammatory bowel disease.[1][2]

Materials:

• 8-10 week old C57BL/6J mice

• Dextran Sodium Sulfate (DSS; molecular weight 36,000-50,000)

• 10-Oxo-11(E)-octadecenoic acid

• Vehicle for oral administration (e.g., corn oil)

• Standard laboratory animal diet and water

• Animal balance

• Calipers

Procedure:

• Acclimatization: House mice in a controlled environment (12-hour light/dark cycle, 22-24°C) with ad libitum access to food and water for at least one week prior to the experiment.

• Induction of Colitis:

  • Prepare a fresh solution of 2.5% (w/v) DSS in drinking water.

  • Provide the DSS solution to the mice as their sole source of drinking water for 7 consecutive days.

  • The control group receives regular drinking water.

• Compound Administration:

  • Prepare a solution of 10-Oxo-11(E)-octadecenoic acid in the chosen vehicle. A typical dose for a similar compound (γKetoC) is 10 mg/kg body weight.[1][2]

  • Administer the compound or vehicle to the respective groups via oral gavage daily, starting from the first day of DSS administration and continuing for the duration of the experiment.

• Monitoring and Assessment:

  • Record the body weight of each mouse daily.

  • Calculate the Disease Activity Index (DAI) score daily based on the following parameters:

    • Weight loss: 0 (none), 1 (1-5%), 2 (5-10%), 3 (10-15%), 4 (>15%)

    • Stool consistency: 0 (normal), 2 (loose stools), 4 (diarrhea)

    • Rectal bleeding: 0 (none), 2 (slight bleeding), 4 (gross bleeding)

• Termination and Tissue Collection:

  • At the end of the experimental period (e.g., day 8), euthanize the mice.

  • Carefully dissect the entire colon from the cecum to the anus.

  • Measure the length of the colon as an indicator of inflammation-induced shortening.

  • Colon tissue can be collected for histological analysis (e.g., H&E staining) and measurement of inflammatory markers (e.g., cytokine levels via ELISA or qPCR).

Experimental workflow for the DSS-induced colitis model.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

This protocol provides a framework for inducing a systemic inflammatory response to evaluate the potential of 10-Oxo-11(E)-octadecenoic acid to mitigate it.

Materials:

• 8-10 week old BALB/c or C57BL/6 mice

• Lipopolysaccharide (LPS) from E. coli

• 10-Oxo-11(E)-octadecenoic acid

• Vehicle for administration (e.g., saline, corn oil)

• Sterile, pyrogen-free saline

• Materials for blood and tissue collection

Procedure:

• Acclimatization: As described in the DSS protocol.

• Compound Administration:

  • Administer 10-Oxo-11(E)-octadecenoic acid or vehicle to the respective groups. The route of administration (e.g., oral gavage, intraperitoneal injection) and timing (e.g., 1 hour prior to LPS) should be optimized based on the compound's properties.

• Induction of Inflammation:

  • Inject mice with a single dose of LPS intraperitoneally (i.p.). A typical dose ranges from 1 to 5 mg/kg body weight. The control group should receive an i.p. injection of sterile saline.

• Monitoring and Sample Collection:

  • Monitor mice for signs of sickness (e.g., lethargy, piloerection).

  • At a predetermined time point (e.g., 2, 6, or 24 hours post-LPS injection), euthanize the mice.

  • Collect blood via cardiac puncture for the analysis of systemic inflammatory markers.

  • Harvest organs (e.g., liver, spleen, lungs) for histological examination or measurement of local inflammatory mediators.

• Analysis of Inflammatory Markers:

  • Measure serum levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β using ELISA kits.

  • Perform complete blood counts to assess changes in immune cell populations.

  • Analyze tissue homogenates for cytokine levels or perform histological staining to assess immune cell infiltration.

Conclusion

The available evidence, primarily from in vitro studies and in vivo experiments with a closely related compound, suggests that 10-Oxo-11(E)-octadecenoic acid holds promise as an anti-inflammatory agent. The provided protocols offer a starting point for researchers to investigate its efficacy in established animal models of inflammation. Further studies are warranted to fully elucidate its in vivo mechanisms of action and therapeutic potential.

References

• 1. Frontiers | The gut lactic acid bacteria metabolite, 10-oxo-cis-6,trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling [frontiersin.org]
• 2. The gut lactic acid bacteria metabolite, 10-oxo- cis-6, trans-11-octadecadienoic acid, suppresses inflammatory bowel disease in mice by modulating the NRF2 pathway and GPCR-signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholar.ui.ac.id [scholar.ui.ac.id]

Therapeutic Potential of 10-Oxo-11(E)-octadecenoic Acid in Metabolic Syndrome: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metabolic syndrome is a constellation of conditions that increase the risk of heart disease, stroke, and type 2 diabetes. These conditions include high blood pressure, high blood sugar, excess body fat around the waist, and abnormal cholesterol or triglyceride levels. Recent research has highlighted the therapeutic potential of lipid metabolites in managing metabolic syndrome. Among these, 10-Oxo-11(E)-octadecenoic acid, a derivative of linoleic acid, and its isomers have emerged as promising candidates. These oxo-fatty acids are known to modulate key signaling pathways involved in inflammation, energy metabolism, and insulin (B600854) sensitivity. This document provides detailed application notes and experimental protocols for investigating the therapeutic potential of 10-Oxo-11(E)-octadecenoic acid and its related isomers in the context of metabolic syndrome.

Introduction

10-Oxo-11(E)-octadecenoic acid belongs to a class of oxidized linoleic acid metabolites that have demonstrated a range of biological activities.[1] While much of the research has focused on its isomers, such as 10-oxo-12(Z)-octadecenoic acid (KetoA) and 10-oxo-trans-11-octadecenoic acid (KetoC), the collective evidence suggests a strong therapeutic potential for this class of compounds in metabolic disorders.[2][3] These molecules are agonists for key nuclear receptors and ion channels, including Peroxisome Proliferator-Activated Receptors (PPARs) and Transient Receptor Potential Vanilloid 1 (TRPV1), which are critical regulators of lipid and glucose metabolism, and inflammation.[2][4]

Key Signaling Pathways

The therapeutic effects of 10-oxo-octadecenoic acid isomers in metabolic syndrome are mediated through multiple signaling pathways. Understanding these pathways is crucial for designing experiments and interpreting results.

PPAR Activation

Peroxisome Proliferator-Activated Receptors (PPARs) are nuclear receptors that play a pivotal role in the regulation of fatty acid metabolism. 10-oxo-octadecenoic acid isomers have been shown to be potent PPARα and PPARγ agonists.[2][4] Activation of PPARα leads to the upregulation of genes involved in fatty acid oxidation, while PPARγ activation enhances insulin sensitivity and promotes adipocyte differentiation.[2]

Caption: PPAR signaling pathway activated by 10-Oxo-11(E)-octadecenoic acid.

TRPV1 Activation and Energy Expenditure

The isomer 10-oxo-12(Z)-octadecenoic acid (KetoA) is a potent activator of the TRPV1 channel.[2][5] This activation in adipose tissue enhances noradrenaline turnover, leading to the upregulation of genes associated with brown adipocyte function, such as uncoupling protein 1 (UCP1). This "browning" of white adipose tissue increases energy expenditure and can protect against diet-induced obesity.[2][5]

Caption: TRPV1-mediated enhancement of energy expenditure by KetoA.

Anti-inflammatory Effects via GPR120 and NF-κB

10-oxo-trans-11-octadecenoic acid (KetoC) has been shown to exert anti-inflammatory effects by binding to G protein-coupled receptor 120 (GPR120).[3] This interaction suppresses the production of pro-inflammatory cytokines such as TNFα, IL-6, and IL-1β by inhibiting the nuclear translocation of NF-κB p65.[3]

References

• 1. Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 10-oxo-12(Z)-octadecenoic acid, a linoleic acid metabolite produced by gut lactic acid bacteria, enhances energy metabolism by activation of TRPV1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 10-Oxo-11(E)-octadecenoic acid in Periodontal Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Periodontitis is a chronic inflammatory disease characterized by the destruction of the tooth-supporting tissues, including the alveolar bone. Current research is exploring the therapeutic potential of bioactive lipid metabolites in modulating the inflammatory processes underlying this disease. 10-Oxo-11(E)-octadecenoic acid (KetoC), a metabolite produced by intestinal bacteria, has emerged as a promising candidate for periodontal disease research. These application notes provide a comprehensive overview of the known effects of KetoC and detailed protocols for its investigation in relevant in vitro and in vivo models of periodontal disease.

Mechanism of Action

10-Oxo-11(E)-octadecenoic acid exerts its effects through multiple mechanisms, primarily by reducing inflammation and exhibiting antimicrobial activity. In vitro studies have shown that KetoC can suppress the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β) in macrophages stimulated with Porphyromonas gingivalis lipopolysaccharide (LPS), a key pathogen in periodontitis.[1][2] This anti-inflammatory effect is mediated, at least in part, through the activation of the G protein-coupled receptor 120 (GPR120) and subsequent downregulation of the NF-κB signaling pathway.[1][2] Furthermore, KetoC has demonstrated direct antimicrobial effects against P. gingivalis, reducing its proliferation and viability.[3] In vivo, oral administration of KetoC in a mouse model of periodontitis has been shown to attenuate alveolar bone destruction.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data from studies on the effects of 10-Oxo-11(E)-octadecenoic acid.

Table 1: In Vitro Anti-inflammatory Effects of 10-Oxo-11(E)-octadecenoic acid on Macrophages

Cell Line	Stimulant	KetoC Concentration	Effect	Reference
RAW 264.7	P. gingivalis LPS	5 µM	Significantly reduced mRNA and protein expression of TNF-α and IL-6; significantly reduced IL-1β mRNA expression.	[1][2]
RAW 264.7	P. gingivalis LPS	5 µM	Trended to downregulate nuclear NF-κB p65 protein levels.	[1][2]

Table 2: In Vivo Effects of 10-Oxo-11(E)-octadecenoic acid in a Mouse Model of Periodontitis

Animal Model	Treatment	Dosage	Outcome	Reference
C57BL/6N mice	Oral gavage	15 mg/mL daily for 2 weeks	Attenuated alveolar bone destruction; suppressed P. gingivalis in the periodontitis group.	[3]

Experimental Protocols

In Vitro Anti-inflammatory Assay in Macrophages

This protocol details the investigation of the anti-inflammatory effects of 10-Oxo-11(E)-octadecenoic acid on RAW 264.7 macrophage cells stimulated with P. gingivalis LPS.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (B12071052)

• 10-Oxo-11(E)-octadecenoic acid (KetoC)

• Porphyromonas gingivalis Lipopolysaccharide (LPS)

• Phosphate Buffered Saline (PBS)

• Reagents for RNA extraction, cDNA synthesis, and Real-Time PCR (e.g., TRIzol, reverse transcriptase kit, SYBR Green master mix)

• ELISA kits for TNF-α and IL-6

• Reagents for Western blotting (lysis buffer, primary and secondary antibodies for NF-κB p65 and loading control)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed RAW 264.7 cells in 6-well plates at a density of 5 x 10⁵ cells/well and allow them to adhere overnight.

• KetoC Pre-treatment: The following day, replace the medium with fresh medium containing the desired concentrations of KetoC (e.g., 1, 5, 10 µM) or vehicle control (e.g., DMSO). Incubate for 2 hours.

• LPS Stimulation: After pre-treatment, stimulate the cells with P. gingivalis LPS (e.g., 1 µg/mL) for the desired time points (e.g., 6 hours for mRNA analysis, 24 hours for protein analysis).

• Sample Collection:

  • For mRNA analysis: Lyse the cells with TRIzol and extract total RNA according to the manufacturer's protocol.

  • For protein analysis (cytokines): Collect the cell culture supernatant and store at -80°C until use.

  • For protein analysis (NF-κB): Lyse the cells with appropriate lysis buffer for Western blotting.

• Analysis:

  • Real-Time PCR: Synthesize cDNA from the extracted RNA. Perform real-time PCR to quantify the relative mRNA expression of Tnf-α, Il-6, and Il-1β. Normalize the expression to a housekeeping gene (e.g., Gapdh).

  • ELISA: Measure the concentration of TNF-α and IL-6 in the cell culture supernatant using commercially available ELISA kits according to the manufacturer's instructions.

  • Western Blotting: Separate nuclear and cytosolic fractions to analyze the translocation of NF-κB p65. Perform Western blotting to detect the levels of p65 in each fraction.

Experimental Workflow for In Vitro Anti-inflammatory Assay

Caption: Workflow for assessing the anti-inflammatory effects of KetoC in vitro.

In Vitro Osteoclastogenesis Assay

This protocol describes how to assess the effect of 10-Oxo-11(E)-octadecenoic acid on the differentiation of RAW 264.7 cells into osteoclasts.

Materials:

• RAW 264.7 macrophage cells

• Alpha-Minimum Essential Medium (α-MEM) with 10% FBS and 1% Penicillin-Streptomycin

• Receptor Activator of Nuclear Factor kappa-B Ligand (RANKL)

• 10-Oxo-11(E)-octadecenoic acid (KetoC)

• Tartrate-resistant acid phosphatase (TRAP) staining kit

• Reagents for RNA extraction, cDNA synthesis, and Real-Time PCR

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well in α-MEM.

• Treatment: The next day, replace the medium with fresh α-MEM containing RANKL (e.g., 50 ng/mL) and different concentrations of KetoC (e.g., 1, 5, 10 µM) or vehicle control.

• Culture and Medium Change: Culture the cells for 5-7 days, replacing the medium with fresh medium containing RANKL and KetoC every 2 days.

• TRAP Staining: After the culture period, fix the cells and stain for TRAP activity using a commercial kit. TRAP-positive multinucleated (≥3 nuclei) cells are considered osteoclasts.

• Quantification: Count the number of TRAP-positive multinucleated cells per well under a microscope.

• Gene Expression Analysis (Optional): To analyze the effect on osteoclast-related gene expression, seed cells in a 6-well plate and treat as described above. After 3-5 days, extract RNA and perform real-time PCR for osteoclast marker genes such as Acp5 (TRAP), Ctsk (Cathepsin K), and Nfatc1.

Signaling Pathway of KetoC in Macrophages

Caption: Proposed signaling pathway of KetoC's anti-inflammatory action.

In Vivo Ligature-Induced Periodontitis Model in Mice

This protocol outlines the induction of periodontitis in mice and the assessment of the therapeutic effects of 10-Oxo-11(E)-octadecenoic acid.

Materials:

• C57BL/6N mice (8-10 weeks old)

• 5-0 silk ligature

• Porphyromonas gingivalis W83 culture

• 10-Oxo-11(E)-octadecenoic acid (KetoC)

• Vehicle for oral gavage (e.g., corn oil)

• Gavage needles

• Micro-computed tomography (µCT) system or histological equipment

Procedure:

• Animal Acclimatization: Acclimatize mice for at least one week before the experiment.

• Grouping: Divide mice into four groups: (1) No ligation (Control), (2) No ligation + KetoC, (3) Ligation + P. gingivalis, (4) Ligation + P. gingivalis + KetoC.

• KetoC Administration: Administer KetoC (e.g., 15 mg/mL in vehicle) or vehicle alone daily via oral gavage for the duration of the experiment (e.g., 14 days).

• Periodontitis Induction: On day 7, anesthetize the mice and place a 5-0 silk ligature around the maxillary left second molar of the mice in the ligation groups.

• P. gingivalis Application: Administer an oral gavage of P. gingivalis W83 (e.g., 10⁹ CFU) to the ligation groups every 3 days.

• Euthanasia and Sample Collection: On day 14, euthanize the mice and collect the maxillae.

• Alveolar Bone Loss Assessment:

  • µCT Analysis: Scan the maxillae using a µCT system to quantify the alveolar bone volume and the distance from the cemento-enamel junction (CEJ) to the alveolar bone crest (ABC).

  • Histological Analysis: Decalcify the maxillae, embed in paraffin, and section. Stain with hematoxylin (B73222) and eosin (B541160) (H&E) to visualize and measure bone loss.

Experimental Workflow for In Vivo Periodontitis Model

Caption: Workflow for the in vivo mouse model of periodontitis.

Conclusion

10-Oxo-11(E)-octadecenoic acid demonstrates significant potential as a therapeutic agent for periodontal disease due to its dual anti-inflammatory and antimicrobial properties. The protocols provided herein offer a framework for researchers to further investigate the mechanisms of action and therapeutic efficacy of KetoC in preclinical models of periodontitis. Further research is warranted to explore its effects on other relevant cell types, such as gingival fibroblasts, and to optimize its delivery for potential clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 10-Oxo-11(E)-octadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid is a metabolite of linoleic acid, notably produced by gut microbiota such as Lactobacillus plantarum. This molecule has garnered significant interest in the scientific community for its potential therapeutic properties. Research has indicated its role as a cytoprotective agent against oxidative stress, primarily through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1] The α,β-unsaturated ketone moiety is believed to be crucial for its biological activity.[1] The synthesis of 10-Oxo-11(E)-octadecenoic acid is essential for further investigation into its pharmacological effects and potential as a drug candidate. This document provides a detailed protocol for a plausible multi-step synthesis of 10-Oxo-11(E)-octadecenoic acid for research purposes.

Quantitative Data

The following table summarizes the expected yields and key characterization data for the proposed synthetic route. These values are illustrative and based on typical yields for analogous reactions reported in the literature.

Step	Product	Molecular Formula	Molecular Weight ( g/mol )	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)	Purity (by HPLC)
1	Methyl 9-oxononanoate (B1257084)	C₁₀H₁₈O₃	186.25	10.0	8.5	85	>95%
2	Heptyltriphenylphosphonium Bromide	C₂₅H₃₀BrP	457.38	24.5	22.0	90	>98%
3	Methyl 10-hydroxy-11(E)-octadecenoate	C₁₉H₃₆O₃	328.5	17.6	12.3	70	>95%
4	Methyl 10-oxo-11(E)-octadecenoate	C₁₉H₃₄O₃	326.5	12.2	10.4	85	>97%
5	10-Oxo-11(E)-octadecenoic Acid	C₁₈H₃₂O₃	296.4	9.8	8.8	90	>99%

Experimental Protocols

Overall Synthesis Workflow

The proposed synthesis is a five-step process starting from the ozonolysis of methyl oleate (B1233923) to generate a key aldehyde intermediate. This is followed by a Wittig reaction to form the carbon skeleton and introduce the hydroxyl group. Subsequent oxidation and deprotection steps yield the final product.

Caption: Proposed five-step synthesis of 10-Oxo-11(E)-octadecenoic acid.

Step 1: Synthesis of Methyl 9-oxononanoate

This step involves the oxidative cleavage of the double bond in methyl oleate using ozone, followed by a reductive workup.

Materials:

• Methyl oleate

• Dichloromethane (DCM), anhydrous

• Ozone (O₃)

• Triphenylphosphine (B44618) (PPh₃)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Dissolve methyl oleate (1 equivalent) in anhydrous DCM in a three-necked round-bottom flask equipped with a magnetic stirrer and a gas inlet tube.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Bubble ozone gas through the solution until a blue color persists, indicating an excess of ozone.

• Purge the solution with nitrogen gas to remove excess ozone.

• Slowly add triphenylphosphine (1.2 equivalents) to the cold solution. The reaction is exothermic.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield methyl 9-oxononanoate as a colorless oil.

Step 2: Synthesis of Heptyltriphenylphosphonium Bromide

This step prepares the Wittig reagent necessary for the subsequent olefination reaction.

Materials:

• 1-Bromoheptane (B155011)

• Triphenylphosphine (PPh₃)

• Toluene, anhydrous

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve triphenylphosphine (1 equivalent) in anhydrous toluene.

• Add 1-bromoheptane (1 equivalent) to the solution.

• Heat the mixture to reflux and maintain for 24 hours under a nitrogen atmosphere. A white precipitate will form.

• Cool the reaction mixture to room temperature.

• Collect the white solid by vacuum filtration.

• Wash the solid with cold diethyl ether and dry under vacuum to obtain heptyltriphenylphosphonium bromide.

Step 3: Synthesis of Methyl 10-hydroxy-11(E)-octadecenoate

This step involves a Wittig reaction between the aldehyde from Step 1 and the ylide generated from the phosphonium (B103445) salt from Step 2.

Materials:

• Heptyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Methyl 9-oxononanoate

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Suspend heptyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF in a flame-dried, two-necked flask under a nitrogen atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.1 equivalents) dropwise. The solution will turn a deep orange/red color, indicating the formation of the ylide.

• Stir the mixture at 0 °C for 1 hour.

• Cool the ylide solution to -78 °C.

• Slowly add a solution of methyl 9-oxononanoate (1 equivalent) in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 times).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield methyl 10-hydroxy-11(E)-octadecenoate.

Step 4: Synthesis of Methyl 10-oxo-11(E)-octadecenoate

This step involves the selective oxidation of the secondary alcohol to a ketone using Dess-Martin periodinane.

Materials:

• Methyl 10-hydroxy-11(E)-octadecenoate

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃)

Procedure:

• Dissolve methyl 10-hydroxy-11(E)-octadecenoate (1 equivalent) in anhydrous DCM in a round-bottom flask.

• Add Dess-Martin periodinane (1.5 equivalents) in one portion.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃.

• Stir vigorously until the solid dissolves and the layers are clear.

• Separate the layers and extract the aqueous layer with DCM (2 times).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield methyl 10-oxo-11(E)-octadecenoate.

Step 5: Synthesis of 10-Oxo-11(E)-octadecenoic Acid

This final step is the hydrolysis of the methyl ester to the free carboxylic acid.

Materials:

• Methyl 10-oxo-11(E)-octadecenoate

• Methanol (B129727)

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• 1 M Hydrochloric acid (HCl) solution

• Ethyl acetate

Procedure:

• Dissolve methyl 10-oxo-11(E)-octadecenoate (1 equivalent) in methanol.

• Add 1 M NaOH solution (3 equivalents) and stir the mixture at room temperature for 4-6 hours, or until the reaction is complete as monitored by TLC.

• Remove the methanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure to yield 10-Oxo-11(E)-octadecenoic acid as a white or off-white solid. Further purification can be achieved by recrystallization if necessary.

Signaling Pathway

10-Oxo-11(E)-octadecenoic acid has been shown to exert its cytoprotective effects by activating the Nrf2-ARE signaling pathway.[1] Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1, which facilitates its ubiquitination and subsequent proteasomal degradation. Electrophiles, such as the α,β-unsaturated ketone of 10-Oxo-11(E)-octadecenoic acid, can react with cysteine residues on Keap1, leading to a conformational change that prevents Nrf2 degradation. This allows Nrf2 to translocate to the nucleus, where it heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter region of target genes. This binding initiates the transcription of a battery of cytoprotective genes, including those encoding for antioxidant and detoxification enzymes.

Caption: Nrf2-ARE signaling pathway activation by 10-Oxo-11(E)-octadecenoic acid.

References

• 1. BJOC - Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction [beilstein-journals.org]

Commercial Suppliers of 10-Oxo-11(E)-octadecenoic Acid: Application Notes and Protocols for Researchers

For Immediate Release

[City, State] – [Date] – For researchers, scientists, and drug development professionals investigating the therapeutic potential of lipid mediators, a comprehensive guide to the commercial availability and application of 10-Oxo-11(E)-octadecenoic acid is now available. This document provides detailed application notes, experimental protocols, and a summary of commercial suppliers to facilitate further research into this bioactive fatty acid.

10-Oxo-11(E)-octadecenoic acid, a metabolite of linoleic acid, has garnered significant interest for its roles in cellular protection against oxidative stress and in modulating inflammatory responses. This guide offers insights into its mechanisms of action and provides standardized protocols for its study.

Commercial Availability

10-Oxo-11(E)-octadecenoic acid (CAS No. 501121-00-2) is available from several commercial suppliers specializing in research-grade lipids. Researchers can obtain this compound from the following vendors:

Supplier	Product Name	Catalog Number	Purity	Formulation
Larodan Research Grade Lipids	10-Oxo-11(E)-octadecenoic acid	13-1845	>97%	In solution
MedChemExpress	10-Oxo-11(E)-octadecenoic acid	HY-165793	Not specified	Not specified

Note: This table is not exhaustive and other suppliers may exist. Please verify product specifications with the supplier before ordering.

Application Notes

1. Cytoprotective Effects via Nrf2-ARE Pathway Activation

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, has been demonstrated to protect cells from oxidative stress-induced cytotoxicity.[1] This protective effect is mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[1]

• Mechanism of Action: KetoC induces the nuclear translocation of Nrf2, a master regulator of the antioxidant response.[1] In the nucleus, Nrf2 binds to the ARE in the promoter regions of various antioxidant genes, upregulating their expression.[1] This leads to an enhanced cellular defense capacity against oxidative damage.

• Key Target Genes: Studies have shown that treatment with KetoC increases the expression of key antioxidative enzymes, including heme oxygenase-1 (HO-1), glutamate-cysteine ligase modifier subunit (GCLM), and NAD(P)H:quinone oxidoreductase 1 (NQO1).[1]

2. Anti-inflammatory Properties via GPR120/NF-κB Signaling

10-Oxo-11(E)-octadecenoic acid exhibits anti-inflammatory effects by modulating the G protein-coupled receptor 120 (GPR120) and inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[2]

• Mechanism of Action: KetoC acts as a ligand for GPR120.[2] Activation of GPR120 by KetoC leads to the suppression of pro-inflammatory signaling cascades.[2] This includes the inhibition of the nuclear translocation of the p65 subunit of NF-κB, a key transcription factor for pro-inflammatory cytokines.[2]

• Key Effects: In macrophage cell lines such as RAW 264.7, KetoC has been shown to significantly reduce the expression and secretion of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) upon stimulation with lipopolysaccharide (LPS).[2]

Experimental Protocols

Protocol 1: Assessment of Cytoprotective Effects in HepG2 Cells

This protocol outlines the methodology to evaluate the protective effects of 10-Oxo-11(E)-octadecenoic acid against hydrogen peroxide-induced cytotoxicity in human liver cancer (HepG2) cells.

• Cell Culture: Culture HepG2 cells in a suitable medium (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 atmosphere.

• Treatment:

  • Seed cells in 96-well plates and allow them to adhere overnight.

  • Pre-treat cells with varying concentrations of 10-Oxo-11(E)-octadecenoic acid (e.g., 1, 5, 10 µM) for 24 hours.

  • Induce oxidative stress by adding a cytotoxic concentration of hydrogen peroxide (H₂O₂) for a specified duration.

• Cytotoxicity Assay (MTT Assay):

  • After treatment, remove the medium and add MTT solution (0.5 mg/mL) to each well.

  • Incubate for 2-4 hours at 37°C.

  • Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

Protocol 2: Evaluation of Anti-inflammatory Activity in RAW 264.7 Macrophages

This protocol describes the procedure to investigate the anti-inflammatory effects of 10-Oxo-11(E)-octadecenoic acid in LPS-stimulated RAW 264.7 macrophage cells.

• Cell Culture: Maintain RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C and 5% CO₂.

• Treatment:

  • Plate cells in 24-well plates and allow them to attach.

  • Pre-treat the cells with 10-Oxo-11(E)-octadecenoic acid (e.g., 5 µM) for 1 hour.[2]

  • Stimulate the cells with Porphyromonas gingivalis lipopolysaccharide (LPS) for 24 hours.[2]

• Quantification of Cytokines (ELISA):

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α and IL-6 using commercially available ELISA kits according to the manufacturer's instructions.

• Gene Expression Analysis (Real-Time PCR):

  • Isolate total RNA from the cells using a suitable method.

  • Synthesize cDNA from the RNA.

  • Perform real-time PCR using specific primers for Tnf-α, Il-6, and a housekeeping gene (e.g., Actb).

  • Analyze the relative gene expression using the ΔΔCt method.

Quantitative Data

Table 1: Effect of 10-Oxo-11(E)-octadecenoic Acid on Pro-inflammatory Cytokine Expression in LPS-stimulated RAW 264.7 Cells

Treatment	TNF-α mRNA Expression (Fold Change)	IL-6 mRNA Expression (Fold Change)	TNF-α Protein Level (pg/mL)	IL-6 Protein Level (pg/mL)
Control	1.0	1.0	Undetectable	Undetectable
LPS	Significantly Increased	Significantly Increased	Significantly Increased	Significantly Increased
LPS + 5 µM KetoC	Significantly Reduced vs. LPS	Significantly Reduced vs. LPS	Significantly Reduced vs. LPS	Significantly Reduced vs. LPS

Data is a qualitative summary based on the findings of Miyamoto et al., 2018.[2] For specific quantitative values, refer to the original publication.

Visualizations

References

• 1. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 10-Oxo-11(E)-octadecenoic acid in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is a bioactive lipid molecule derived from the oxidation of linoleic acid. It has garnered significant interest in cell culture research due to its diverse physiological effects, including cytoprotective, anti-inflammatory, and metabolic regulatory properties. These application notes provide detailed protocols for utilizing 10-Oxo-11(E)-octadecenoic acid in cell culture experiments to investigate its mechanisms of action and potential therapeutic applications.

I. Cytoprotective Effects via Nrf2-ARE Pathway Activation

10-Oxo-11(E)-octadecenoic acid has been shown to protect cells from oxidative stress by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway.[1] This pathway plays a crucial role in the cellular defense against oxidative damage by upregulating the expression of various antioxidant and detoxification enzymes.

Experimental Protocol: Nrf2-ARE Luciferase Reporter Assay in HepG2 Cells

This protocol describes how to quantify the activation of the Nrf2-ARE pathway in human liver carcinoma (HepG2) cells using a luciferase reporter assay.

Materials:

• HepG2 cells

• ARE Luciferase Reporter HepG2 Cell Line (commercially available)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• 10-Oxo-11(E)-octadecenoic acid (KetoC)

• Luciferase Assay System

• 96-well white, clear-bottom cell culture plates

• Luminometer

Procedure:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Seed the ARE Luciferase Reporter HepG2 cells in a 96-well white, clear-bottom plate at a density of approximately 40,000 cells per well in 100 µL of culture medium. Incubate for 24 hours.

• Treatment: Prepare serial dilutions of 10-Oxo-11(E)-octadecenoic acid in culture medium. Remove the old medium from the cells and add 100 µL of the fresh medium containing different concentrations of KetoC (e.g., 1, 5, 10, 25, 50 µM). Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 18-24 hours.

• Luciferase Assay: After incubation, perform the luciferase assay according to the manufacturer's instructions. Briefly, add the luciferase reagent to each well and measure the luminescence using a luminometer.

• Data Analysis: Express the results as fold induction of luciferase activity compared to the vehicle control.

Data Presentation

Concentration of 10-Oxo-11(E)-octadecenoic acid (µM)	Fold Induction of ARE Luciferase Activity (Mean ± SD)
0 (Vehicle Control)	1.0 ± 0.1
1	Data to be determined empirically
5	Data to be determined empirically
10	Data to be determined empirically
25	Data to be determined empirically
50	Data to be determined empirically

Experimental Workflow

Nrf2-ARE Luciferase Assay Workflow.

II. Anti-inflammatory Effects via GPR120/NF-κB Pathway

10-Oxo-11(E)-octadecenoic acid has demonstrated anti-inflammatory properties by suppressing the production of proinflammatory cytokines in macrophages.[2] This effect is mediated through the G protein-coupled receptor 120 (GPR120) and subsequent inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2]

Experimental Protocol: Inhibition of Proinflammatory Cytokines in RAW 264.7 Macrophages

This protocol details the investigation of the anti-inflammatory effects of 10-Oxo-11(E)-octadecenoic acid on RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS).

Materials:

• RAW 264.7 cells

• DMEM

• FBS

• Penicillin-Streptomycin solution

• 10-Oxo-11(E)-octadecenoic acid (KetoC)

• Lipopolysaccharide (LPS) from E. coli

• ELISA kits for TNF-α and IL-6

• Griess Reagent for Nitric Oxide (NO) assay

• 24-well and 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM with 10% FBS and 1% penicillin-streptomycin at 37°C and 5% CO2.

• Seeding: Seed cells in 24-well plates (for cytokine analysis) or 96-well plates (for NO assay) at an appropriate density and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of 10-Oxo-11(E)-octadecenoic acid (e.g., 1, 5, 10 µM) for 2 hours.

• Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a vehicle control and an LPS-only control.

• Supernatant Collection: After 24 hours, collect the cell culture supernatants.

• Cytokine Quantification (ELISA): Measure the concentrations of TNF-α and IL-6 in the supernatants using ELISA kits according to the manufacturer's instructions.

• Nitric Oxide Assay (Griess Assay): Measure the amount of nitrite (B80452) (a stable product of NO) in the supernatants using the Griess reagent.

Data Presentation

Treatment	Concentration (µM)	TNF-α (pg/mL) (Mean ± SD)	IL-6 (pg/mL) (Mean ± SD)	Nitric Oxide (µM) (Mean ± SD)
Vehicle Control	-	Baseline	Baseline	Baseline
LPS only	1 µg/mL	Maximal induction	Maximal induction	Maximal induction
LPS + KetoC	1	Data to be determined	Data to be determined	Data to be determined
LPS + KetoC	5	Significantly reduced[2]	Significantly reduced[2]	Data to be determined
LPS + KetoC	10	Data to be determined	Data to be determined	Data to be determined

Signaling Pathway Diagram

GPR120-mediated inhibition of NF-κB signaling.

III. Metabolic Regulation via PPARα Agonism

Keto-fatty acids, including compounds structurally related to 10-Oxo-11(E)-octadecenoic acid, are known to be potent agonists of Peroxisome Proliferator-Activated Receptor Alpha (PPARα). PPARα is a key nuclear receptor that regulates lipid metabolism.

Experimental Protocol: PPARα Luciferase Reporter Gene Assay

This protocol outlines a method to determine the ability of 10-Oxo-11(E)-octadecenoic acid to activate PPARα transcriptional activity.

Materials:

• HepG2 or a similar cell line

• Expression vector for human or mouse PPARα

• Reporter plasmid containing a Peroxisome Proliferator Response Element (PPRE) driving a luciferase gene

• Transfection reagent

• DMEM, FBS, Penicillin-Streptomycin

• 10-Oxo-11(E)-octadecenoic acid (KetoC)

• Luciferase Assay System

• 24-well cell culture plates

• Luminometer

Procedure:

• Cell Culture and Transfection: Culture HepG2 cells and co-transfect them with the PPARα expression vector and the PPRE-luciferase reporter plasmid using a suitable transfection reagent.

• Seeding: After transfection, seed the cells into a 24-well plate.

• Treatment: Treat the cells with different concentrations of 10-Oxo-11(E)-octadecenoic acid (e.g., 1, 5, 10, 25, 50 µM) for 24 hours. Include a known PPARα agonist as a positive control (e.g., GW7647).

• Luciferase Assay: Perform the luciferase assay as described previously.

• Data Analysis: Calculate the fold induction of luciferase activity relative to the vehicle control.

Data Presentation

Compound	Concentration (µM)	PPARα Activation (Fold Induction) (Mean ± SD)
Vehicle Control	-	1.0 ± 0.2
10-Oxo-11(E)-octadecenoic acid	1	Data to be determined empirically
5	Data to be determined empirically
10	Data to be determined empirically
25	Data to be determined empirically
50	Data to be determined empirically
Positive Control (e.g., GW7647)	1	Data to be determined empirically

Signaling Pathway Diagram

PPARα activation and downstream effects.

Conclusion

10-Oxo-11(E)-octadecenoic acid is a multifaceted bioactive lipid with significant potential in cell culture research. The protocols provided herein offer a framework for investigating its cytoprotective, anti-inflammatory, and metabolic regulatory effects. Researchers are encouraged to adapt and optimize these protocols for their specific experimental needs to further elucidate the therapeutic potential of this promising compound.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

10-Oxo-11(E)-octadecenoic acid solubility in DMSO and ethanol

This technical support center provides guidance on the solubility, handling, and experimental use of 10-Oxo-11(E)-octadecenoic acid for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of 10-Oxo-11(E)-octadecenoic acid in DMSO and ethanol (B145695)?

For experimental purposes, creating a stock solution in DMSO is a common practice. Researchers have successfully used 10-Oxo-11(E)-octadecenoic acid in cell culture at concentrations of 5 μmol/L, which indicates that a concentrated stock solution in a solvent like DMSO can be prepared and subsequently diluted in aqueous media.[2]

Solubility Data for a Related Isomer: 10-oxo-12(Z)-octadecenoic Acid

Solvent	Solubility
DMSO	5 mg/mL
Ethanol	5 mg/mL

Q2: Are there any specific storage recommendations for 10-Oxo-11(E)-octadecenoic acid?

As a lipid, 10-Oxo-11(E)-octadecenoic acid should be stored in a freezer to prevent degradation. For long-term storage, it is advisable to store it as a solid at -20°C or below. If supplied in a solvent, follow the manufacturer's storage recommendations.

Troubleshooting Guides

Issue: Difficulty in dissolving 10-Oxo-11(E)-octadecenoic acid.

• Problem: The compound is not fully dissolving in DMSO or ethanol at the desired concentration.

  • Solution 1: Gentle Warming: Gently warm the solution in a water bath (not exceeding 37°C) to aid dissolution. Vortexing or sonication can also be applied.

  • Solution 2: Fresh Solvent: Ensure that the DMSO used is anhydrous. DMSO is hygroscopic and absorbed water can reduce its solvating power for nonpolar compounds. Use a fresh, unopened bottle or a properly stored and sealed container of anhydrous DMSO.

  • Solution 3: Lower Concentration: If the desired concentration is high, try preparing a slightly more dilute stock solution.

• Problem: Precipitation of the compound upon dilution into aqueous media (e.g., cell culture medium).

  • Solution 1: Serial Dilutions: Instead of a single large dilution, perform serial dilutions to gradually introduce the compound into the aqueous environment.

  • Solution 2: Serum in Medium: The presence of serum in the cell culture medium can help to keep lipids and other hydrophobic compounds in solution.

  • Solution 3: Vortexing during Dilution: Vigorously vortex the aqueous medium while adding the DMSO stock solution to ensure rapid and uniform dispersion.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out the desired amount of 10-Oxo-11(E)-octadecenoic acid (Molecular Weight: 296.44 g/mol ) in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.2964 mg of the compound.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 100 µL of DMSO.

• Dissolution: Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Protocol 2: Cell-Based Assay with 10-Oxo-11(E)-octadecenoic acid (KetoC)

This protocol is adapted from a study investigating the anti-inflammatory effects of KetoC on RAW 264.7 macrophage cells.[2]

• Cell Seeding: Seed RAW 264.7 cells in a suitable culture plate at the desired density and allow them to adhere overnight.

• Pre-treatment: Prepare the desired concentration of KetoC in the cell culture medium by diluting the DMSO stock solution. For example, to achieve a final concentration of 5 µM from a 10 mM stock, a 1:2000 dilution is required. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.1%).

• Incubation: Remove the old medium from the cells and add the medium containing KetoC. Incubate for the desired pre-treatment time (e.g., 1-2 hours).

• Stimulation: After pre-treatment, add the inflammatory stimulus (e.g., lipopolysaccharide from Porphyromonas gingivalis) to the wells and incubate for the appropriate duration.

• Analysis: Following incubation, collect the cell supernatant to measure cytokine levels (e.g., TNF-α, IL-6) by ELISA, and lyse the cells to extract RNA or protein for analysis by RT-PCR or Western blotting, respectively.

Signaling Pathways and Experimental Workflows

Diagram 1: Nrf2-ARE Signaling Pathway Activation by 10-Oxo-11(E)-octadecenoic acid

Caption: Activation of the Nrf2-ARE pathway by KetoC.

Diagram 2: GPR120-mediated Anti-inflammatory Signaling of 10-Oxo-11(E)-octadecenoic acid

Caption: GPR120-mediated suppression of NF-κB signaling by KetoC.

Diagram 3: Experimental Workflow for Assessing Anti-inflammatory Effects

Caption: Workflow for studying KetoC's anti-inflammatory effects.

References

• 1. caymanchem.com [caymanchem.com]
• 2. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 10-Oxo-11(E)-octadecenoic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use and stability of 10-Oxo-11(E)-octadecenoic acid in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 10-Oxo-11(E)-octadecenoic acid and what is its primary biological activity?

10-Oxo-11(E)-octadecenoic acid, also known as KetoC, is an oxidized metabolite of linoleic acid. It is recognized as a potent agonist of Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid metabolism. It also activates the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway, which is crucial for cellular antioxidant responses.

Q2: What are the main research applications of 10-Oxo-11(E)-octadecenoic acid?

Its primary applications are in studies related to:

• Lipid metabolism: Investigating the regulation of fatty acid oxidation and triglyceride accumulation.

• Inflammation: Exploring its anti-inflammatory effects.

• Oxidative stress: Studying its cytoprotective effects through the activation of the Nrf2-ARE pathway.

• Energy metabolism: Researching its role in enhancing energy expenditure, partially through the activation of TRPV1.

Q3: In what solvents is 10-Oxo-11(E)-octadecenoic acid soluble?

10-Oxo-11(E)-octadecenoic acid is an organic molecule with low solubility in aqueous solutions like PBS. It is readily soluble in organic solvents such as ethanol, dimethyl sulfoxide (B87167) (DMSO), and N,N-dimethylformamide (DMF). For cell culture experiments, it is common practice to prepare a concentrated stock solution in an organic solvent and then dilute it to the final working concentration in the aqueous culture medium.

Q4: How should I store 10-Oxo-11(E)-octadecenoic acid?

For long-term stability, it is recommended to store 10-Oxo-11(E)-octadecenoic acid as a solid or in an organic solvent at -20°C or -80°C in a tightly sealed container, protected from light. Repeated freeze-thaw cycles of solutions should be avoided.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their experiments with 10-Oxo-11(E)-octadecenoic acid.

Issue 1: Compound Precipitation in Aqueous Solution

Problem: After diluting the organic stock solution into my aqueous buffer or cell culture medium, a precipitate forms.

Possible Causes and Solutions:

Cause	Solution
Low Solubility in Aqueous Media	The final concentration of the compound exceeds its solubility limit in the aqueous phase. Solution: Lower the final concentration of 10-Oxo-11(E)-octadecenoic acid.
High Organic Solvent Concentration	The final concentration of the organic solvent (e.g., DMSO, ethanol) in the working solution is too high, causing the compound to "crash out." Solution: Ensure the final concentration of the organic solvent is low, typically less than 1% (v/v), and ideally below 0.1%. Add the stock solution dropwise to the vigorously stirred or vortexed aqueous medium to ensure rapid and even dispersion.
pH of the Aqueous Medium	The carboxylic acid group of the molecule is less soluble at neutral or acidic pH. Solution: For some fatty acids, slightly increasing the pH of the buffer (if experimentally permissible) can increase solubility. However, be mindful of the stability of the compound and the requirements of your experimental system.
Interaction with Media Components	Components in complex media (e.g., proteins, salts) can sometimes interact with the compound and reduce its solubility. Solution: Consider conjugating the fatty acid to fatty acid-free bovine serum albumin (BSA). This mimics its natural transport in vivo and can significantly improve its solubility and bioavailability in cell culture.

Issue 2: Inconsistent or No Biological Activity

Problem: I am not observing the expected biological effects (e.g., PPARα activation) in my experiments.

Possible Causes and Solutions:

Cause	Solution
Compound Degradation	10-Oxo-11(E)-octadecenoic acid is an unsaturated keto fatty acid and is susceptible to oxidation and isomerization, which can reduce its activity. Solution: Store the compound and its stock solutions properly (at -20°C or -80°C, protected from light and air). Prepare fresh working solutions for each experiment. Avoid repeated freeze-thaw cycles.
Low Bioavailability	The compound may not be efficiently taken up by the cells. Solution: As mentioned above, using a BSA-conjugated form can enhance cellular uptake and bioavailability. Ensure the final concentration in your assay is appropriate to elicit a response.
Cell-Specific Response	The expression levels of target receptors like PPARα can vary significantly between different cell types. Solution: Confirm that your cell model expresses the target receptor at sufficient levels. You may need to use a positive control (a known potent agonist) to validate your experimental system.
Experimental Conditions	The incubation time or concentration of the compound may not be optimal. Solution: Perform dose-response and time-course experiments to determine the optimal conditions for your specific cell type and endpoint.

Stability of 10-Oxo-11(E)-octadecenoic acid in Solution

Qualitative Stability Data

Solvent	Storage Temperature	Expected Stability	Potential Degradation Pathways
Solid	-20°C or -80°C	Good	Minimal degradation if protected from light and air.
Ethanol	-20°C or -80°C	Moderate	Susceptible to oxidation over long-term storage. Prepare fresh solutions periodically.
DMSO	-20°C or -80°C	Moderate	Similar to ethanol, prone to oxidation. Store in small aliquots to avoid repeated freeze-thaw cycles.
Aqueous Buffer (e.g., PBS)	4°C	Poor	Prone to oxidation and potential microbial degradation. Not recommended for storage. Prepare fresh for immediate use.
Aqueous Buffer with BSA	4°C	Fair	BSA can offer some protection against degradation, but solutions should still be used fresh.

Experimental Protocols

Protocol 1: Preparation of 10-Oxo-11(E)-octadecenoic acid Stock and Working Solutions

• Stock Solution Preparation (e.g., 10 mM in DMSO):

  • Allow the solid 10-Oxo-11(E)-octadecenoic acid to warm to room temperature before opening the vial to prevent moisture condensation.

  • Weigh out the required amount of the compound in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly until the solid is completely dissolved.

  • Store the stock solution in small aliquots at -20°C or -80°C, protected from light.

• Working Solution Preparation for Cell Culture:

  • Thaw a single aliquot of the stock solution.

  • Dilute the stock solution to the final desired concentration in pre-warmed cell culture medium. For example, to prepare a 10 µM working solution, add 1 µL of the 10 mM stock solution to 1 mL of culture medium.

  • Mix immediately and thoroughly by gentle inversion or pipetting.

  • Use the working solution immediately.

Protocol 2: PPARα Activation Assay (Luciferase Reporter Assay)

• Cell Seeding: Seed cells (e.g., HepG2) in a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection: Co-transfect the cells with a PPARα expression vector and a PPRE (PPAR Response Element)-driven luciferase reporter vector using a suitable transfection reagent.

• Treatment: After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of 10-Oxo-11(E)-octadecenoic acid (prepared as described in Protocol 1) or a vehicle control (e.g., 0.1% DMSO). Include a known PPARα agonist as a positive control.

• Incubation: Incubate the cells for another 24 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity according to the manufacturer's instructions for the luciferase assay kit.

• Data Analysis: Normalize the luciferase activity to a co-transfected control vector (e.g., Renilla luciferase) or to total protein concentration.

Visualizations

Caption: PPARα signaling pathway activation by 10-Oxo-11(E)-octadecenoic acid.

Technical Support Center: Optimizing 10-Oxo-11(E)-octadecenoic Acid Extraction from Fatty Tissues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of 10-Oxo-11(E)-octadecenoic acid from challenging fatty tissue matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when extracting 10-Oxo-11(E)-octadecenoic acid from fatty tissues?

A1: The main challenges are twofold:

• High Lipid Content: Fatty tissues, such as adipose, brain, and liver, have a high concentration of triglycerides and other lipids. These can co-extract with the analyte of interest, leading to significant matrix effects during analysis.

• Analyte Stability: Oxidized fatty acids like 10-Oxo-11(E)-octadecenoic acid can be susceptible to degradation during the extraction process. It is crucial to minimize enzymatic activity and auto-oxidation.

Q2: Which extraction method is recommended for fatty tissues?

A2: A multi-step approach combining a modified Folch liquid-liquid extraction (LLE) followed by solid-phase extraction (SPE) for cleanup and enrichment is highly recommended. This approach effectively removes the bulk of interfering lipids before instrumental analysis.

Q3: How can I prevent the degradation of 10-Oxo-11(E)-octadecenoic acid during extraction?

A3: To minimize degradation, perform all extraction steps at low temperatures (e.g., on ice). Additionally, consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvents. It is also important to work quickly and limit the exposure of samples to air and light.

Q4: What is the purpose of the solid-phase extraction (SPE) step?

A4: The SPE step is crucial for purifying the extract and concentrating the 10-Oxo-11(E)-octadecenoic acid. By using a suitable sorbent, such as C18, you can effectively separate the more polar oxidized fatty acids from the nonpolar triglycerides, which constitute the bulk of the fatty tissue matrix.

Q5: What are the key parameters to optimize for a successful extraction?

A5: The following parameters should be carefully optimized for your specific tissue type and analytical setup:

• Sample Homogenization: Efficient disruption of the tissue is critical for solvent penetration.

• Solvent-to-Tissue Ratio: A sufficient volume of extraction solvent is necessary to ensure complete extraction.

• SPE Sorbent and Elution Solvents: The choice of SPE sorbent and the composition of the wash and elution solvents will determine the purity and recovery of your analyte.

• LC-MS/MS Conditions: Optimization of the chromatographic separation and mass spectrometric detection parameters is essential for accurate quantification.

Troubleshooting Guides

Issue 1: Low Recovery of 10-Oxo-11(E)-octadecenoic acid

Possible Cause	Troubleshooting Step
Incomplete Homogenization	Ensure the tissue is completely homogenized to a uniform consistency. For tough tissues, consider cryogenic grinding or bead beating.
Insufficient Solvent Volume	Increase the solvent-to-tissue ratio. A ratio of 20:1 (solvent volume:tissue weight) is a good starting point for the initial extraction.[1][2]
Suboptimal SPE Elution	Ensure the elution solvent is strong enough to desorb the analyte from the SPE sorbent. You may need to test different solvent compositions and volumes.
Analyte Degradation	Work at low temperatures, add antioxidants (e.g., BHT) to your solvents, and process samples quickly.
Poor Phase Separation	After adding water or saline to the chloroform (B151607)/methanol (B129727) mixture, ensure a clean separation of the aqueous and organic layers by adequate centrifugation.

Issue 2: High Matrix Effects in LC-MS/MS Analysis

Possible Cause	Troubleshooting Step
Co-elution of Interfering Lipids	Optimize the LC gradient to improve the separation of 10-Oxo-11(E)-octadecenoic acid from other co-extracted lipids.
Insufficient SPE Cleanup	Ensure the SPE protocol is effectively removing interfering substances. Consider using a different SPE sorbent or adding a pre-wash step with a non-polar solvent like hexane (B92381).
Sample Overload	Dilute the final extract before injection into the LC-MS/MS system to reduce the concentration of matrix components.

Issue 3: Poor Chromatographic Peak Shape

Possible Cause	Troubleshooting Step
Incompatible Reconstitution Solvent	Ensure the final extract is reconstituted in a solvent that is compatible with the initial mobile phase of your LC method.
Column Contamination	Wash the LC column with a strong solvent to remove any adsorbed matrix components from previous injections.
Analyte Instability in Autosampler	Keep the autosampler at a low temperature (e.g., 4°C) to prevent degradation of the analyte while waiting for injection.

Experimental Protocols

Protocol 1: Extraction and Purification of 10-Oxo-11(E)-octadecenoic acid from Adipose Tissue

This protocol is a general guideline and should be optimized for your specific experimental conditions.

1. Sample Homogenization:

• Weigh approximately 100 mg of frozen adipose tissue.

• Add 2 mL of ice-cold methanol containing 0.01% BHT and an appropriate internal standard.

• Homogenize the tissue thoroughly using a mechanical homogenizer until a uniform slurry is formed. Keep the sample on ice throughout this process.

2. Lipid Extraction (Modified Folch Method):

• To the homogenate, add 4 mL of chloroform to achieve a 2:1 chloroform:methanol ratio.

• Vortex the mixture vigorously for 2 minutes.

• Add 1.2 mL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 30 seconds and centrifuge at 2000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase, which contains the lipids.

3. Solid-Phase Extraction (SPE) Purification:

• Condition a C18 SPE cartridge (e.g., 500 mg) by passing 5 mL of methanol followed by 5 mL of water.

• Evaporate the collected organic phase from the LLE step to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a small volume of a suitable loading solvent (e.g., 1 mL of methanol/water, 1:1, v/v).

• Load the reconstituted sample onto the conditioned C18 SPE cartridge.

• Wash the cartridge with 5 mL of water to remove polar impurities.

• Wash the cartridge with 5 mL of hexane to remove nonpolar lipids like triglycerides.

• Elute the 10-Oxo-11(E)-octadecenoic acid with 5 mL of a suitable solvent, such as ethyl acetate (B1210297) or methanol.

4. Final Sample Preparation:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the sample in a small, precise volume (e.g., 100 µL) of the initial LC mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

The following are suggested starting parameters and may require optimization for your specific instrument.

Parameter	Condition
LC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the analyte, then return to initial conditions for re-equilibration.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI) in negative mode
MRM Transitions	Monitor the precursor ion (m/z) and at least two product ions for 10-Oxo-11(E)-octadecenoic acid and its internal standard.[2]

Quantitative Data

Table 1: Comparison of Solvent-to-Tissue Ratios for Lipid Extraction

Method	Sample-to-Solvent Ratio (w/v)	Lipid Recovery in High-Lipid Tissues	Reference
Folch	1:20	High	[1][2]
Bligh & Dyer	1:3 (excluding tissue water)	Can be lower than Folch	[3]
Matyash (MTBE-based)	1:20 (recommended)	Comparable to Folch

Table 2: Typical Recovery Rates for Oxylipins using C18 SPE

Oxylipin Class	Typical Recovery Rate	Notes
Hydroxy-fatty acids	85-105%	Recovery can be influenced by the polarity of the elution solvent.
Keto-fatty acids	80-100%	May require a slightly more polar elution solvent than hydroxy-fatty acids.
Diols and Epoxides	75-95%	Can be more challenging to retain on C18 due to increased polarity.

Visualizations

References

• 1. Activation of TRPV1 in the spinal cord by oxidized linoleic acid metabolites contributes to inflammatory hyperalgesia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support for Mass Spectrometry-Based Detection of 10-Oxo-11(E)-octadecenoic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the detection of 10-Oxo-11(E)-octadecenoic acid, also known as KetoC, by mass spectrometry.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of 10-Oxo-11(E)-octadecenoic acid using LC-MS/MS.

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Signal Intensity	Inefficient ionization.	10-Oxo-11(E)-octadecenoic acid is a carboxylic acid and is best analyzed in negative electrospray ionization (ESI) mode to generate the [M-H]⁻ precursor ion. Ensure your mass spectrometer is operating in negative ion mode. The addition of a small amount of weak acid, such as 0.1% formic acid, to the mobile phase can aid in proton abstraction in the ESI source.
Suboptimal sample preparation leading to analyte loss.	Oxylipins like KetoC are present at low concentrations in biological samples. Use a robust extraction method such as solid-phase extraction (SPE) with a mixed-mode anion exchange sorbent to selectively extract acidic compounds and minimize matrix effects. Ensure all evaporation steps are gentle (e.g., under a stream of nitrogen) to prevent loss of the analyte.
Degradation of the analyte.	10-Oxo-11(E)-octadecenoic acid is susceptible to oxidation. Add an antioxidant like butylated hydroxytoluene (BHT) at a low concentration (e.g., 0.005%) to all solvents during extraction. Store samples at -80°C and minimize freeze-thaw cycles.
Poor Peak Shape or Tailing	Suboptimal chromatographic conditions.	Ensure the mobile phase composition is appropriate for reverse-phase chromatography of a lipid. A gradient elution with acetonitrile (B52724) and water, both containing a small amount of acid (e.g., 0.1% formic acid), is typically effective. Check for column degradation or contamination.
Matrix effects from co-eluting compounds.	Improve sample cleanup using SPE. Adjust the chromatographic gradient to better separate 10-Oxo-11(E)-octadecenoic acid from interfering matrix components. The use of a stable isotope-labeled internal standard can help to correct for matrix effects.
Inconsistent Quantification Results	Lack of an appropriate internal standard.	For reliable quantification, it is crucial to use a stable isotope-labeled internal standard that has similar chemical properties and extraction recovery to the analyte. While a deuterated standard for 10-Oxo-11(E)-octadecenoic acid may not be commercially available, a deuterated analogue of a similar oxylipin can be used.
Non-linear calibration curve.	Ensure the concentration range of your calibration standards is appropriate for the expected sample concentrations. Prepare fresh calibration standards for each batch of samples. If linearity is still an issue, consider using a different regression model (e.g., quadratic).
High Background Noise	Contaminated LC-MS system.	Flush the LC system and mass spectrometer with appropriate cleaning solutions. Ensure high-purity solvents and reagents are used for mobile phase preparation.
Matrix interferences.	Enhance the sample preparation procedure to remove more of the sample matrix. A more specific SPE protocol or a liquid-liquid extraction step may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for 10-Oxo-11(E)-octadecenoic acid in negative ESI mode?

In negative electrospray ionization (ESI) mode, 10-Oxo-11(E)-octadecenoic acid (molecular formula: C₁₈H₃₂O₃, monoisotopic mass: 296.2351 Da) will readily lose a proton from its carboxylic acid group to form the deprotonated molecule [M-H]⁻. Therefore, you should be looking for a precursor ion with an m/z of 295.2279.[1]

Q2: What are the likely MRM transitions for 10-Oxo-11(E)-octadecenoic acid?

For 10-Oxo-11(E)-octadecenoic acid, the cleavage is expected between C9-C10 and C10-C11. This would lead to the following potential product ions:

• Cleavage at C9-C10: This would result in a fragment containing the carboxylic acid end of the molecule.

• Cleavage at C10-C11: This would result in a fragment containing the alkyl tail of the molecule.

Based on this, you can screen for the most intense and specific product ions. It is recommended to perform a product ion scan of a 10-Oxo-11(E)-octadecenoic acid standard to determine the optimal product ions and collision energies for your specific instrument.

Q3: Is derivatization necessary for the analysis of 10-Oxo-11(E)-octadecenoic acid?

Derivatization is not strictly necessary as 10-Oxo-11(E)-octadecenoic acid can be ionized directly in negative ESI mode. However, for some applications, derivatization of the carboxylic acid group can improve chromatographic properties and enhance ionization efficiency, potentially leading to lower limits of detection.[2] A common derivatization agent for keto acids is O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA), which reacts with the keto group.[2]

Q4: How should I store my samples to ensure the stability of 10-Oxo-11(E)-octadecenoic acid?

10-Oxo-11(E)-octadecenoic acid, like other oxylipins, is sensitive to oxidation and degradation. It is crucial to handle and store samples properly to maintain their integrity. Here are some recommendations:

• Add Antioxidants: During sample extraction, add an antioxidant such as butylated hydroxytoluene (BHT) to your solvents.

• Minimize Freeze-Thaw Cycles: Aliquot samples into smaller volumes to avoid repeated freezing and thawing.

• Storage Temperature: Store biological samples and extracts at -80°C for long-term stability.

• Light Protection: Protect samples from light, as it can promote auto-oxidation.

Q5: What is the biological significance of 10-Oxo-11(E)-octadecenoic acid?

10-Oxo-11(E)-octadecenoic acid (KetoC) has been shown to possess anti-inflammatory properties. It acts as a ligand for the G protein-coupled receptor 120 (GPR120). The binding of KetoC to GPR120 can suppress the activation of the NF-κB signaling pathway, which in turn reduces the production of pro-inflammatory cytokines like TNF-α and IL-6. This makes KetoC a molecule of interest in research related to inflammation and metabolic diseases.

Quantitative Data Summary

The following tables provide a summary of typical mass spectrometry parameters and performance characteristics for the analysis of oxo-fatty acids. Please note that these values may need to be optimized for your specific instrumentation and experimental conditions.

Table 1: Proposed Mass Spectrometry Parameters for 10-Oxo-11(E)-octadecenoic acid

Parameter	Recommended Setting
Ionization Mode	Negative Electrospray Ionization (ESI)
Precursor Ion (Q1)	m/z 295.23
Proposed Product Ions (Q3)	To be determined empirically by product ion scan. Likely fragments from cleavage around the C10-oxo group.
Collision Energy (CE)	Requires optimization for your specific instrument (typically 10-30 eV).
Dwell Time	50-100 ms

Table 2: Example Performance Data for Keto Acid Analysis (with derivatization) [2]

Parameter	Value
Limit of Detection (LOD)	0.01–0.25 µM
Limit of Quantification (LOQ)	0.03–0.75 µM
Linearity (r²)	> 0.997
Recovery	96–109%
Reproducibility (CV)	1.1–4.7%

Detailed Experimental Protocol

This protocol provides a general workflow for the extraction and analysis of 10-Oxo-11(E)-octadecenoic acid from biological samples such as plasma or cell culture media.

1. Sample Preparation and Extraction

• Internal Standard Spiking: To a 100 µL sample, add an appropriate amount of a stable isotope-labeled internal standard.

• Protein Precipitation: Add 400 µL of cold methanol (B129727) containing 0.01% BHT to the sample. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Solid-Phase Extraction (SPE):

  • Condition a mixed-mode anion exchange SPE cartridge (e.g., 60 mg) with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of water, followed by 1 mL of hexane (B92381) to remove non-polar impurities.

  • Elute the 10-Oxo-11(E)-octadecenoic acid and other acidic lipids with 1 mL of methyl formate (B1220265) or another suitable solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 95% B

  • 15-18 min: Hold at 95% B

  • 18.1-20 min: Return to 20% B for equilibration

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization: ESI in negative mode.

• Data Acquisition: Multiple Reaction Monitoring (MRM).

3. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratios of the standards against their concentrations.

• Determine the concentration of 10-Oxo-11(E)-octadecenoic acid in the samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Caption: Experimental workflow for the detection of 10-Oxo-11(E)-octadecenoic acid.

Caption: Anti-inflammatory signaling pathway of 10-Oxo-11(E)-octadecenoic acid.

Caption: Troubleshooting logic for low or no signal intensity.

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

minimizing isomerization of 10-Oxo-11(E)-octadecenoic acid during sample prep

Technical Support Center: 10-Oxo-11(E)-octadecenoic acid Analysis

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 10-Oxo-11(E)-octadecenoic acid. This resource provides essential guidance on minimizing its isomerization to the (Z)-isomer during sample preparation, ensuring the accuracy and reproducibility of your experimental results.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and preparation of 10-Oxo-11(E)-octadecenoic acid samples.

Q1: I am observing a new, unexpected peak in my chromatogram that I suspect is the (Z)-isomer of my target compound. What could be the cause?

A1: The appearance of a new peak corresponding to the (Z)-isomer is a common issue and is typically caused by the isomerization of the thermodynamically less stable (E)-isomer during sample preparation. The primary factors that can induce this isomerization are exposure to heat, light, and non-optimal pH conditions. Review your sample preparation workflow for the following potential triggers:

• Elevated Temperatures: Were your samples exposed to high temperatures during extraction, solvent evaporation, or derivatization?

• Light Exposure: Were your samples, particularly in solution, protected from direct light (natural or artificial)?

• pH Extremes: Was the pH of your sample or extraction solvent strongly acidic or basic?

• Derivatization Conditions: If you are performing derivatization for GC-MS analysis, the reagents and reaction conditions can promote isomerization.

Q2: My quantitative results for 10-Oxo-11(E)-octadecenoic acid are inconsistent across batches. Could isomerization be the culprit?

A2: Yes, inconsistent isomerization can lead to significant variability in quantitative results. If the degree of isomerization from the (E) to the (Z) form differs between samples, the quantification of the target (E)-isomer will be inaccurate. To improve consistency, it is crucial to standardize your sample preparation protocol with a focus on minimizing the factors that cause isomerization. This includes stringent control over temperature, light exposure, and the chemical environment (pH, solvents) of the sample.

Q3: I need to derivatize my sample for GC-MS analysis. Which method is least likely to cause isomerization?

A3: Derivatization is a critical step where isomerization can readily occur. For conjugated fatty acids, acid-catalyzed methylation is often preferred over base-catalyzed methods to minimize isomerization. Specifically, using a mild acidic catalyst at a controlled, low temperature is recommended. Based on studies of similar conjugated fatty acids, a sulfuric acid/methanol (B129727) mixture at 40°C for a short duration (e.g., 10 minutes) has been shown to cause less isomerization compared to stronger catalysts like BF3/methanol.[1] It is advisable to test different derivatization methods to determine the optimal conditions for your specific application.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 10-Oxo-11(E)-octadecenoic acid to prevent isomerization?

A1: To maintain the integrity of 10-Oxo-11(E)-octadecenoic acid, especially to prevent isomerization, it should be stored under the following conditions:

• Temperature: For long-term storage, keep the compound at -80°C. For short-term storage, -20°C is acceptable.[2][3]

• Light: Store in an amber vial or a container that protects the sample from light to prevent photoisomerization.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation, which can also affect the stability of the molecule.

Q2: How does pH affect the stability of 10-Oxo-11(E)-octadecenoic acid?

A2: Both strongly acidic and strongly basic conditions can catalyze the isomerization of the double bond in conjugated systems like α,β-unsaturated ketones.[4] It is recommended to maintain the pH of your solutions as close to neutral as possible during extraction and analysis. If pH adjustments are necessary, use buffered solutions and minimize the exposure time to non-neutral pH.

Q3: What solvents are recommended for handling 10-Oxo-11(E)-octadecenoic acid?

A3: Choose high-purity solvents that are free of acidic or basic impurities. Common solvents for lipid extraction, such as methanol, ethanol, acetonitrile, and mixtures with chloroform (B151607) or methyl tert-butyl ether (MTBE), can be used. It is good practice to use solvents that have been purged with an inert gas to remove dissolved oxygen. The addition of an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent can help prevent auto-oxidation, which can indirectly affect the stability of the molecule.[3][5]

Q4: Can freeze-thaw cycles lead to the degradation or isomerization of 10-Oxo-11(E)-octadecenoic acid?

A4: Yes, repeated freeze-thaw cycles can impact the stability of oxylipins. Studies on similar compounds have shown that multiple freeze-thaw cycles can alter the levels of free oxylipins in plasma samples.[2] It is advisable to aliquot samples into single-use volumes to avoid repeated freezing and thawing.

Data Summary: Factors Influencing Isomerization

The following table summarizes the risk of isomerization of 10-Oxo-11(E)-octadecenoic acid under various sample preparation conditions. This information is based on general principles for conjugated enones and fatty acids, as specific quantitative data for this compound is limited in the literature.

Parameter	Condition	Risk of Isomerization	Recommendation
Temperature	-80°C	Low	Ideal for long-term storage.[2][3]
-20°C	Low to Medium	Suitable for short-term storage.
4°C	Medium	Use for short periods (hours to a few days).[2]
Room Temperature (20-25°C)	High	Avoid prolonged exposure.
> 40°C	Very High	Minimize exposure during sample processing.
Light	Dark (Amber vials)	Low	Always protect samples from light.
Ambient Light	Medium to High	Can induce photoisomerization over time.
Direct Sunlight/UV	Very High	Strict avoidance is necessary.
pH	Neutral (pH 6-8)	Low	Maintain near-neutral pH whenever possible.
Mildly Acidic/Basic	Medium	Minimize exposure time.
Strongly Acidic (pH < 4)	High	Can catalyze isomerization.[4]
Strongly Basic (pH > 10)	High	Can catalyze isomerization.
Derivatization	H2SO4/Methanol (40°C, 10 min)	Low	Recommended for methylation.[1]
BF3/Methanol	Medium to High	Can cause significant isomerization.[1]
Base-catalyzed (e.g., NaOMe)	Medium	May induce isomerization, especially at higher temperatures.

Experimental Protocols

Protocol 1: General Lipid Extraction from Biological Samples (Minimizing Isomerization)

This protocol is a modified Folch or Bligh-Dyer method designed to minimize the isomerization of 10-Oxo-11(E)-octadecenoic acid.

• Homogenization: Homogenize the tissue or cell sample in a cold solvent mixture. A common choice is a 2:1 (v/v) mixture of chloroform:methanol. Perform this step on ice.

• Antioxidant Addition: Add an antioxidant such as butylated hydroxytoluene (BHT) to the solvent mixture to a final concentration of 0.01% to prevent oxidation.[3][5]

• Phase Separation: Add water or a saline solution to the homogenate to induce phase separation. The final ratio of chloroform:methanol:water should be approximately 2:2:1.8.

• Centrifugation: Centrifuge the sample at a low temperature (e.g., 4°C) to separate the layers.

• Lipid Collection: The lower chloroform layer contains the lipids. Carefully collect this layer, avoiding the protein interface.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen gas at a low temperature (<30°C).

• Storage: Reconstitute the lipid extract in a suitable solvent (e.g., methanol or acetonitrile) and store immediately at -80°C in an amber vial under an inert atmosphere.

Protocol 2: Derivatization for GC-MS Analysis (Acid-Catalyzed Methylation)

This protocol is designed to convert 10-Oxo-11(E)-octadecenoic acid to its fatty acid methyl ester (FAME) with minimal isomerization.[1]

• Reagent Preparation: Prepare a fresh solution of 1% (v/v) sulfuric acid in anhydrous methanol.

• Reaction: To the dried lipid extract, add the sulfuric acid/methanol solution.

• Incubation: Tightly cap the vial and heat at 40°C for 10 minutes.

• Neutralization: After cooling, add a saturated solution of sodium bicarbonate to neutralize the reaction.

• Extraction: Extract the FAMEs with a non-polar solvent such as hexane (B92381).

• Drying and Evaporation: Dry the hexane layer over anhydrous sodium sulfate, then evaporate the solvent under a gentle stream of nitrogen.

• Analysis: Reconstitute the FAMEs in a suitable solvent for GC-MS analysis.

Visualizations

Caption: Factors leading to the isomerization of 10-Oxo-11(E)-octadecenoic acid.

Caption: Recommended workflow for sample preparation and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Deeper insights into the stability of oxylipins in human plasma across multiple freeze-thaw cycles and storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability of oxylipins during plasma generation and long-term storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chromophore Activation of α,β‐Unsaturated Carbonyl Compounds and Its Application to Enantioselective Photochemical Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 10-Oxo-11(E)-octadecenoic Acid by GC-MS

This technical support guide provides detailed protocols, troubleshooting advice, and frequently asked questions for the derivatization of 10-Oxo-11(E)-octadecenoic acid for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Troubleshooting Guide

This section addresses specific issues that researchers, scientists, and drug development professionals may encounter during the derivatization and analysis of 10-Oxo-11(E)-octadecenoic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Peak	1. Incomplete Derivatization: Insufficient reagent, time, or temperature.[1] 2. Degraded Reagents: Improper storage of derivatization agents.[1] 3. Presence of Moisture: Water interferes with the silylation reaction.[2][3] 4. Sample Loss During Preparation: Issues during extraction or solvent evaporation steps.	1. Optimize Reaction Conditions: Increase reaction time or temperature. Ensure a sufficient molar excess of the derivatizing agent.[1] 2. Use Fresh Reagents: Purchase new derivatization reagents and store them under the recommended conditions (e.g., in a desiccator). 3. Ensure Anhydrous Conditions: Thoroughly dry the sample under a stream of nitrogen before adding reagents.[2] Use anhydrous solvents. Consider adding a water scavenger like 2,2-dimethoxypropane.[1] 4. Review Sample Handling: Be meticulous during sample transfer and evaporation steps to minimize loss.
Multiple Peaks for the Analyte	1. Tautomerism of the Ketone Group: The ketone group can exist in equilibrium with its enol form, leading to multiple derivatives if not properly addressed.[2] 2. Incomplete Methoximation: If the ketone group is not fully converted to a methoxime, both the derivatized and underivatized ketone can be silylated, resulting in multiple peaks.	1. Ensure Complete Methoximation: The methoximation step is crucial to "lock" the carbonyl group in a stable form, preventing tautomerization.[2][4] Ensure adequate reagent concentration and reaction time for this step. 2. Optimize Methoximation Conditions: Increase the incubation time or temperature for the methoximation step to ensure the reaction goes to completion.
Peak Tailing	1. Interaction with Active Sites in the GC System: The presence of underivatized polar functional groups (carboxylic acid or ketone) can lead to interactions with the column or inlet liner.[5] 2. Column Degradation: The GC column may be contaminated or have lost its inertness.	1. Confirm Complete Derivatization: Review derivatization protocol and ensure all active hydrogens have been replaced. 2. GC System Maintenance: Condition the GC column according to the manufacturer's instructions. If tailing persists, consider replacing the column and inlet liner.
Low Recovery of Internal Standard	1. Extraction Inefficiency: The internal standard may not be efficiently extracted along with the analyte.[6] 2. Derivatization Issues: The internal standard may not be derivatized as efficiently as the analyte. 3. Matrix Effects: Components in the sample matrix can interfere with the extraction or derivatization of the internal standard.[1][7]	1. Evaluate Extraction Protocol: Ensure the chosen extraction solvent is appropriate for both the analyte and the internal standard.[6] 2. Select an Appropriate Internal Standard: Use a stable isotope-labeled version of the analyte or a compound with very similar chemical properties. 3. Perform Matrix Spike Experiments: To assess the impact of the sample matrix on recovery.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of 10-Oxo-11(E)-octadecenoic acid?

A1: Direct analysis of 10-Oxo-11(E)-octadecenoic acid by GC-MS is challenging due to its low volatility and thermal instability, which are caused by the presence of a polar carboxylic acid and a ketone functional group.[2] Derivatization converts these polar groups into less polar, more volatile, and more thermally stable derivatives, making the compound suitable for GC-MS analysis.[2][5][8]

Q2: What is the recommended derivatization method for keto-fatty acids like 10-Oxo-11(E)-octadecenoic acid?

A2: A two-step derivatization process is the recommended approach.[2][9] The first step is methoximation to protect the ketone group, followed by silylation to derivatize the carboxylic acid group.[2][3][4]

Q3: What is the purpose of the methoximation step?

A3: The methoximation step converts the ketone group into a methoxime derivative.[4] This is crucial for preventing tautomerization (the equilibrium between the keto and enol forms), which can lead to the formation of multiple derivatives and result in multiple chromatographic peaks for a single analyte.[2][4]

Q4: Which silylating agent should I use?

A4: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are commonly used and effective silylating agents for converting carboxylic acids to their trimethylsilyl (B98337) (TMS) esters.[2][4][5]

Q5: How can I ensure my derivatization reaction is complete?

A5: To ensure complete derivatization, make sure your sample is completely dry before adding reagents, as moisture can inhibit the silylation reaction.[2] Use a sufficient excess of the derivatization reagents and follow the recommended reaction times and temperatures.[1] You can optimize the reaction time by analyzing aliquots at different time points until the peak area of the derivative no longer increases.

Q6: Can I analyze other fatty acids with this protocol?

A6: Yes, this two-step methoximation and silylation protocol is generally applicable to other fatty acids containing ketone or aldehyde functional groups.[4] For fatty acids without carbonyl groups, a single-step silylation or esterification (e.g., to form fatty acid methyl esters, FAMEs) is typically sufficient.[10]

Experimental Protocol: Derivatization of 10-Oxo-11(E)-octadecenoic Acid

This protocol details a two-step methoximation and silylation procedure for the derivatization of 10-Oxo-11(E)-octadecenoic acid prior to GC-MS analysis.

Materials:

• Sample containing 10-Oxo-11(E)-octadecenoic acid

• Internal standard (e.g., a stable isotope-labeled analog)

• Methoxyamine hydrochloride (MeOx) solution (20 mg/mL in anhydrous pyridine)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS) or N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Anhydrous hexane (B92381) or other suitable organic solvent

• GC vials with inserts

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for evaporation

Procedure:

• Sample Preparation:

  • Accurately transfer the sample containing 10-Oxo-11(E)-octadecenoic acid to a GC vial.

  • Add a known amount of the internal standard.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen. It is critical to ensure the sample is anhydrous, as moisture will interfere with the silylation reaction.[2]

• Step 1: Methoximation

  • Add 50 µL of the methoxyamine hydrochloride solution in pyridine (B92270) to the dried sample.[9]

  • Cap the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 60°C for 60 minutes.[2]

• Step 2: Silylation

  • Allow the vial to cool to room temperature.

  • Add 50 µL of BSTFA + 1% TMCS (or MSTFA) to the vial containing the methoximated sample.[2]

  • Cap the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 60°C for 60 minutes.[2][5]

• Analysis:

  • Allow the vial to cool to room temperature before GC-MS analysis.[2]

  • The derivatized sample is now ready for injection into the GC-MS system.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the derivatization protocol. These may require optimization for specific instruments and applications.

Parameter	Value	Notes
Sample Amount	1-25 mg	Dependent on the concentration of the analyte in the sample.
Methoximation Reagent Volume	50 µL	Based on a 20 mg/mL solution of methoxyamine HCl in pyridine.[9]
Methoximation Temperature	60°C	Common incubation temperature.[2][9]
Methoximation Time	60 minutes	Should be optimized to ensure complete reaction.[2]
Silylation Reagent Volume	50 µL	A significant molar excess is recommended.[1]
Silylation Temperature	60°C	Common incubation temperature.[2][5]
Silylation Time	60 minutes	Should be optimized for complete derivatization.[2][5]

Visualized Experimental Workflow

Caption: Workflow for the two-step derivatization of 10-Oxo-11(E)-octadecenoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. jfda-online.com [jfda-online.com]

Technical Support Center: HPLC Analysis of 10-Oxo-11(E)-octadecenoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the High-Performance Liquid Chromatography (HPLC) analysis of 10-Oxo-11(E)-octadecenoic acid.

Troubleshooting Poor Peak Shape

Poor peak shape in HPLC can manifest as peak tailing, fronting, or excessive broadening, all of which can compromise the accuracy and reproducibility of quantification. This guide addresses the most common causes and provides systematic solutions.

My peak for 10-Oxo-11(E)-octadecenoic acid is tailing. What are the likely causes and how can I fix it?

Peak tailing, where the latter half of the peak is wider than the front half, is a common issue when analyzing acidic compounds like 10-Oxo-11(E)-octadecenoic acid.

Primary Causes & Solutions:

• Secondary Interactions with Stationary Phase: The carboxylic acid group of your analyte can interact with residual silanol (B1196071) groups on the silica-based stationary phase, especially if the silanols are ionized.[1][2] This is a very common cause of tailing for acidic and basic compounds.[3]

  • Solution 1: Adjust Mobile Phase pH. The most effective solution is to lower the pH of your mobile phase. For a carboxylic acid like 10-Oxo-11(E)-octadecenoic acid (predicted pKa around 5), a mobile phase pH of 2.5-3.0 will ensure the analyte is in its neutral, protonated form, minimizing interactions with silanols.[4] Adding a small amount of an acid like acetic acid or trifluoroacetic acid (TFA) to the mobile phase can achieve this and lead to sharper peaks.[5][6]

  • Solution 2: Use an End-Capped Column. Modern, high-purity silica (B1680970) columns are often "end-capped" to reduce the number of free silanol groups, which can significantly improve peak shape for polar analytes.[2]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak tailing.

  • Solution: Reduce Sample Concentration. Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

• Column Contamination or Degradation: Accumulation of contaminants on the column frit or at the head of the column can create active sites that cause tailing. A void at the column inlet can also be a cause.

  • Solution: Column Washing and Replacement. First, try washing the column with a strong solvent. If this doesn't resolve the issue, replacing the column may be necessary.[2]

Why is my 10-Oxo-11(E)-octadecenoic acid peak fronting?

Peak fronting, where the front of the peak is sloped, is less common than tailing but can still occur.

Primary Causes & Solutions:

• Sample Overload: This is one of the most frequent causes of peak fronting.[5][7][8]

  • Solution: Dilute the Sample. As with tailing, the first step is to inject a lower concentration of your analyte.

• Sample Solvent Incompatibility: If your sample is dissolved in a solvent that is significantly stronger (more eluting power) than your mobile phase, it can cause the analyte to move through the beginning of the column too quickly, resulting in a fronting peak.[5][9]

  • Solution: Match Sample Solvent to Mobile Phase. Ideally, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest solvent possible that will still dissolve your sample.

• Column Degradation: Physical degradation of the column packing, such as the creation of a channel or void, can lead to peak fronting.[7][10]

  • Solution: Replace the Column. If you observe a sudden onset of peak fronting, especially accompanied by a loss of retention time, the column may be damaged and should be replaced.[10]

My peak is very broad. How can I improve its sharpness?

Broad peaks can be caused by a variety of factors, leading to poor resolution and reduced sensitivity.

Primary Causes & Solutions:

• High Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause the sample band to spread out before it is detected.

  • Solution: Minimize Tubing Length and Diameter. Use the shortest possible length of narrow internal diameter tubing (e.g., 0.005") to connect the components of your HPLC system.[1]

• Poorly Packed Column: An inefficiently packed column will lead to band broadening.

  • Solution: Use a High-Quality Column. Ensure you are using a reputable, high-efficiency HPLC column. If the column is old, it may need to be replaced.

• Mobile Phase Mismatch: Using a mobile phase that is too "weak" can lead to excessive retention and peak broadening.

  • Solution: Optimize Mobile Phase Strength. For reversed-phase HPLC, increasing the proportion of the organic solvent (like acetonitrile (B52724) or methanol) in the mobile phase will decrease retention time and can lead to sharper peaks.[11]

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 10-Oxo-11(E)-octadecenoic acid to consider for HPLC method development?

10-Oxo-11(E)-octadecenoic acid is a long-chain oxo-fatty acid.[12][13] Its key features are a C18 carbon chain, a carboxylic acid group, a ketone group, and a trans double bond.[13] The carboxylic acid group has an estimated pKa of around 5.0, making the mobile phase pH a critical parameter.[4] It is a relatively non-polar molecule, making it well-suited for reversed-phase HPLC.

Q2: What is a good starting point for a reversed-phase HPLC method for 10-Oxo-11(E)-octadecenoic acid?

A good starting point would be a C18 or C8 column with a mobile phase consisting of a gradient of acetonitrile and water, with a small amount of acid (e.g., 0.1% acetic acid or 0.05% TFA) added to both solvents.[6] Detection can often be achieved at low UV wavelengths (around 205-210 nm) for the carboxylic acid group, or at higher wavelengths if the molecule contains other chromophores or is derivatized.[5]

Q3: How should I prepare my sample for HPLC analysis?

For biological samples, a common procedure involves protein precipitation with a cold solvent like methanol (B129727), followed by solid-phase extraction (SPE) using a C18 cartridge to clean up the sample and concentrate the analyte.[14] The final extract should be reconstituted in a solvent that is compatible with the initial mobile phase.[14]

Q4: Can I analyze 10-Oxo-11(E)-octadecenoic acid without derivatization?

Yes, it is often possible to analyze free fatty acids directly by HPLC without derivatization.[6] However, derivatization may be required to improve sensitivity, especially for fluorescence or UV detection at higher wavelengths.[5]

Quantitative Data Summary

The following table summarizes typical parameters for the HPLC analysis of oxo- and hydroxy-fatty acids, which can be adapted for 10-Oxo-11(E)-octadecenoic acid.

Parameter	Normal-Phase HPLC	Reversed-Phase HPLC (General)
Column	Silica, 250 mm x 4.6 mm, 5 µm	C18 or C8, various dimensions
Mobile Phase	n-hexane:isopropanol:acetic acid (98.3:1.6:0.1, v/v/v)	Acetonitrile/Water or Methanol/Water gradient with 0.1% Acetic Acid or 0.05% TFA
Flow Rate	1.0 mL/min	0.5 - 1.5 mL/min
Detection	UV at 234 nm	UV at 205-210 nm or ELSD/MS
Column Temp.	Ambient	30 - 40 °C

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for extracting oxo-fatty acids from a biological matrix like plasma.

• Protein Precipitation: To 100 µL of sample, add 300 µL of cold methanol containing an appropriate internal standard. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 15% methanol in water to remove polar impurities.

• Elution: Elute the 10-Oxo-11(E)-octadecenoic acid and other lipids with 1 mL of methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for HPLC analysis.[14]

Protocol 2: Recommended Reversed-Phase HPLC Method

This protocol provides a starting point for the analysis of 10-Oxo-11(E)-octadecenoic acid.

• Instrumentation: Standard HPLC system with a UV or Mass Spectrometry (MS) detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 2.7 µm particle size).

• Mobile Phase A: Water with 0.1% Acetic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Acetic Acid.

• Gradient: Start with a suitable percentage of B to retain the analyte, then increase the percentage of B to elute it. A typical gradient might be 60% B to 100% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection: UV at 210 nm or MS with electrospray ionization (ESI) in negative mode.

• Injection Volume: 10 µL.

Visualizations

Caption: A logical workflow for troubleshooting common HPLC peak shape issues.

Caption: A typical workflow for the extraction and analysis of oxo-fatty acids.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Showing Compound 10-Octadecenoic acid (FDB011268) - FooDB [foodb.ca]
• 3. aocs.org [aocs.org]
• 4. hplc.eu [hplc.eu]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. larodan.com [larodan.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]

selecting the right internal standard for 10-Oxo-11(E)-octadecenoic acid analysis

This technical support center provides researchers, scientists, and drug development professionals with guidance on selecting the appropriate internal standard for the quantitative analysis of 10-Oxo-11(E)-octadecenoic acid, along with troubleshooting advice and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for the quantitative analysis of 10-Oxo-11(E)-octadecenoic acid?

A1: The gold standard for quantitative analysis of 10-Oxo-11(E)-octadecenoic acid by mass spectrometry is a stable isotope-labeled version of the analyte, such as Deuterium (²H) or Carbon-13 (¹³C) labeled 10-Oxo-11(E)-octadecenoic acid.[1][2] These standards are chemically identical to the analyte and will co-elute chromatographically, but are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. This allows for the most accurate correction of variations in sample preparation, extraction, and ionization efficiency.[2]

Q2: Are there commercially available stable isotope-labeled internal standards for 10-Oxo-11(E)-octadecenoic acid?

A2: The commercial availability of specific stable isotope-labeled standards can be limited.[2] A thorough search of chemical supplier catalogs is recommended. If a dedicated labeled standard for 10-Oxo-11(E)-octadecenoic acid is not available, using a labeled standard of a structurally similar oxylipin is a common and accepted practice.[3]

Q3: If a dedicated stable isotope-labeled standard is unavailable, what are the alternatives?

A3: When a specific stable isotope-labeled internal standard is not available, the next best option is to use a stable isotope-labeled standard of a closely related oxylipin. For 10-Oxo-11(E)-octadecenoic acid, this could include deuterated analogs of other C18 oxo-fatty acids. The goal is to select a standard that mimics the chemical and physical behavior of the analyte as closely as possible during sample processing and analysis.[4] As a less ideal but still viable alternative, a non-isotopic, structurally similar compound can be used. For instance, in the analysis of the similar compound 9-oxo-octadecadienoic acid, cis-10-heptadecenoic acid has been utilized as an internal standard.[5]

Q4: What are the key considerations when selecting a non-isotopic internal standard?

A4: When choosing a non-isotopic internal standard, consider the following:

• Structural Similarity: The internal standard should have a similar chemical structure, including carbon chain length and functional groups, to ensure comparable extraction efficiency and ionization response.

• Chromatographic Behavior: It should have a retention time close to, but not overlapping with, the analyte of interest to ensure it experiences similar matrix effects.

• Absence in Samples: The chosen standard must not be naturally present in the biological samples being analyzed.

• Commercial Availability and Purity: The standard should be readily available in high purity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor Analyte Recovery	Inefficient solid-phase extraction (SPE) protocol.	Optimize the SPE method by testing different sorbents (e.g., C18, mixed-mode) and elution solvents. Ensure the pH of the sample and solvents is appropriate for the acidic nature of the analyte.[6]
Protein precipitation is incomplete.	If using a protein precipitation step, ensure the ratio of organic solvent to sample is sufficient (typically at least 3:1). Vortex thoroughly and centrifuge at a high speed to ensure complete removal of proteins.[4]
High Matrix Effects (Ion Suppression/Enhancement)	Co-elution of interfering compounds from the sample matrix.	Improve chromatographic separation to resolve the analyte from interfering species.[1] Modify the sample preparation procedure to more effectively remove matrix components, for example by using a more rigorous SPE cleanup.[1]
Insufficiently optimized electrospray ionization (ESI) source parameters.	Optimize ESI parameters such as capillary voltage, gas flow rates, and temperature to maximize the signal for the analyte and minimize the influence of the matrix.
Inconsistent Quantification	Degradation of the analyte or internal standard.	Store standards and samples at -80°C to prevent degradation.[4] Minimize freeze-thaw cycles. Prepare fresh working solutions of standards regularly.
Improper choice of internal standard.	If using a non-isotopic internal standard, its behavior may not perfectly match the analyte. Re-evaluate the choice of internal standard or, if possible, switch to a stable isotope-labeled analog.
Peak Tailing or Broadening	Issues with the analytical column.	Ensure the column is properly conditioned and has not exceeded its lifetime. Check for blockages in the LC system.
Inappropriate mobile phase composition.	Optimize the mobile phase, including the organic modifier and any additives like acetic or formic acid, which can improve peak shape for acidic analytes.[7]

Experimental Protocols

General Protocol for Oxylipin Analysis by LC-MS/MS

This protocol provides a general framework for the analysis of 10-Oxo-11(E)-octadecenoic acid in biological matrices. Optimization will be required for specific sample types and instrumentation.

1. Sample Preparation and Extraction:

• Internal Standard Spiking: To an aliquot of the biological sample (e.g., 100 µL of plasma), add the chosen internal standard(s) dissolved in a small volume of organic solvent.[4]

• Protein Precipitation: Add a 3-fold excess of cold organic solvent (e.g., methanol (B129727) or acetonitrile) to precipitate proteins. Vortex vigorously and incubate at a low temperature (e.g., -20°C) for at least 20 minutes.[4]

• Centrifugation: Centrifuge the samples at high speed (e.g., 15,000 x g) for 10-15 minutes at 4°C to pellet the precipitated proteins.[5]

• Supernatant Collection: Carefully collect the supernatant for further processing.

• Solid-Phase Extraction (SPE) (Optional but Recommended):

  • Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent in water to remove polar interferences.

  • Elute the oxylipins with a suitable organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column is commonly used for oxylipin analysis.[5]

  • Mobile Phase A: Water with a small amount of acid (e.g., 0.1% formic acid or 0.2% acetic acid).[5][8]

  • Mobile Phase B: Acetonitrile or methanol with the same concentration of acid.[5][8]

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the lipophilic analytes.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 200-400 µL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 40°C.[5]

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for acidic lipids like 10-Oxo-11(E)-octadecenoic acid.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is highly selective and sensitive for quantification.[6]

  • MRM Transitions: Specific precursor-to-product ion transitions need to be determined for both the analyte and the internal standard by infusing pure standards into the mass spectrometer.

Quantitative Data Summary

The selection of an internal standard is critical for accurate quantification. The ideal choice is a stable isotope-labeled analog of the analyte. When this is not feasible, a structurally similar compound can be used, but validation is crucial.

Internal Standard Type	Example(s)	Advantages	Disadvantages
Stable Isotope-Labeled (Analyte Specific)	¹³C or ²H labeled 10-Oxo-11(E)-octadecenoic acid	Considered the "gold standard"; corrects for matrix effects, extraction losses, and ionization variability most accurately.[2]	May not be commercially available; can be expensive.[2]
Stable Isotope-Labeled (Structurally Similar)	Deuterated C18 oxo-fatty acids	Corrects for variability better than non-isotopic standards; more likely to be commercially available than a specific labeled analyte.[3]	May not perfectly co-elute or have the exact same ionization efficiency as the analyte.
Non-Isotopic (Structurally Similar)	cis-10-Heptadecenoic acid[5]	Readily available and less expensive.	Does not correct for matrix effects or ionization variability as effectively as stable isotope-labeled standards; must be confirmed absent in samples.

Visualizations

Caption: A decision workflow for selecting an appropriate internal standard.

Caption: A generalized workflow for the quantitative analysis of oxylipins.

References

• 1. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 5. benchchem.com [benchchem.com]
• 6. Comprehensive analysis of oxylipins in human plasma using reversed-phase liquid chromatography-triple quadrupole mass spectrometry with heatmap-assisted selection of transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jsbms.jp [jsbms.jp]
• 8. lipidmaps.org [lipidmaps.org]

Technical Support Center: Quantification of 10-Oxo-11(E)-octadecenoic acid (10-Keto-ODA) in Plasma

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 10-Oxo-11(E)-octadecenoic acid (10-Keto-ODA) from plasma samples, primarily using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of 10-Keto-ODA, focusing on mitigating matrix effects.

Problem	Potential Cause	Recommended Solution
Low Analyte Response / Poor Sensitivity	Ion Suppression: Co-eluting matrix components, particularly phospholipids (B1166683) from plasma, can suppress the ionization of 10-Keto-ODA in the mass spectrometer source.[1][2]	1. Optimize Sample Preparation: Employ a robust sample preparation method like Solid-Phase Extraction (SPE) to effectively remove phospholipids and other interfering substances. A C18-based SPE protocol is often effective for a broad spectrum of oxylipins.[3][4] 2. Chromatographic Separation: Adjust the LC gradient to achieve better separation between 10-Keto-ODA and the region where matrix components elute.[5] 3. Dilution: If the concentration of 10-Keto-ODA is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.
High Variability in Results (Poor Precision)	Inconsistent Matrix Effects: Sample-to-sample variation in the plasma matrix can lead to differing degrees of ion suppression, resulting in poor reproducibility.	1. Use of an Internal Standard: Incorporate a stable isotope-labeled internal standard (SIL-IS) of 10-Keto-ODA. The SIL-IS will experience similar matrix effects as the analyte, allowing for accurate correction. 2. Matrix-Matched Calibrants: Prepare calibration standards and quality control samples in a blank plasma matrix that is similar to the study samples.[6] 3. Thorough Sample Homogenization: Ensure complete mixing and vortexing at all stages of the extraction process to guarantee consistency.
Peak Tailing or Splitting	Secondary Interactions: The keto group and carboxylic acid moiety of 10-Keto-ODA can interact with active sites on the analytical column or with residual matrix components. Contamination: Buildup of matrix components on the column or in the LC system.[2]	1. Mobile Phase Modification: Add a small amount of a weak acid, such as formic acid or acetic acid, to the mobile phase to improve peak shape. 2. Column Flushing: Implement a rigorous column washing protocol between injections to remove strongly retained matrix components. 3. Guard Column: Use a guard column to protect the analytical column from contamination.[2]
Carryover	Adsorption of Analyte: 10-Keto-ODA may adsorb to surfaces in the autosampler or LC system.	1. Injector Wash: Use a strong organic solvent, potentially with a small amount of acid or base, as the injector wash solution. 2. Injection of Blank Samples: Inject one or more blank samples after high-concentration samples to assess and mitigate carryover.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for 10-Keto-ODA quantification in plasma?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[7] In plasma, these interfering compounds can be salts, proteins, and most notably, phospholipids.[1] For 10-Keto-ODA, this can lead to ion suppression, where the signal intensity is reduced, resulting in inaccurate and imprecise quantification.[2]

Q2: Which sample preparation method is best for minimizing matrix effects for 10-Keto-ODA?

A2: While both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) can be used, SPE is generally more effective at removing a wider range of interferences from plasma.[3][4] A comparative study on oxylipins found that SPE using a C18 sorbent with specific wash steps provided the best balance of analyte recovery and matrix removal.[3][4][8] LLE with solvents like ethyl acetate (B1210297) was found to be less sufficient in removing interfering matrix compounds.[3][4][8]

Q3: How can I assess the extent of matrix effects in my assay?

A3: A common method is the post-extraction spike experiment. You compare the peak area of an analyte spiked into an extracted blank plasma sample to the peak area of the same amount of analyte in a neat solution (e.g., mobile phase). The ratio of these peak areas gives a quantitative measure of the matrix effect (ion suppression or enhancement).

Q4: Is a stable isotope-labeled internal standard (SIL-IS) for 10-Keto-ODA necessary?

A4: While not strictly mandatory, using a SIL-IS is highly recommended and considered the gold standard for correcting for matrix effects and improving the accuracy and precision of quantification. The SIL-IS co-elutes with the analyte and is affected by matrix interferences in the same way, allowing for reliable normalization.

Experimental Protocols

Recommended Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for oxylipin extraction from plasma and is recommended for its superior removal of interfering matrix components.[3][4][8]

• Sample Thawing and Spiking:

  • Thaw plasma samples on ice.

  • To 500 µL of plasma, add an appropriate amount of a stable isotope-labeled internal standard for 10-Keto-ODA.

  • Add antioxidants such as butylated hydroxytoluene (BHT) to prevent auto-oxidation.

  • Acidify the plasma sample with a weak acid (e.g., to a final concentration of 0.1% formic acid).

• Protein Precipitation:

  • Add an equal volume of cold methanol (B129727) to the plasma sample.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube.

• Solid-Phase Extraction (C18 Cartridge):

  • Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) with 3 mL of methanol followed by 3 mL of water.

  • Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

  • Washing 1 (Polar Interferences): Wash the cartridge with 3 mL of water.

  • Washing 2 (Non-polar Interferences): Wash the cartridge with 3 mL of n-hexane.

  • Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes.

  • Elution: Elute the 10-Keto-ODA and other oxylipins with 2 mL of methyl formate (B1220265) or ethyl acetate.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Alternative Sample Preparation: Liquid-Liquid Extraction (LLE)

While generally less effective at removing matrix interferences than SPE, LLE can be a simpler alternative.[3][4]

• Sample Thawing and Spiking:

  • Follow the same procedure as for SPE.

• Extraction:

  • Add 2 mL of a suitable organic solvent (e.g., ethyl acetate) to the acidified plasma sample.

  • Vortex vigorously for 5 minutes.

  • Centrifuge at >3,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Collection and Evaporation:

  • Carefully transfer the upper organic layer to a clean tube.

  • Repeat the extraction step with another 2 mL of the organic solvent and combine the organic layers.

  • Evaporate the combined organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the performance of different sample preparation methods for the analysis of various oxylipins in plasma, which can serve as a guide for 10-Keto-ODA. Data is adapted from a comparative study by Ostermann et al. (2014).[3][4][8]

Extraction Method	Sorbent/Solvent	Relative Recovery of Internal Standards (%)	Matrix Effect (Ion Suppression)	Overall Performance for Broad Oxylipin Profiling
SPE	C18 with water and n-hexane wash	High	Low	Excellent
SPE	Oasis HLB	Moderate to High	Moderate	Good
SPE	Strata-X	Moderate	High	Fair
SPE	Anion Exchange	Low to Moderate	Very Low	Poor (due to low recovery)
LLE	Ethyl Acetate	Low to Moderate	High	Insufficient

Note: "High" recovery indicates values closer to 100%. "Low" matrix effect indicates less ion suppression and is desirable. The performance for 10-Keto-ODA is expected to be similar to other keto-oxylipins.

Visualizations

Experimental Workflow

Caption: Recommended experimental workflow for 10-Keto-ODA quantification.

Signaling Pathway of 10-Keto-ODA

10-Keto-ODA and similar oxylipins have been identified as agonists for Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα.[9][10][11][12]

Caption: 10-Keto-ODA activation of the PPARα signaling pathway.

References

• 1. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples [mdpi.com]
• 7. lcms.cz [lcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 10-Oxo-11(E)-octadecenoic Acid and its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of 10-Oxo-11(E)-octadecenoic acid (referred to as KetoC) and its various isomers. These oxidized linoleic acid metabolites are emerging as significant signaling molecules with therapeutic potential in metabolic diseases, inflammation, and oxidative stress. This document synthesizes current experimental data to facilitate objective comparison and guide future research and development.

Data Presentation: Comparative Biological Activities

The biological effects of oxo-octadecenoic acid isomers are diverse and often specific to the isomer's unique structure. The following table summarizes the quantitative data on the activities of several key isomers.

Isomer	Common Name	Primary Target(s)	Key Biological Activity	Effective Concentration/IC50	Cell/Animal Model	Reference
10-Oxo-11(E)-octadecenoic acid	KetoC	GPR120, Nrf2	Anti-inflammatory, Cytoprotective	5 µmol/L for anti-inflammatory effects	RAW 264.7 macrophages, HepG2 cells, Mice	[1][2]
10-Oxo-12(Z)-octadecenoic acid	KetoA	TRPV1, PPARγ	Enhances energy metabolism, anti-obesity, adipocyte differentiation	Not specified	Mice, 3T3-L1 preadipocytes	[3]
9-Oxo-10(E),12(E)-octadecadienoic acid	9-oxo-ODA	PPARα	Decreases triglyceride accumulation	Not specified	Mouse primary hepatocytes	[4][5]
9-Oxo-10(E),12(Z)-octadecadienoic acid	-	-	Anti-inflammatory (inhibits NO production)	Not specified	LPS-stimulated macrophages	[6]
13-Oxo-9(Z),11(E)-octadecadienoic acid	13-KODE	-	Anti-inflammatory	Not specified	Not specified	[6]
9-Oxo-10(E),12(Z),15(Z)-octadecatrienoic acid	9-oxo-OTA	PPARα	Activates fatty acid metabolism	Not specified	Murine primary hepatocytes	[7][8]
13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid	13-oxo-OTA	PPARγ	Induces adipogenesis, stimulates glucose uptake	Not specified	Adipocytes	[9][10]

Mandatory Visualization: Signaling Pathways and Experimental Workflow

Diagrams illustrating key signaling pathways and a general experimental workflow are provided below using Graphviz (DOT language).

Caption: Activation of the PPARα signaling pathway by 9-Oxo-ODA.

Caption: Anti-inflammatory signaling of KetoC via the GPR120 pathway.

Caption: A typical experimental workflow for analyzing isomer bioactivity.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are outlined below.

Anti-inflammatory Activity Assessment in Macrophages

• Objective: To determine the effect of oxo-octadecenoic acid isomers on the production of pro-inflammatory cytokines.

• Cell Line: RAW 264.7 murine macrophages.

• Protocol:

  • RAW 264.7 cells are seeded in appropriate culture plates and allowed to adhere.

  • Cells are pre-treated with various concentrations of the test isomer (e.g., 5 µmol/L KetoC) or vehicle control for a specified period.[1]

  • Inflammation is induced by stimulating the cells with lipopolysaccharide (LPS) from Porphyromonas gingivalis.[1]

  • After incubation, cell culture supernatants are collected to measure cytokine protein levels (e.g., TNFα, IL-6, IL-1β) by Enzyme-Linked Immunosorbent Assay (ELISA).[1]

  • Cells are harvested for RNA extraction and subsequent analysis of cytokine mRNA expression levels by real-time polymerase chain reaction (RT-PCR).[1]

  • To investigate the intracellular mechanism, nuclear and cytosolic proteins are separated to determine the translocation of NF-κB p65 via Western blotting.[1]

PPARα Activation and Lipid Metabolism Assay in Hepatocytes

• Objective: To assess the ability of oxo-octadecenoic acid isomers to activate PPARα and influence lipid metabolism.

• Cell Line: Mouse primary hepatocytes.

• Protocol:

  • Primary hepatocytes are isolated from mice.

  • PPARα Luciferase Reporter Assay: Cells are transfected with a PPARα reporter plasmid. Following transfection, cells are treated with the test isomer (e.g., 9-oxo-ODA). PPARα activation is quantified by measuring luciferase activity.[4][5]

  • Gene Expression Analysis: Hepatocytes are treated with the test isomer. RNA is then extracted, and the mRNA expression levels of PPARα target genes involved in fatty acid oxidation (e.g., CPT1, ACOX1) are measured by RT-PCR.[4][5][8]

  • Triglyceride Accumulation Assay: Hepatocytes are treated with the test isomer, and cellular triglyceride content is measured to assess the impact on lipid accumulation.[4][5]

  • Oxygen Consumption Rate: To measure fatty acid oxidation, the oxygen consumption rate of hepatocytes treated with the test isomer is determined.[5]

GPR120 Receptor Activation Assay

• Objective: To confirm the interaction of an isomer with the GPR120 receptor.

• Method: Use of specific antagonists.

• Protocol:

  • RAW 264.7 cells are pre-treated with a specific antagonist for GPR120 before the addition of the test isomer (e.g., KetoC).[1]

  • The cells are then stimulated with LPS.[1]

  • The anti-inflammatory effects of the test isomer are measured (e.g., cytokine production).

  • Abolishment or reduction of the isomer's effect in the presence of the antagonist indicates that the activity is mediated through GPR120.[1]

Nrf2-ARE Pathway Activation for Cytoprotection

• Objective: To evaluate the cytoprotective effects of an isomer through the activation of the Nrf2-antioxidant response element (ARE) pathway.

• Cell Line: HepG2 human liver cancer cells.

• Protocol:

  • HepG2 cells are treated with the test isomer (e.g., KetoC).

  • Western Blot Analysis: Cellular protein levels of Nrf2 are measured to determine if the isomer promotes Nrf2 accumulation.[2]

  • ARE-Dependent Transcription Assay: Cells are transfected with an ARE-luciferase reporter construct. Following treatment with the isomer, luciferase activity is measured to quantify the activation of ARE-dependent transcription.[2]

  • Gene Expression of Antioxidative Enzymes: The mRNA levels of Nrf2 target genes, such as heme oxygenase-1 (HO-1), glutamate-cysteine ligase modifier subunit (GCLM), and NAD(P)H:quinone oxidoreductase 1 (NQO1), are quantified by RT-PCR.[2]

  • Cytotoxicity Assay: To confirm cytoprotective effects, cells are pre-treated with the isomer and then exposed to an oxidative stressor like hydrogen peroxide. Cell viability is then assessed.[2]

References

• 1. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. 9-Oxo-10(E),12(Z),15(Z)-Octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor α in Hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 10-Oxo-11(E)-octadecenoic Acid and Other Oxidized Linoleic Acid Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 10-Oxo-11(E)-octadecenoic acid (also known as KetoC) and other prominent oxidized linoleic acid metabolites (OLAMs), including 9-hydroxyoctadecadienoic acid (9-HODE), 13-hydroxyoctadecadienoic acid (13-HODE), 9-oxo-octadecadienoic acid (9-oxoODE), and 13-oxo-octadecadienoic acid (13-oxoODE). The information is supported by experimental data from peer-reviewed literature to assist in evaluating their potential as therapeutic agents.

Introduction to Oxidized Linoleic Acid Metabolites (OLAMs)

Linoleic acid is the most abundant polyunsaturated fatty acid in the diet and tissues, making its oxidized metabolites highly relevant in various physiological and pathological processes. These metabolites, collectively known as OLAMs, are formed through both enzymatic and non-enzymatic pathways and are implicated in a range of conditions, including atherosclerosis, inflammation, and neurodegenerative diseases. While 9-HODE, 13-HODE, and their corresponding oxo-derivatives are well-studied OLAMs, recent research has highlighted the unique biological activities of 10-Oxo-11(E)-octadecenoic acid (KetoC), a metabolite produced by the gut bacterium Lactobacillus plantarum.

Comparative Biological Activities

The biological effects of OLAMs are diverse and often receptor-specific, leading to distinct cellular responses. While some OLAMs exhibit pro-inflammatory properties, others, like 10-Oxo-11(E)-octadecenoic acid, have demonstrated potent anti-inflammatory and cytoprotective effects.

Data Presentation: Quantitative Comparison of OLAMs

The following tables summarize the known quantitative data for the biological activities of these OLAMs. It is important to note that direct comparative studies including 10-Oxo-11(E)-octadecenoic acid are limited, and further research is required for a complete quantitative assessment.

Table 1: Receptor Activation and Potency

Metabolite	Receptor	Activity	Potency (EC50)	Reference
10-Oxo-11(E)-octadecenoic acid (KetoC)	GPR120	Agonist	Not Reported	[1]
Nrf2	Activator	Not Reported
9-HODE	GPR132	Agonist	~7.5 µM
PPARγ	Weak Agonist	>10 µM	[2]
13-HODE	PPARγ	Agonist	~1-10 µM	[2]
GPR132	Weak Agonist	>10 µM	[3]
13-oxoODE	PPARγ	Potent Agonist	<1 µM	[2]

Table 2: Anti-inflammatory and Cytoprotective Effects

Metabolite	Assay	Effect	Potency (IC50/EC50)	Reference
10-Oxo-11(E)-octadecenoic acid (KetoC)	LPS-stimulated macrophages	Inhibition of TNF-α, IL-6, and IL-1β	Not Reported	[1]
H₂O₂-induced cytotoxicity in HepG2 cells	Cytoprotection	Not Reported	[4]
9-HODE	Various inflammatory models	Generally pro-inflammatory	Not Applicable	[3]
13-HODE	Various inflammatory models	Mixed pro- and anti-inflammatory effects	Not Applicable	[3]
13-oxoODE	LPS-stimulated RAW 264.7 macrophages	Inhibition of NO, iNOS, TNF-α, IL-1β	~25-100 µM for significant inhibition	[5]

Signaling Pathways

The distinct biological activities of these OLAMs are mediated by their interaction with specific signaling pathways.

10-Oxo-11(E)-octadecenoic acid (KetoC) Signaling

10-Oxo-11(E)-octadecenoic acid exerts its anti-inflammatory and cytoprotective effects through at least two key pathways:

• Nrf2-ARE Pathway: KetoC activates the Nuclear factor erythroid 2-related factor 2 (Nrf2), a master regulator of the antioxidant response.[4] This leads to the expression of antioxidant enzymes that protect cells from oxidative stress.

• GPR120-NF-κB Pathway: KetoC acts as an agonist for G protein-coupled receptor 120 (GPR120), which in turn suppresses the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor for pro-inflammatory cytokines.[1]

Signaling pathways of 10-Oxo-11(E)-octadecenoic acid.

9-HODE and 13-HODE Signaling

9-HODE and 13-HODE often exhibit opposing effects, mediated by different receptors:

• 9-HODE: Primarily signals through GPR132, leading to pro-inflammatory responses.[3]

• 13-HODE: Can activate PPARγ, which is associated with anti-inflammatory and metabolic regulatory effects.[2][3]

Contrasting signaling of 9-HODE and 13-HODE.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Quantification of Oxidized Linoleic Acid Metabolites in Plasma by LC-MS/MS

This protocol describes a common method for the sensitive and specific quantification of OLAMs in biological samples.

Workflow for OLAM quantification by LC-MS/MS.

Methodology:

• Sample Preparation: Plasma samples are spiked with deuterated internal standards for each analyte to be quantified.

• Hydrolysis: To release OLAMs from complex lipids, samples are subjected to base hydrolysis using a reagent like potassium hydroxide.

• Extraction: The hydrolyzed sample is acidified, and the lipids, including the free OLAMs, are extracted using an organic solvent such as hexane (B92381) or ethyl acetate.

• LC Separation: The extracted lipids are reconstituted in a suitable solvent and injected into a liquid chromatography system equipped with a C18 reverse-phase column. A gradient of mobile phases (e.g., water with formic acid and acetonitrile/methanol) is used to separate the different OLAMs.

• MS/MS Detection: The eluent from the LC is introduced into a tandem mass spectrometer operating in negative electrospray ionization mode. Multiple reaction monitoring (MRM) is used for specific and sensitive detection of each OLAM and its corresponding internal standard.

• Quantification: The concentration of each OLAM in the sample is determined by comparing the peak area ratio of the analyte to its internal standard against a standard curve generated with known concentrations of each OLAM.

Macrophage Anti-inflammatory Assay

This protocol is used to assess the ability of a compound to suppress the production of pro-inflammatory cytokines in macrophages stimulated with lipopolysaccharide (LPS).

Cell Line: RAW 264.7 or bone marrow-derived macrophages (BMDMs).

Methodology:

• Cell Culture and Plating: Macrophages are cultured in appropriate media and seeded into 24- or 48-well plates.

• Pre-treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 10-Oxo-11(E)-octadecenoic acid) for a specified period (e.g., 1-2 hours).

• Stimulation: Macrophages are then stimulated with LPS (e.g., 100 ng/mL) to induce an inflammatory response.

• Incubation: The cells are incubated for a further period (e.g., 18-24 hours).

• Cytokine Measurement: The cell culture supernatant is collected, and the concentrations of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) are measured using Enzyme-Linked Immunosorbent Assay (ELISA) or a multiplex bead-based assay.

• Data Analysis: The reduction in cytokine production in the presence of the test compound is calculated relative to the LPS-only control. IC50 values can be determined from the dose-response curve.

Nrf2 Activation Assay in HepG2 Cells

This assay determines the ability of a compound to activate the Nrf2 antioxidant response pathway.

Cell Line: HepG2 cells stably transfected with an Antioxidant Response Element (ARE)-luciferase reporter construct.

Methodology:

• Cell Culture and Plating: ARE-luciferase HepG2 cells are cultured and seeded into 96-well plates.

• Treatment: Cells are treated with various concentrations of the test compound (e.g., 10-Oxo-11(E)-octadecenoic acid) for a defined period (e.g., 12-24 hours).

• Cell Lysis: The cells are washed and lysed to release the luciferase enzyme.

• Luciferase Assay: A luciferase substrate is added to the cell lysate, and the resulting luminescence is measured using a luminometer.

• Data Analysis: The fold-increase in luciferase activity in treated cells is calculated relative to vehicle-treated control cells. EC50 values can be determined from the dose-response curve.

• Confirmation of Nrf2 Target Gene Expression: To confirm the activation of the Nrf2 pathway, the expression of Nrf2 target genes (e.g., HO-1, NQO1) can be measured by quantitative real-time PCR (qRT-PCR) or Western blotting for the corresponding proteins.

Conclusion

The available evidence suggests that 10-Oxo-11(E)-octadecenoic acid (KetoC) possesses a distinct and potentially beneficial biological profile compared to other well-characterized oxidized linoleic acid metabolites. Its ability to activate the Nrf2 cytoprotective pathway and suppress inflammation via GPR120 signaling makes it an interesting candidate for further investigation as a therapeutic agent for conditions associated with oxidative stress and inflammation. However, a lack of direct, quantitative comparative studies with other OLAMs highlights a critical gap in the current understanding. Future research should focus on determining the potency (EC50/IC50 values) of 10-Oxo-11(E)-octadecenoic acid in various functional assays and conducting head-to-head comparisons with 9-HODE, 13-HODE, and their oxo-derivatives to fully elucidate its therapeutic potential.

References

• 1. The linoleic acid metabolite 9DS-hydroxy-10,12(E,Z)-octadecadienoic acid is a strong proinflammatory mediator in an experimental wound healing model of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 10-oxo-12(Z)-octadecenoic acid, a linoleic acid metabolite produced by gut lactic acid bacteria, enhances energy metabolism by activation of TRPV1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mattioli1885journals.com [mattioli1885journals.com]
• 4. Identification of ketoconazole as an AhR-Nrf2 activator in cultured human keratinocytes: the basis of its anti-inflammatory effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation | MDPI [mdpi.com]

Validating 10-Oxo-11(E)-octadecenoic Acid as a Gut Health Biomarker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of gut health diagnostics is evolving, with a growing interest in metabolites derived from the interplay between diet and the gut microbiota. Among these, 10-Oxo-11(E)-octadecenoic acid (10-oxo-C18:1), a product of linoleic acid metabolism by gut bacteria, is emerging as a potential biomarker for intestinal health and inflammation. This guide provides a comprehensive comparison of 10-oxo-C18:1 with established gut health biomarkers, supported by experimental data and detailed methodologies, to aid in its validation and potential clinical application.

Performance Comparison: 10-Oxo-11(E)-octadecenoic Acid vs. Established Biomarkers

A direct quantitative comparison of 10-Oxo-11(E)-octadecenoic acid with established biomarkers like fecal calprotectin and serum zonulin in the same human cohort is not yet extensively documented in the literature. However, by compiling data from various preclinical and clinical studies, we can establish a preliminary comparative framework.

Biomarker	Matrix	Normal/Healthy Levels	Levels in Gut Inflammation/Disease	Key Insights
10-Oxo-11(E)-octadecenoic acid	Feces, Plasma	Levels are detectable and vary with diet and microbiota composition. Specific quantitative ranges in healthy humans are not yet well-established.	Preclinical studies show altered levels in response to induced colitis. Human studies on related oxylipins suggest changes in inflammatory bowel disease (IBD).[1]	A direct indicator of gut microbial metabolic function and its interplay with dietary fats. Possesses anti-inflammatory properties.
Fecal Calprotectin	Feces	< 50 µg/g	Mild (50-200 µg/g) , Moderate (>200 µg/g) , Severe (>400 µg/g) in IBD.[2][3]	A well-established, non-invasive marker of neutrophil infiltration into the gut lumen, reflecting intestinal inflammation.[4]
Serum Zonulin	Serum	Variable, with mean values in healthy individuals around 34 ± 14 ng/mL.[5]	Elevated levels are associated with increased intestinal permeability in conditions like IBD, celiac disease, and obesity.[6]	A marker of intestinal permeability, reflecting the integrity of tight junctions between enterocytes.
Short-Chain Fatty Acids (e.g., Butyrate)	Feces	Acetic acid: ~210 µmol/g, Butyric acid: ~176 µmol/g, Propionic acid: ~93 µmol/g (in healthy individuals).	Decreased levels of butyrate (B1204436) and other SCFAs are often observed in IBD patients.	Key metabolites from fiber fermentation by gut bacteria, crucial for colonocyte health and immune regulation.

Signaling Pathways and Mechanisms of Action

The biological activity of 10-Oxo-11(E)-octadecenoic acid and its therapeutic potential stem from its interaction with key cellular signaling pathways that regulate inflammation and oxidative stress.

NRF2 Signaling Pathway

10-oxo-C18:1 and related microbial metabolites can activate the Nuclear factor erythroid 2-related factor 2 (NRF2) pathway, a master regulator of the antioxidant response.

References

• 1. researchgate.net [researchgate.net]
• 2. Fecal Calprotectin, CRP and Leucocytes in IBD Patients: Comparison of Biomarkers With Biopsy Results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Use of Fecal Calprotectin in Inflammatory Bowel Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dietary Exposures and Interventions in Inflammatory Bowel Disease: Current Evidence and Emerging Concepts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Impact of the Level of the Intestinal Short Chain Fatty Acids in Inflammatory Bowel Disease Patients Versus Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of LC-MS and GC-MS Methods for the Quantification of 10-Oxo-11(E)-octadecenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of 10-Oxo-11(E)-octadecenoic acid, a bioactive oxidized linoleic acid metabolite (OXLAM). The selection of an appropriate analytical technique is critical for accurate measurement in complex biological matrices. This document outlines detailed experimental protocols, presents comparative performance data, and discusses the relative strengths and weaknesses of each method to aid researchers in making informed decisions for their specific applications.

Introduction to Analytical Approaches

10-Oxo-11(E)-octadecenoic acid and its isomers are products of linoleic acid oxidation and have been implicated in various physiological and pathological processes, including inflammation.[1][2] Accurate and reliable quantification is essential for understanding their biological roles. Both LC-MS and GC-MS are powerful techniques for this purpose, yet they operate on different principles, necessitating a careful evaluation.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS) has become a prominent technique for analyzing OXLAMs due to its high sensitivity, specificity, and ability to analyze thermally labile and polar compounds directly in their native form, often without chemical derivatization.[1][3]

• Gas Chromatography-Mass Spectrometry (GC-MS) is a classic and robust technique for fatty acid analysis. However, it requires a chemical derivatization step to convert non-volatile compounds like oxo-fatty acids into volatile derivatives suitable for gas-phase analysis.[3]

The cross-validation of these two methods ensures analytical accuracy and provides confidence in quantitative results, especially when comparing data across different studies or laboratories. Studies have shown that modern LC-MS methods can produce results that correlate well with traditional GC-MS measurements for these types of analytes.[1]

Experimental Protocols

Detailed methodologies for sample preparation and analysis are crucial for reproducibility. The following sections outline representative protocols for both LC-MS/MS and GC-MS.

LC-MS/MS Method Protocol

This protocol is based on established methods for quantifying oxo-octadecadienoic acids in biological or liquid samples.[4]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of a plasma sample, add 10 µL of an appropriate internal standard solution (e.g., 15(S)-HETE-d8).

• Add 1.0 mL of a solution containing 10% v/v acetic acid in water/2-propanol/hexane (B92381) (2/20/30, v/v/v).

• Vortex briefly to mix.

• Add 2.0 mL of Hexane, cap the tube, and vortex for 3 minutes.

• Centrifuge the sample at 2000 × g for 5 minutes at room temperature.[5]

• Transfer the upper organic layer (hexane) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a solvent compatible with the LC mobile phase (e.g., 100 µL of acetonitrile/water, 50:50 v/v).

2. Chromatographic Conditions

• Analytical Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid or an appropriate buffer like 0.04% acetic acid.[1]

• Mobile Phase B: Acetonitrile/Isopropanol (80:20, v/v).[1]

• Flow Rate: 0.2 - 0.4 mL/min.

• Gradient: A suitable gradient starting with a higher percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by re-equilibration.

• Column Temperature: 25-40 °C.

3. Mass Spectrometry Conditions

• Instrument: Triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition (Example for 9-OxoODE): Precursor ion (m/z) → Product ion (m/z). Specific transitions must be optimized for 10-Oxo-11(E)-octadecenoic acid. For the related 9-OxoODE, a precursor of m/z 293.2 is typically used.

• Key Parameters: Optimize source parameters such as capillary voltage, nebulizer pressure, and drying gas temperature and flow rate for maximum signal intensity.[1]

GC-MS Method Protocol

This protocol involves a mandatory derivatization step to increase the volatility of the analyte.[3]

1. Sample Preparation and Derivatization

• Perform an initial lipid extraction from the sample matrix as described in the LC-MS/MS protocol (steps 1-3).

• After extraction, evaporate the solvent to dryness.

• Derivatization (Transesterification): Add 1 mL of a derivatizing agent such as 14% Boron Trifluoride in Methanol (BF3-MeOH) to the dried extract.

• Heat the mixture at 60-100 °C for 10-30 minutes to form the fatty acid methyl ester (FAME).

• Cool the sample, add 1 mL of water and 1 mL of hexane. Vortex thoroughly.

• Allow the layers to separate and carefully transfer the upper hexane layer, containing the FAME derivative, to a GC vial for analysis.[3] Silylating agents can also be used to form trimethylsilyl (B98337) (TMS) derivatives.[6][7]

2. Chromatographic Conditions

• Analytical Column: A mid-polarity capillary column suitable for FAME analysis (e.g., DB-WAX or similar, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at a lower temperature (e.g., 60-70 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 3-10 °C/min) to a final temperature of ~250 °C and hold.[8]

• Injection Mode: Splitless injection.

3. Mass Spectrometry Conditions

• Instrument: Single or triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Scan mode for identification or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.[3]

• Mass Range: Scan from m/z 50 to 500. For SIM, select characteristic ions of the derivatized analyte.

Method Performance and Data Comparison

The validation of analytical methods is essential to ensure reliable data. The following tables summarize key performance parameters for LC-MS/MS and GC-MS based on published data for 10-Oxo-11(E)-octadecenoic acid or closely related isomers.

Table 1: Comparison of Quantitative Validation Parameters

Validation Parameter	LC-MS/MS	GC-MS
Linearity (R²)	> 0.999[4]	> 0.990[3]
Limit of Detection (LOD)	0.4 ppb (µg/L)[4]	0.11 - 0.18 mg/mL (for related FAMEs)[3]
Limit of Quantitation (LOQ)	9.7–35.9 nmol/L[1]	0.33 - 0.54 mg/mL (for related FAMEs)[3]
Accuracy (% Recovery)	87.25% - 119.44%[4]	> 95%[3]
Precision (RSD %)	< 6.96%[4]	< 2%[3]

Note: GC-MS data is generalized for fatty acid analysis and may vary for the specific target analyte. LC-MS/MS data is from a validated method for a closely related isomer, 9-OxoODE.[3][4]

Discussion of Performance

• Sensitivity: LC-MS/MS generally demonstrates superior sensitivity, with Limits of Detection and Quantitation often in the low ppb or nmol/L range, making it ideal for trace-level analysis in biological matrices.[1][4]

• Specificity: The use of MRM in LC-MS/MS provides exceptional specificity, minimizing interferences from complex sample matrices.[3] GC-MS with high-resolution columns also offers excellent separation, but co-eluting matrix components can still be a challenge.

• Sample Throughput: LC-MS/MS methods often have faster run times and avoid the lengthy and potentially error-prone derivatization step, leading to higher sample throughput.

• Robustness: GC-MS is traditionally considered a very robust and reliable technique. However, the derivatization step can introduce variability, and the high temperatures in the injector and column can lead to the degradation of thermally labile analytes.[1]

Workflow and Logic Diagrams

Visual representations of the experimental workflow and the cross-validation logic can clarify the complex processes involved.

Caption: Parallel workflow for LC-MS/MS and GC-MS analysis and cross-validation.

References

• 1. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. lipidmaps.org [lipidmaps.org]
• 6. Evaluation of derivatization strategies for the comprehensive analysis of endocrine disrupting compounds using GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-Inflammatory Potency of 10-Oxo-11(E)-octadecenoic Acid Against Established Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-inflammatory properties of the novel fatty acid, 10-Oxo-11(E)-octadecenoic acid (KetoC), benchmarked against two well-established anti-inflammatory drugs: the corticosteroid dexamethasone (B1670325) and the non-steroidal anti-inflammatory drug (NSAID) indomethacin. This analysis is based on available in vitro experimental data, focusing on the inhibition of key inflammatory mediators.

Quantitative Comparison of Anti-inflammatory Activity

The following table summarizes the in vitro anti-inflammatory potency of 10-Oxo-11(E)-octadecenoic acid, dexamethasone, and indomethacin, based on their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Compound	Target Cell Line	Inflammatory Mediator	Potency (IC₅₀)
10-Oxo-11(E)-octadecenoic acid (KetoC)	RAW 264.7	TNFα, IL-6, IL-1β	Significant reduction at 5 µM
Dexamethasone	RAW 264.7	Nitric Oxide (NO)	34.60 µg/mL
Indomethacin	RAW 264.7	Nitric Oxide (NO)	56.8 µM

Experimental Protocols

The data presented in this guide is primarily based on in vitro assays using the RAW 264.7 murine macrophage cell line. Below are detailed methodologies for the key experiments cited.

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition in RAW 264.7 Cells

This assay assesses the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophages stimulated with lipopolysaccharide (LPS).

1. Cell Culture and Seeding:

• RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.

• Cells are seeded into 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere overnight.

2. Compound Treatment and Stimulation:

• The culture medium is replaced with fresh medium containing various concentrations of the test compounds (10-Oxo-11(E)-octadecenoic acid, dexamethasone, or indomethacin).

• After a pre-incubation period of 1-2 hours, cells are stimulated with LPS (1 µg/mL) to induce an inflammatory response. A set of wells with untreated and unstimulated cells serves as a negative control, and wells with LPS-stimulated cells without test compounds serve as a positive control.

3. Nitrite (B80452) Quantification (Griess Assay):

• After 24 hours of incubation, the cell culture supernatant is collected.

• The concentration of nitrite (a stable product of NO) in the supernatant is measured using the Griess reagent system. This involves mixing the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

• The absorbance is measured at 540 nm using a microplate reader. The nitrite concentration is determined from a standard curve prepared with sodium nitrite.

4. Data Analysis:

• The percentage of NO inhibition is calculated using the following formula: % Inhibition = [(Absorbance of LPS control - Absorbance of sample) / Absorbance of LPS control] x 100

• The IC₅₀ value, the concentration of the compound that inhibits 50% of NO production, is determined from a dose-response curve.

Measurement of Pro-inflammatory Cytokines (TNF-α and IL-6) by ELISA

This method quantifies the level of specific pro-inflammatory cytokines released by LPS-stimulated RAW 264.7 cells.

1. Cell Culture, Treatment, and Stimulation:

• The protocol for cell culture, seeding, compound treatment, and LPS stimulation is the same as described for the nitric oxide inhibition assay.

2. Supernatant Collection:

• After the 24-hour incubation period, the cell culture supernatant is collected and centrifuged to remove any cellular debris.

3. ELISA (Enzyme-Linked Immunosorbent Assay):

• The concentrations of TNF-α and IL-6 in the supernatant are measured using commercially available ELISA kits, following the manufacturer's instructions.

• Briefly, the supernatant is added to microplate wells pre-coated with antibodies specific for either TNF-α or IL-6.

• After incubation and washing steps, a detection antibody conjugated to an enzyme is added, followed by a substrate solution.

• The resulting colorimetric reaction is measured using a microplate reader at the appropriate wavelength.

4. Data Analysis:

• The concentration of each cytokine is determined by comparing the absorbance of the samples to a standard curve generated with known concentrations of recombinant TNF-α or IL-6.

• The inhibitory effect of the test compounds is expressed as the percentage reduction in cytokine production compared to the LPS-stimulated control.

Signaling Pathways and Experimental Workflow

NF-κB Signaling Pathway

The anti-inflammatory action of 10-Oxo-11(E)-octadecenoic acid is known to be mediated, in part, through the GPR120 receptor and subsequent modulation of the NF-κB signaling pathway[1][2]. The following diagram illustrates the canonical NF-κB activation pathway, which is a central regulator of inflammation.

References

• 1. scholar.ui.ac.id [scholar.ui.ac.id]
• 2. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 10-Oxo-11(E)-octadecenoic Acid and Other PPAR Agonists in Cellular Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological efficacy of 10-Oxo-11(E)-octadecenoic acid against other well-established Peroxisome Proliferator-Activated Receptor (PPAR) agonists. The following sections detail their distinct mechanisms of action, present comparative quantitative data from experimental studies, and provide methodologies for the key experiments cited.

Executive Summary

Peroxisome Proliferator-Activated Receptors (PPARs) are a group of nuclear receptors that play a pivotal role in the regulation of lipid and glucose metabolism, as well as inflammation.[1][2] Synthetic and natural agonists of PPARs, such as fibrates (PPARα) and thiazolidinediones (PPARγ), are clinically used to treat metabolic disorders. This guide focuses on 10-Oxo-11(E)-octadecenoic acid and its isomers, comparing their efficacy as PPAR agonists to these established drugs.

A key finding of this analysis is that 10-Oxo-11(E)-octadecenoic acid (also known as KetoC) primarily exerts its anti-inflammatory effects through the G-protein coupled receptor 120 (GPR120) and not by direct activation of PPARs . In contrast, its isomers, such as 9-oxo-10(E),12(E)-octadecadienoic acid (9-oxo-ODA), 13-oxo-9,11-octadecadienoic acid (13-oxo-ODA), and 10-oxo-12(Z)-octadecenoic acid (KetoA), have been identified as potent PPAR agonists, highlighting the critical role of molecular structure in receptor specificity and activation.

Comparative Efficacy of PPAR Agonists

The efficacy of various compounds as PPAR agonists is typically determined through in vitro assays that measure the activation of the receptor, leading to the transcription of target genes. The data below summarizes the activity of 10-Oxo-11(E)-octadecenoic acid's isomers and other common PPAR agonists.

Compound	Target Receptor	Potency (EC50)	Key Findings
Fenofibric Acid	PPARα	~9.47 - 30 µM[3][4]	A standard PPARα agonist used in therapy.
Rosiglitazone	PPARγ	~60 nM	A high-affinity PPARγ agonist.
9-oxo-ODA	PPARα	Not specified	A potent PPARα agonist found in tomatoes.[5]
13-oxo-ODA	PPARα	Not specified	Stronger PPARα activation than 9-oxo-ODA and Conjugated Linoleic Acid (CLA) in luciferase assays.[6]
10-oxo-12(Z)-octadecenoic acid (KetoA)	PPARγ	Not specified	A potent PPARγ agonist that stimulates adipogenesis.
10-Oxo-11(E)-octadecenoic acid (KetoC)	GPR120	Not a PPAR agonist	Exerts anti-inflammatory effects via GPR120, not PPARs.

Signaling Pathways

The biological effects of these compounds are dictated by the signaling pathways they activate. Below are diagrams illustrating the distinct pathways for PPAR agonists and 10-Oxo-11(E)-octadecenoic acid.

Fig. 1: PPAR Signaling Pathway.

Fig. 2: GPR120 Signaling Pathway of KetoC.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of the primary assays used to determine the efficacy of these compounds.

PPAR Luciferase Reporter Assay

This assay is the standard for quantifying the activation of PPARs by a test compound.

• Objective: To measure the ability of a compound to activate a specific PPAR isoform, leading to the expression of a luciferase reporter gene.

• Cell Line: Typically, cell lines such as COS-7, HEK293, or HepG2 are used.

• Protocol Outline:

  • Transfection: Cells are co-transfected with two plasmids:

    • An expression vector containing the ligand-binding domain of the PPAR isoform of interest (e.g., PPARα or PPARγ) fused to a GAL4 DNA-binding domain.

    • A reporter plasmid containing a luciferase gene under the control of a promoter with GAL4 upstream activation sequences.

    • A control plasmid (e.g., expressing Renilla luciferase) is often included for normalization.

  • Treatment: After a post-transfection period (typically 24 hours), the cells are treated with various concentrations of the test compound (e.g., 10-Oxo-11(E)-octadecenoic acid, fenofibrate, rosiglitazone) or a vehicle control (e.g., DMSO).

  • Incubation: Cells are incubated with the compounds for a set period (e.g., 24 hours).

  • Lysis and Luciferase Assay: The cells are lysed, and the luciferase activity is measured using a luminometer. The firefly luciferase signal is normalized to the Renilla luciferase signal to account for variations in transfection efficiency and cell number.

  • Data Analysis: The fold activation is calculated relative to the vehicle control. For potent agonists, an EC50 value is determined from the dose-response curve.

Quantitative Real-Time PCR (qPCR) for PPAR Target Gene Expression

This method is used to quantify the downstream effects of PPAR activation by measuring the mRNA levels of known PPAR target genes.

• Objective: To determine if a compound induces the expression of genes regulated by a specific PPAR isoform in a relevant cell type (e.g., hepatocytes for PPARα, adipocytes for PPARγ).

• Protocol Outline:

  • Cell Culture and Treatment: A suitable cell line is cultured and treated with the test compound at a specific concentration and for a defined duration.

  • RNA Extraction: Total RNA is isolated from the treated and control cells using a standard method (e.g., TRIzol reagent or a commercial kit).

  • cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

  • qPCR: The cDNA is used as a template for qPCR with primers specific for PPAR target genes (e.g., CPT1A, ACOX1 for PPARα; FABP4, LPL for PPARγ) and a housekeeping gene for normalization (e.g., GAPDH, ACTB).

  • Data Analysis: The relative expression of the target genes is calculated using the ΔΔCt method, comparing the expression in treated cells to that in control cells.

Fig. 3: General Experimental Workflow.

Conclusion

The available evidence strongly indicates that 10-Oxo-11(E)-octadecenoic acid is not a direct PPAR agonist but rather exerts its biological effects, particularly its anti-inflammatory properties, through the GPR120 signaling pathway. In contrast, its structural isomers, 9-oxo-ODA, 13-oxo-ODA, and 10-oxo-12(Z)-octadecenoic acid, are potent activators of PPARα and PPARγ, respectively. This highlights the remarkable specificity of ligand-receptor interactions and underscores the importance of precise molecular structure in determining the pharmacological activity of fatty acid derivatives. For researchers and drug development professionals, this distinction is critical for the accurate interpretation of experimental results and the design of targeted therapeutic agents for metabolic and inflammatory diseases.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. The potential of natural products for targeting PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Functional and Structural Insights into Human PPARα/δ/γ Subtype Selectivity of Bezafibrate, Fenofibric Acid, and Pemafibrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potent PPARα activator derived from tomato juice, 13-oxo-9,11-octadecadienoic acid, decreases plasma and hepatic triglyceride in obese diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 10-Oxo-11(E)-octadecenoic Acid and Its Precursors in Cellular Signaling

A comprehensive analysis of the biological activities of 10-Oxo-11(E)-octadecenoic acid (KetoC) and its primary precursor, linoleic acid, reveals distinct and often opposing effects on cellular pathways. While linoleic acid is an essential fatty acid with broad physiological roles, its oxidized metabolite, KetoC, emerges as a potent signaling molecule with specific cytoprotective and anti-inflammatory properties.

This guide provides a detailed comparison of 10-Oxo-11(E)-octadecenoic acid and its precursors, focusing on their differential effects on key biological pathways. The information is supported by experimental data to aid researchers, scientists, and drug development professionals in understanding their potential therapeutic applications.

Overview of 10-Oxo-11(E)-octadecenoic Acid and its Precursors

10-Oxo-11(E)-octadecenoic acid is a metabolite of linoleic acid, an essential omega-6 polyunsaturated fatty acid.[1] The conversion of linoleic acid to KetoC can be mediated by gut lactic acid bacteria, such as Lactobacillus plantarum.[2] This biotransformation results in a molecule with a distinct α,β-unsaturated carbonyl moiety, which is believed to be crucial for its unique biological activities.[2]

Linoleic acid itself is a fundamental component of cell membranes and a precursor to a wide array of signaling molecules, including eicosanoids.[1] Its metabolism can proceed through various enzymatic pathways involving lipoxygenases, cyclooxygenases, and cytochrome P450 enzymes, leading to a diverse family of oxidized fatty acids known as oxylipins.[1][3]

Comparative Biological Activities

The primary distinction in the biological activity of 10-Oxo-11(E)-octadecenoic acid compared to its precursor, linoleic acid, lies in its potent activation of the Nrf2-ARE antioxidant pathway.[2] In contrast, linoleic acid itself does not appear to directly activate this pathway.[2][4]

Compound	Key Biological Activity	Mechanism of Action
10-Oxo-11(E)-octadecenoic acid (KetoC)	Cytoprotection against oxidative stress	Activation of the Nrf2-ARE pathway, leading to increased expression of antioxidant enzymes like HO-1 and NQO1.[2]
Anti-inflammatory effects	Potential modulation of NF-κB signaling and inhibition of pro-inflammatory mediators.[5]
Linoleic Acid	Essential fatty acid functions	Component of cell membranes, precursor for eicosanoid synthesis.[1]
Pro-inflammatory potential	Can be metabolized into pro-inflammatory eicosanoids.
Cardiovascular health benefits	Associated with lowering the risk of cardiovascular disease.[1]

Signaling Pathway Analysis

The differential effects of 10-Oxo-11(E)-octadecenoic acid and linoleic acid can be visualized through their interaction with distinct cellular signaling pathways.

Figure 1. Simplified signaling pathways of Linoleic Acid and 10-Oxo-11(E)-octadecenoic acid.

Experimental Protocols

Synthesis of 10-Oxo-11(E)-octadecenoic acid:

Cell Culture and Treatment for Nrf2 Activation Assay:

• Cell Line: HepG2 human hepatoma cells are a suitable model for studying Nrf2 activation.[2]

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are seeded in appropriate culture plates and allowed to adhere overnight. The medium is then replaced with fresh medium containing either 10-Oxo-11(E)-octadecenoic acid (e.g., at concentrations ranging from 1-20 µM), linoleic acid (at similar concentrations), or vehicle control (e.g., DMSO).

• Incubation: Cells are incubated for a specified period (e.g., 6-24 hours) to allow for the induction of Nrf2-dependent gene expression.

Quantitative Real-Time PCR (qPCR) for Antioxidant Gene Expression:

• RNA Isolation: Total RNA is extracted from treated and control cells using a suitable RNA isolation kit.

• cDNA Synthesis: First-strand cDNA is synthesized from the isolated RNA using a reverse transcription kit.

• qPCR: qPCR is performed using a real-time PCR system with specific primers for Nrf2 target genes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1). A housekeeping gene (e.g., GAPDH or β-actin) is used as an internal control for normalization.

• Data Analysis: The relative gene expression is calculated using the ΔΔCt method.

Experimental Workflow:

Figure 2. Experimental workflow for assessing Nrf2-dependent gene expression.

Conclusion

The head-to-head comparison reveals that while linoleic acid is an essential nutrient, its oxidized metabolite, 10-Oxo-11(E)-octadecenoic acid, possesses distinct and potent biological activities, particularly in activating the Nrf2-mediated antioxidant response. This positions KetoC as a promising candidate for further investigation in the context of diseases associated with oxidative stress and inflammation. Researchers and drug development professionals should consider the specific metabolic context and the distinct signaling properties of these related fatty acids in their experimental designs and therapeutic strategies.

References

• 1. Linoleic acid - Wikipedia [en.wikipedia.org]
• 2. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation of the antioxidant response element by specific oxidized metabolites of linoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of octadecynoic acids and [1-14C] labeled isomers of octadecenoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. larodan.com [larodan.com]
• 8. medchemexpress.com [medchemexpress.com]

Reproducibility of 10-Oxo-11(E)-octadecenoic Acid Effects: A Comparative Guide Across Cell Lines

For Researchers, Scientists, and Drug Development Professionals

10-Oxo-11(E)-octadecenoic acid (KetoC) is a bioactive lipid metabolite of linoleic acid produced by gut bacteria, which has garnered increasing interest for its potential therapeutic effects. This guide provides a comparative analysis of the reported effects of KetoC and its related isomers across various cell lines, with a focus on reproducibility and mechanistic insights. The information is collated from preclinical studies to facilitate a clearer understanding of its potential as a therapeutic agent.

Quantitative Analysis of Cellular Effects

The following tables summarize the quantitative data from various in vitro studies, providing an overview of the efficacy of 10-oxo-octadecenoic acid and its isomers in different cell lines. Direct comparative studies are limited; therefore, the data is presented to highlight the observed effects and concentrations used in individual experiments.

Table 1: Anti-inflammatory Effects on RAW 264.7 Macrophages

Cell Line	Treatment	Concentration	Effect	Key Findings
RAW 264.7	10-Oxo-11(E)-octadecenoic acid (KetoC) + P. gingivalis LPS	5 µmol/L	Anti-inflammatory	Significantly reduced mRNA and protein expression of TNFα and IL-6, and IL-1β mRNA.[1]
RAW 264.7	8-oxo-9-octadecenoic acid (OOA) + LPS	Not specified	Anti-inflammatory	Significantly suppressed LPS-induced production of nitric oxide (NO) and inflammatory cytokines. Downregulated iNOS and COX-2 protein expression.[2]
RAW 264.7	13-oxo-9(Z),11(E)-octadecadienoic acid (13-KODE) + LPS	100 µM	Anti-inflammatory	Inhibited LPS-induced NO production and suppressed the expression of iNOS and COX-2. Reduced production of TNF-α and IL-1β.[3]

Table 2: Cytoprotective and Metabolic Effects

Cell Line	Treatment	Concentration	Effect	Key Findings
HepG2	10-Oxo-11(E)-octadecenoic acid (KetoC) + H₂O₂	Not specified	Cytoprotective	Protected against H₂O₂-induced cytotoxicity. Increased Nrf2 protein levels and ARE-dependent transcription.[4]
Mouse Primary Hepatocytes	9-oxo-10(E),12(E)-octadecadienoic acid (9-oxo-ODA)	Not specified	Anti-dyslipidemic	Potent PPARα agonist, decreased triglyceride accumulation.[5][6]
3T3-L1 Preadipocytes	10-oxo-cis-12-octadecenoic acid (KetoA)	Not specified	Adipogenic	Activated PPARγ, induced adipocyte differentiation, and increased adiponectin production and glucose uptake.[7]

Table 3: Anti-cancer Effects of Related Oxo-Octadecadienoic Acids

Cell Line(s)	Compound	Effect	Mechanism
Ovarian, Cervical, Glioma	9-oxo-(10E,12E)-octadecadienoic acid (9-oxo-ODA)	Apoptosis Induction	Downregulation of Bcl-2, upregulation of Bax, release of cytochrome c, and activation of caspases.[8]
Breast Cancer Stem Cells	13-oxo-9,11-octadecadienoic acid (13-oxo-ODA)	Suppression of Mammosphere Formation	Suggests a potential role in targeting therapy-resistant cell populations.[9]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental findings. Below are summaries of the key experimental protocols cited in this guide.

Anti-inflammatory Activity in RAW 264.7 Cells[1][2]

• Cell Culture: Murine macrophage RAW 264.7 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and antibiotics (100 µg/ml of streptomycin (B1217042) and 100 U/ml of penicillin) and maintained at 37°C in a 5% CO₂ incubator.

• Treatment: Cells were pre-treated with or without the test compound (e.g., KetoC) for a specified duration before stimulation with lipopolysaccharide (LPS) from Porphyromonas gingivalis or E. coli.

• Cytokine Analysis: The levels of pro-inflammatory cytokines such as TNFα, IL-6, and IL-1β in the cell culture supernatants were measured by Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions. mRNA expression levels were determined by real-time polymerase chain reaction (RT-PCR).

• Western Blot Analysis: To investigate intracellular signaling pathways, cells were lysed, and proteins were separated by SDS-PAGE. Western blotting was performed to detect the levels of total and phosphorylated proteins such as NF-κB p65, IκB-α, JNK, and ERK using specific antibodies.

Cytoprotective Effects in HepG2 Cells[4]

• Cell Culture: Human hepatoma HepG2 cells were maintained in appropriate culture medium and conditions.

• Oxidative Stress Induction: Cells were pre-treated with KetoC before being exposed to hydrogen peroxide (H₂O₂) to induce oxidative stress and cytotoxicity.

• Cell Viability Assay: Cell viability was assessed using standard methods such as the MTT assay.

• Nrf2 Activation Analysis: The activation of the Nrf2-ARE pathway was evaluated by measuring the cellular levels of Nrf2 protein by Western blotting and the transcriptional activity of Antioxidant Response Element (ARE) using a luciferase reporter assay. The gene expression of downstream antioxidant enzymes like heme oxygenase-1 (HO-1) was quantified by RT-PCR.

PPARα Agonist Activity in Mouse Primary Hepatocytes[5][6]

• Isolation and Culture of Primary Hepatocytes: Primary hepatocytes were isolated from mice using a collagenase perfusion method and cultured in appropriate medium.

• PPARα Luciferase Reporter Assay: To screen for PPARα activation, cells were transfected with a PPARα reporter plasmid. Following treatment with the test compounds, luciferase activity was measured.

• Gene Expression Analysis: The mRNA expression levels of PPARα target genes involved in fatty acid oxidation were quantified by RT-PCR.

• Triglyceride Accumulation Assay: Cellular triglyceride content was measured to assess the effect of the compounds on lipid accumulation in hepatocytes.

Signaling Pathways and Mechanisms of Action

The biological effects of 10-oxo-octadecenoic acid and its isomers are mediated through the modulation of several key signaling pathways.

Anti-inflammatory Signaling

In macrophage cell lines like RAW 264.7, the anti-inflammatory effects are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways.[2][9] KetoC has been shown to bind to the G protein-coupled receptor GPR120, leading to the downregulation of nuclear NF-κB p65.[1]

Caption: KetoC inhibits inflammation via GPR120 and NF-κB.

Cytoprotective Signaling

In HepG2 cells, the cytoprotective effects of KetoC against oxidative stress are attributed to the activation of the Nrf2-ARE pathway.[4] KetoC promotes the nuclear translocation of Nrf2, which then binds to the Antioxidant Response Element (ARE) in the promoter region of antioxidant genes, leading to their transcription.

Caption: KetoC provides cytoprotection by activating the Nrf2-ARE pathway.

Metabolic Regulation

Different isomers of 10-oxo-octadecenoic acid have been shown to act as ligands for Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of lipid metabolism. For instance, 9-oxo-ODA is a potent PPARα agonist in hepatocytes, while KetoA activates PPARγ in preadipocytes.[5][6][7]

References

• 1. The anti-inflammatory effect of 10-oxo-trans-11-octadecenoic acid (KetoC) on RAW 264.7 cells stimulated with Porphyromonas gingivalis lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-inflammation effects of 8-oxo-9-octadecenoic acid isolated from Undaria peterseniana in lipopolysaccharide-stimulated macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation | MDPI [mdpi.com]
• 4. 10-Oxo-trans-11-octadecenoic acid generated from linoleic acid by a gut lactic acid bacterium Lactobacillus plantarum is cytoprotective against oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 9-oxo-10(E),12(E)-Octadecadienoic acid derived from tomato is a potent PPAR α agonist to decrease triglyceride accumulation in mouse primary hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 10-Oxo-11(E)-octadecenoic acid

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Guide to the Safe Disposal of 10-Oxo-11(E)-octadecenoic acid.

Immediate Safety and Hazard Information

Based on data for analogous compounds, 10-Oxo-11(E)-octadecenoic acid should be handled with care. The primary hazards associated with similar organic acids include skin and eye irritation. Some related compounds are also classified as flammable liquids. Therefore, it is crucial to wear appropriate personal protective equipment (PPE) at all times.

Hazard Category	Potential Hazard	Recommended Precautions
Skin Contact	Causes skin irritation.	Wear protective gloves (e.g., nitrile) and a lab coat. In case of contact, wash the affected area thoroughly with soap and water. If irritation persists, seek medical attention.[1]
Eye Contact	Causes serious eye irritation.	Wear safety glasses or goggles. If contact occurs, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1][2]
Inhalation	May cause respiratory tract irritation.	Use in a well-ventilated area or under a chemical fume hood.
Ingestion	May cause gastrointestinal irritation.	Do not ingest. If swallowed, rinse mouth with water and seek medical advice.
Flammability	Potential for flammability (based on related compounds).	Keep away from heat, sparks, open flames, and other ignition sources.[2]

Experimental Protocol: Waste Disposal Procedure

The disposal of 10-Oxo-11(E)-octadecenoic acid must be conducted in accordance with local, state, and federal regulations. Never dispose of this chemical down the drain or in regular trash.[3][4]

Step 1: Waste Collection and Segregation

• Designate a Waste Container: Use a clearly labeled, leak-proof container made of a compatible material (e.g., high-density polyethylene) for the collection of 10-Oxo-11(E)-octadecenoic acid waste. The container should be labeled "Hazardous Waste: Organic Acid" and should list the full chemical name.[3][5]

• Segregate Waste Streams: Do not mix 10-Oxo-11(E)-octadecenoic acid waste with other waste streams, especially bases, oxidizing agents, or other incompatible chemicals.[3][5] Store the waste container in a designated satellite accumulation area within the laboratory.[5]

Step 2: Neutralization (if required by your institution's waste management plan)

Note: Neutralization should only be performed by trained personnel and in accordance with your institution's specific protocols. Some institutions may prohibit the neutralization of certain chemical wastes.

• Prepare a Basic Solution: Slowly add a suitable base, such as sodium bicarbonate (baking soda) or a dilute solution of sodium hydroxide, to the aqueous waste containing the organic acid. This should be done in a larger container to accommodate any potential foaming or reaction.[6]

• Monitor pH: Continuously monitor the pH of the solution using pH paper or a calibrated pH meter. The target pH for neutralization is typically between 6.0 and 8.0.[6]

• Cooling: The neutralization reaction may be exothermic. If the solution becomes hot, allow it to cool before proceeding.

• Final Disposal: Even after neutralization, the resulting solution may still be considered hazardous waste depending on local regulations. It should be collected in a properly labeled hazardous waste container.

Step 3: Container Management and Storage

• Keep Containers Closed: Always keep the waste container securely closed when not in use.[3][5]

• Secondary Containment: Store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Storage Location: Store the waste in a cool, dry, and well-ventilated area away from incompatible materials.

Step 4: Final Disposal

• Contact Environmental Health and Safety (EHS): When the waste container is full, or in accordance with your institution's pickup schedule, contact your facility's Environmental Health and Safety (EHS) department to arrange for proper disposal.

• Documentation: Complete all necessary hazardous waste disposal forms as required by your institution and regulatory agencies.

Disposal Workflow Diagram

Caption: Disposal workflow for 10-Oxo-11(E)-octadecenoic acid.

References

• 1. cpachem.com [cpachem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. ehs.washington.edu [ehs.washington.edu]
• 4. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]